2(E)-Nonenedioic acid

Core Science & Biosynthesis

An In-depth Technical Guide to 2(E)-Nonenedioic Acid: Chemical Properties and Structure

For Researchers, Scientists, and Drug Development Professionals

Introduction

2(E)-Nonenedioic acid, a dicarboxylic acid, is a molecule of interest in various scientific domains. As an unsaturated derivative of nonanedioic acid (azelaic acid), it shares structural similarities with compounds known for their biological activities. This technical guide provides a comprehensive overview of the chemical properties and structure of 2(E)-Nonenedioic acid, intended to serve as a valuable resource for researchers, scientists, and professionals in drug development. This document summarizes available quantitative data, details relevant experimental protocols, and visualizes potential biological pathways.

Chemical Structure and Identification

2(E)-Nonenedioic acid is a nine-carbon chain dicarboxylic acid with a single unsaturation in the trans (E) configuration between the second and third carbon atoms.

IUPAC Name: (2E)-non-2-enedioic acid Synonyms: (E)-Non-2-enedioic acid, 2(E)-Nonenedioic acid CAS Number: 72461-80-4 Molecular Formula: C₉H₁₄O₄ Molecular Weight: 186.21 g/mol Appearance: Off-White to Pale Beige Solid[1]

Physicochemical Properties

Quantitative data for 2(E)-Nonenedioic acid is not extensively reported in the literature. The following table summarizes available experimental data and estimated values based on its structural similarity to azelaic acid and other unsaturated dicarboxylic acids.

Property	Value	Source
Melting Point	112-113 °C	[2]
Boiling Point	Predicted: ~350-400 °C at 760 mmHg	N/A
pKa₁	Predicted: ~4.5	N/A
pKa₂	Predicted: ~5.5	N/A
Solubility	Slightly soluble in DMSO and Methanol. Expected to have low solubility in water and higher solubility in polar organic solvents.	[2]
Density	Predicted: ~1.2 g/cm³	N/A

Note: Predicted values are estimations based on computational models and data from structurally similar compounds and should be confirmed by experimental analysis.

Spectroscopic Properties and Structural Elucidation

¹H NMR Spectroscopy (Predicted)

• -COOH (Carboxylic Acid Protons): A broad singlet is expected at a downfield chemical shift, typically in the range of 10-12 ppm.

• -CH=CH- (Olefinic Protons): Two doublets of doublets (or multiplets) are expected in the range of 5.5-7.5 ppm. The proton on C3 will likely be further downfield due to the deshielding effect of the adjacent carboxylic group. The large coupling constant (J > 15 Hz) between these protons would confirm the (E)-configuration.

• -CH₂- (Methylene Protons): Multiple multiplets are expected in the range of 1.2-2.5 ppm. The methylene group alpha to the double bond (C4) and the methylene group alpha to the carboxylic acid (C8) would likely resonate further downfield.

¹³C NMR Spectroscopy (Predicted)

• -COOH (Carbonyl Carbons): Two signals are expected in the downfield region, around 170-185 ppm.

• -C=C- (Olefinic Carbons): Two signals are expected in the range of 120-150 ppm.

• -CH₂- (Methylene Carbons): Multiple signals are expected in the aliphatic region, between 20-40 ppm.

Infrared (IR) Spectroscopy (Predicted)

• O-H Stretch (Carboxylic Acid): A very broad absorption band is expected in the region of 2500-3300 cm⁻¹.

• C=O Stretch (Carboxylic Acid): A strong, sharp absorption band is expected around 1700-1725 cm⁻¹.

• C=C Stretch (Alkene): A medium intensity absorption band is expected around 1640-1680 cm⁻¹.

• =C-H Bend (trans-Alkene): A strong absorption band is expected around 960-970 cm⁻¹, which is characteristic of a trans-disubstituted alkene.

• C-H Stretch: Absorptions for sp² C-H (above 3000 cm⁻¹) and sp³ C-H (below 3000 cm⁻¹) are also expected.

Mass Spectrometry (MS) (Predicted)

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z = 186.

• Fragmentation Pattern: Common fragmentation pathways for dicarboxylic acids include the loss of H₂O (m/z = 168), CO₂ (m/z = 142), and cleavage of the alkyl chain. The presence of the double bond would also influence the fragmentation pattern, potentially leading to characteristic allylic cleavage.

Experimental Protocols

Synthesis of 2(E)-Nonenedioic Acid

A multi-stage synthesis can be employed to produce 2(E)-Nonenedioic Acid. One reported method involves the following key steps, starting from succinic anhydride and 1-bromooctane to form an azelaic acid monoethyl ester intermediate, which can then be further processed.[2]

Workflow for a potential synthetic route:

Caption: A potential multi-step synthetic workflow for 2(E)-Nonenedioic acid.

Detailed Protocol for a Related Synthesis: A method for synthesizing the related compound 2E-nonene-1,9-dioic acid has been described.[2] This can be adapted for the synthesis of 2(E)-Nonenedioic acid. The protocol involves the use of a nickel catalyst and zinc powder in N,N-dimethylacetamide, followed by purification.[2]

• Reaction Setup: In a microwave tube, combine bis(1,5-cyclooctadiene)nickel(0), 2,2'-bipyridine, and N,N-dimethylacetamide and allow for coordination for 1 hour.[2]

• Addition of Reagents: Add zinc powder, followed by succinic anhydride and 1-bromooctane.[2]

• Reaction: Seal the tube and reflux the reaction mixture at 80°C for 12-14 hours.[2]

• Quenching and Workup: Cool the reaction to room temperature, quench with water, and remove the solvent under reduced pressure.[2]

• Purification: The crude product can be purified by column chromatography on silica gel using a solvent system such as petroleum ether:ethyl acetate (5:1) to yield the intermediate, azelaic acid monoethyl ester.[2] Further steps would be required to introduce the double bond and hydrolyze the ester to obtain the final product.

Purification by Recrystallization

For solid compounds like 2(E)-Nonenedioic acid, recrystallization is a standard purification technique.

General Protocol:

• Solvent Selection: Choose a suitable solvent or solvent pair in which the compound is sparingly soluble at room temperature but highly soluble at elevated temperatures. For dicarboxylic acids, water or aqueous ethanol mixtures are often suitable.

• Dissolution: Dissolve the crude 2(E)-Nonenedioic acid in the minimum amount of the hot solvent.

• Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature, and then in an ice bath to promote crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals, for example, in a vacuum oven.

Workflow for Recrystallization:

Caption: General workflow for the purification of a solid compound by recrystallization.

Analysis by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for the analysis of dicarboxylic acids. A reversed-phase HPLC method can be developed for the quantification and purity assessment of 2(E)-Nonenedioic acid.

General Protocol:

• Column: A C18 reversed-phase column is typically used.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer at acidic pH) and an organic solvent (e.g., acetonitrile or methanol) is common. For dicarboxylic acids, an acidic mobile phase is used to suppress the ionization of the carboxylic acid groups and improve retention and peak shape.

• Detection: UV detection at a low wavelength (e.g., 210 nm) is suitable for detecting the carboxylic acid functional group.

• Sample Preparation: Samples should be dissolved in the mobile phase or a compatible solvent.

Logical Flow for HPLC Method Development:

Caption: Logical relationship of steps in developing an HPLC method.

Potential Biological Activities and Signaling Pathways

While direct studies on the biological effects of 2(E)-Nonenedioic acid are limited, its structural similarity to azelaic acid and other unsaturated fatty acids suggests potential involvement in similar biological pathways.

Tyrosinase Inhibition

Dicarboxylic acids are known to be competitive inhibitors of tyrosinase, a key enzyme in melanin synthesis.[1][3] This inhibitory action is a potential mechanism for skin-lightening effects. It is plausible that 2(E)-Nonenedioic acid also exhibits tyrosinase inhibitory activity.

Signaling Pathway of Tyrosinase Inhibition:

Caption: Potential inhibition of the melanogenesis pathway by 2(E)-Nonenedioic acid.

Modulation of NF-κB Signaling Pathway

Unsaturated fatty acids have been shown to modulate the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a critical role in inflammation.[4][5] They can inhibit the activation of NF-κB, leading to a downstream reduction in the expression of pro-inflammatory cytokines.

NF-κB Signaling Pathway Modulation:

Caption: Potential modulation of the NF-κB signaling pathway.

Activation of PPARγ

Peroxisome proliferator-activated receptor-gamma (PPARγ) is a nuclear receptor that plays a key role in lipid metabolism and inflammation. Unsaturated fatty acids are known to be natural ligands and activators of PPARγ.[6][7] Activation of PPARγ can lead to anti-inflammatory effects.

PPARγ Activation Pathway:

Caption: Potential activation of the PPARγ signaling pathway.

Conclusion

2(E)-Nonenedioic acid is a dicarboxylic acid with potential for further scientific investigation, particularly in the fields of dermatology and pharmacology. While specific experimental data for this compound is somewhat limited, this guide provides a solid foundation based on its known properties, predictive models, and the activities of structurally related molecules. The detailed protocols and visualized pathways offer a starting point for researchers to design experiments to further elucidate the chemical and biological characteristics of 2(E)-Nonenedioic acid. Further research is warranted to confirm the predicted properties and explore the full therapeutic potential of this molecule.

References

• 1. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of Tyrosinase and Melanogenesis by Carboxylic Acids: Mechanistic Insights and Safety Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Impairment of NFkappaB activity by unsaturated fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US6376709B1 - Process for the crystallization of dicarboxylic acids - Google Patents [patents.google.com]
• 6. Structural basis for the activation of PPARγ by oxidized fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nutraceuticals as Ligands of PPARγ - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Analysis of 2(E)-Nonenedioic Acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic properties of 2(E)-Nonenedioic acid, a medium-chain dicarboxylic acid. Due to the limited availability of experimental spectroscopic data for this specific compound, this guide utilizes predicted Nuclear Magnetic Resonance (NMR) data and characteristic Infrared (IR) absorption frequencies based on its functional groups. This information is crucial for the identification, characterization, and quality control of 2(E)-Nonenedioic acid in research and drug development settings.

Predicted ¹H NMR Spectroscopic Data

The predicted ¹H NMR spectrum of 2(E)-Nonenedioic acid provides valuable information about the chemical environment of the hydrogen atoms in the molecule. The predicted chemical shifts (δ) in parts per million (ppm) relative to a standard reference, multiplicities (e.g., singlet, doublet, triplet), and coupling constants (J) in Hertz (Hz) are summarized in the table below. These predictions are based on established computational models.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	5.85	Doublet of Triplets	15.6, 1.5
H-3	6.95	Doublet of Triplets	15.6, 7.0
H-4	2.25	Quartet	7.0, 7.3
H-5	1.50	Quintet	7.3, 7.4
H-6	1.35	Quintet	7.4, 7.5
H-7	1.65	Quintet	7.5, 7.6
H-8	2.35	Triplet	7.6
-COOH (C1 & C9)	12.0 (broad)	Singlet	-

Predicted ¹³C NMR Spectroscopic Data

The predicted ¹³C NMR spectrum reveals the number of chemically non-equivalent carbon atoms and their electronic environments. The predicted chemical shifts (δ) in ppm are crucial for confirming the carbon skeleton of 2(E)-Nonenedioic acid.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-1 (-COOH)	171.0
C-2 (=CH)	122.5
C-3 (=CH)	148.0
C-4 (-CH₂-)	32.0
C-5 (-CH₂-)	28.0
C-6 (-CH₂-)	28.5
C-7 (-CH₂-)	24.5
C-8 (-CH₂-)	34.0
C-9 (-COOH)	179.0

Expected Infrared (IR) Spectroscopic Data

The IR spectrum of 2(E)-Nonenedioic acid is expected to show characteristic absorption bands corresponding to its carboxylic acid and alkene functional groups. The following table summarizes the expected vibrational frequencies.

Functional Group	Vibration Type	Expected Absorption Range (cm⁻¹)	Intensity
O-H (Carboxylic Acid)	Stretching	3300 - 2500	Broad, Strong
C-H (Alkene)	Stretching	3100 - 3000	Medium
C-H (Alkane)	Stretching	3000 - 2850	Medium
C=O (Carboxylic Acid)	Stretching	1725 - 1700	Strong
C=C (Alkene, trans)	Stretching	1650 - 1630	Medium
C-O (Carboxylic Acid)	Stretching	1320 - 1210	Strong
C-H (Alkene, trans)	Bending (out-of-plane)	970 - 960	Strong

Experimental Protocols

The following are detailed, generalized methodologies for acquiring NMR and IR spectra of solid organic compounds like 2(E)-Nonenedioic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

4.1.1. Sample Preparation

• Weigh approximately 5-10 mg of 2(E)-Nonenedioic acid.

• Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O with a pH indicator) in a clean, dry vial. The choice of solvent is critical and should be one in which the compound is fully soluble.

• Transfer the solution to a standard 5 mm NMR tube.

• The final sample volume should be approximately 0.5-0.7 mL.

4.1.2. ¹H NMR Acquisition [1]

• Insert the NMR tube into the spectrometer's probe.

• Lock the spectrometer onto the deuterium signal of the solvent.

• Shim the magnetic field to achieve homogeneity.

• Set the appropriate acquisition parameters, including the spectral width, number of scans (typically 8-16 for ¹H), and relaxation delay.

• Acquire the Free Induction Decay (FID).

• Process the FID using Fourier transformation, phase correction, and baseline correction.

• Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

• Integrate the peaks and determine the chemical shifts and coupling constants.

4.1.3. ¹³C NMR Acquisition [2][3]

• Use the same sample prepared for ¹H NMR.

• Tune the probe to the ¹³C frequency.

• Set the appropriate acquisition parameters. Due to the low natural abundance of ¹³C and its smaller gyromagnetic ratio, a larger number of scans (e.g., 128 or more) and a potentially longer relaxation delay are typically required.[4]

• Acquire the FID using a proton-decoupled pulse sequence.

• Process the data similarly to the ¹H NMR spectrum.

• Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).[5]

Fourier-Transform Infrared (FT-IR) Spectroscopy[6][7]

4.2.1. Sample Preparation (Thin Solid Film Method) [6]

• Dissolve a small amount (1-2 mg) of 2(E)-Nonenedioic acid in a volatile solvent (e.g., acetone or methanol).

• Place a drop of the solution onto a clean, dry salt plate (e.g., KBr or NaCl).

• Allow the solvent to evaporate completely, leaving a thin, even film of the solid sample on the plate.

4.2.2. Spectrum Acquisition [7]

• Place the salt plate with the sample film in the spectrometer's sample holder.

• Acquire a background spectrum of the empty sample compartment to account for atmospheric CO₂ and water vapor.

• Acquire the sample spectrum.

• The instrument software will automatically ratio the sample spectrum to the background spectrum to generate the final absorbance or transmittance spectrum.

• Label the significant peaks with their corresponding wavenumbers (cm⁻¹).

Visualization of Spectroscopic-Structural Correlation

The following diagram illustrates the relationship between the key functional groups of 2(E)-Nonenedioic acid and their corresponding spectroscopic signatures.

Caption: Correlation of functional groups in 2(E)-Nonenedioic acid with their spectroscopic signals.

References

• 1. pydio.campus.nd.edu [pydio.campus.nd.edu]
• 2. chem.uiowa.edu [chem.uiowa.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. nmr.ceitec.cz [nmr.ceitec.cz]
• 5. rsc.org [rsc.org]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]

An In-depth Technical Guide on the Solubility and Stability of 2(E)-Nonenedioic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide provides a comprehensive overview of the anticipated solubility and stability characteristics of 2(E)-Nonenedioic acid based on the general properties of α,β-unsaturated dicarboxylic acids. Currently, there is a notable absence of specific quantitative data for this compound in publicly available scientific literature. Therefore, this document serves as a foundational resource, offering detailed experimental protocols and theoretical frameworks to enable researchers to generate the necessary data.

Introduction to 2(E)-Nonenedioic Acid

2(E)-Nonenedioic acid is an unsaturated dicarboxylic acid with the chemical formula C₉H₁₄O₄. Its structure, featuring a nine-carbon chain with two carboxylic acid groups and a double bond in the trans (E) configuration at the second position, suggests it will exhibit properties characteristic of both dicarboxylic acids and α,β-unsaturated carbonyl compounds. The presence of polar carboxyl groups indicates potential for hydrogen bonding and solubility in polar solvents, while the carbon backbone contributes to some lipophilic character. The conjugated system of the double bond and the carboxyl group can influence its reactivity and stability. This guide will explore its expected solubility and stability profiles and provide detailed methodologies for their experimental determination.

Solubility Profile

The solubility of a compound is a critical parameter in drug development, affecting its bioavailability and formulation. For 2(E)-Nonenedioic acid, solubility is expected to be influenced by solvent polarity, temperature, and the pH of aqueous solutions.

Qualitative Solubility

Limited qualitative data suggests that 2(E)-Nonenedioic acid is slightly soluble in dimethyl sulfoxide (DMSO) and methanol. Based on the principle of "like dissolves like," it is anticipated to have some solubility in other polar organic solvents and limited solubility in nonpolar solvents.

Quantitative Solubility Data

Specific quantitative solubility data for 2(E)-Nonenedioic acid is not currently available in the literature. The following table is provided as a template for researchers to populate with experimentally determined values.

Table 1: Quantitative Solubility of 2(E)-Nonenedioic Acid (Template)

Solvent	Temperature (°C)	Solubility (g/L)	Solubility (mol/L)	Method	Reference
Water (pH 7)	25	Data not available	Data not available	Shake-Flask/HPLC
Water (pH 7)	37	Data not available	Data not available	Shake-Flask/HPLC
Ethanol	25	Data not available	Data not available	Shake-Flask/HPLC
Methanol	25	Data not available	Data not available	Shake-Flask/HPLC
DMSO	25	Data not available	Data not available	Shake-Flask/HPLC
Acetone	25	Data not available	Data not available	Shake-Flask/HPLC
Acetonitrile	25	Data not available	Data not available	Shake-Flask/HPLC

Stability Profile

The stability of an active pharmaceutical ingredient (API) is crucial for ensuring its safety and efficacy throughout its shelf life. The stability of 2(E)-Nonenedioic acid is expected to be influenced by factors such as pH, temperature, and light exposure.

pH Stability

The presence of carboxylic acid groups suggests that the stability of 2(E)-Nonenedioic acid will be pH-dependent. In acidic conditions, the molecule will be protonated, while in basic conditions, it will exist as a carboxylate salt. Hydrolysis of ester-like functionalities, if present as impurities or in formulations, can be catalyzed by acidic or basic conditions. For α,β-unsaturated acids, isomerization or other degradation pathways may also be influenced by pH.

Thermal Stability

Thermal stability is a key parameter for determining appropriate storage and handling conditions. Dicarboxylic acids can undergo thermal decomposition, and the presence of a double bond in 2(E)-Nonenedioic acid may influence its degradation pathway.

Photostability

The conjugated system in 2(E)-Nonenedioic acid may make it susceptible to photodegradation upon exposure to UV or visible light. Photochemical reactions such as isomerization, cyclization, or oxidation are possibilities that need to be investigated.

Stability Data

Specific stability data for 2(E)-Nonenedioic acid is not currently available. The following table serves as a template for recording results from stability studies conducted according to ICH guidelines.

Table 2: Stability of 2(E)-Nonenedioic Acid Under Forced Degradation (Template)

Stress Condition	Parameters	Observation/Degradation (%)	Degradants Formed	Method	Reference
Acid Hydrolysis	0.1 M HCl, 60 °C, 24h	Data not available	Data not available	HPLC
Base Hydrolysis	0.1 M NaOH, 25 °C, 4h	Data not available	Data not available	HPLC
Oxidative	3% H₂O₂, 25 °C, 24h	Data not available	Data not available	HPLC
Thermal	80 °C, 48h	Data not available	Data not available	HPLC
Photolytic	ICH Q1B guidelines	Data not available	Data not available	HPLC

Experimental Protocols

Detailed experimental protocols are provided below for the determination of solubility and stability of 2(E)-Nonenedioic acid.

Solubility Determination: Shake-Flask Method with HPLC Quantification

This method is a standard and reliable technique for determining the equilibrium solubility of a compound in a given solvent.

Methodology:

• Preparation of Saturated Solution: Add an excess amount of 2(E)-Nonenedioic acid to a known volume of the desired solvent in a sealed, inert container.

• Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Separate the undissolved solid from the solution by centrifugation and/or filtration through a suitable membrane filter (e.g., 0.22 µm PTFE).

• Quantification: Analyze the clear supernatant by a validated HPLC method to determine the concentration of the dissolved compound.

• Data Reporting: Express the solubility in g/L or mol/L at the specified temperature.

HPLC Method Development (General Protocol):

• Column: A reverse-phase C18 column is a suitable starting point.

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer, pH adjusted to be at least 2 units away from the pKa of the analytes) and an organic modifier (e.g., acetonitrile or methanol).

• Detection: UV detection at a wavelength where 2(E)-Nonenedioic acid has sufficient absorbance.

• Validation: The method should be validated for linearity, accuracy, precision, and specificity according to ICH guidelines.

Solubility Determination Workflow

Stability Assessment: Forced Degradation Studies

Forced degradation studies are conducted to identify potential degradation

Commercial Availability and Technical Guide: 2(E)-Nonenedioic Acid for Research Applications

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 2(E)-Nonenedioic acid for research purposes. It includes a summary of suppliers, available product specifications, and a detailed experimental protocol for its synthesis. Furthermore, this guide presents visualizations of the synthetic workflow and a proposed signaling pathway based on its known biological activity.

Commercial Availability

2(E)-Nonenedioic acid is available from several chemical suppliers, primarily for research and development purposes. It is often listed as an impurity of Azelaic acid. The table below summarizes the available information from various suppliers. Researchers are advised to request a Certificate of Analysis from the supplier to obtain lot-specific data.

Supplier	CAS Number(s)	Purity	Available Quantities	Additional Information
Larodan	757219-33-3	>98%	25 mg	Research Grade Lipids.[1]
Simson Pharma Limited	72461-80-4, 757219-33-3	High Quality	Custom Synthesis/Inquire	Certificate of Analysis available.[2][3]
Veeprho	72461-80-4	-	Inquire	Listed as an impurity of Azelaic Acid.[4]
Santa Cruz Biotechnology	72461-80-4	-	Inquire	For research use only. Certificate of Analysis available for lot-specific data.[3]
Pharmaffiliates	72461-80-4	High Purity	Inquire	Pharmaceutical standard.
Aquigen Bio Sciences	72461-80-4	-	Inquire	High-quality reference standard.[5]
ChemicalBook	72461-80-4	-	Inquire	Lists multiple suppliers.

Note: Pricing and specific quantities are typically available upon request from the suppliers.

Biological Activity and Potential Applications

2(E)-Nonenedioic acid is described as a medium-chain dicarboxylic acid. Its primary known biological activities include the inhibition of anaerobic glycolysis and its use in the treatment of mild to moderate acne vulgaris[4]. As an unsaturated dicarboxylic acid, it holds potential for further investigation in various research areas, including dermatology, metabolism, and as a building block in chemical synthesis.

Experimental Protocol: Synthesis of 2(E)-Nonenedioic Acid

The following is a reported method for the total synthesis of 2(E)-Nonenedioic acid. This multi-stage synthesis aims for high yield and purity[2].

Method Overview: The synthesis involves a multi-stage process. While the full detailed step-by-step protocol from the source is not fully elaborated, the key steps and reagents are outlined. The process appears to involve the formation of an azelaic acid monoethyl ester followed by further modifications to introduce the double bond.

Materials and Reagents:

• bis(1,5-cyclooctadiene)nickel(0)

• 2,2'-bipyridine

• N,N-dimethylacetamide

• Zinc powder

• Succinic anhydride

• 1-bromooctane

• Petroleum ether

• Ethyl acetate

• Silica gel 60 (mesh 63-200)

Procedure for a precursor (Azelaic acid monoethyl ester):

• In a microwave tube, add bis(1,5-cyclooctadiene)nickel(0) (16.6mg, 0.06mmol) and 2,2'-bipyridine (14.0mg, 0.09mmol) in 0.45mL of N,N-dimethylacetamide.

• Allow the coordination to proceed for 1 hour.

• Add zinc powder (78.4mg, 1.2mmol, 2.0 equivalent) to the microwave tube.

• Subsequently, add succinic anhydride (0.9mmol, 1.5eq) and 1-bromooctane (0.6mmol, 1.0eq).

• Close the tube and reflux the reaction mixture at 80°C for 12-14 hours.

• Cool the reaction to room temperature and uncap the microwave tube.

• Quench the reaction by adding six to ten drops of water.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel using a mobile phase of petroleum ether: ethyl acetate (5:1) to obtain azelaic acid monoethyl ester[2].

The subsequent steps to convert the monoethyl ester to 2(E)-Nonenedioic acid are not detailed in the provided source but would involve standard organic chemistry transformations to introduce the unsaturation at the C2 position and hydrolyze the ester.

Visualizations

Experimental Workflow: Synthesis of Azelaic Acid Monoethyl Ester (Precursor to 2(E)-Nonenedioic Acid)

Caption: Workflow for the synthesis of a precursor to 2(E)-Nonenedioic acid.

Proposed Signaling Pathway: Inhibition of Anaerobic Glycolysis

The following diagram illustrates a potential mechanism of action for 2(E)-Nonenedioic acid based on its described function as an inhibitor of anaerobic glycolysis. This is a hypothetical pathway and requires experimental validation.

Caption: Hypothetical pathway of 2(E)-Nonenedioic acid inhibiting anaerobic glycolysis.

References

• 1. 2-Nonenedioic Acid | CAS No- 72461-80-4 | Simson Pharma Limited [simsonpharma.com]
• 2. ymerdigital.com [ymerdigital.com]
• 3. scbt.com [scbt.com]
• 4. veeprho.com [veeprho.com]
• 5. 2-Nonenedioic Acid | CAS No: 72461-80-4 [aquigenbio.com]

Enzymatic Synthesis of Dicarboxylic Acids: A Technical Guide for Researchers

Abstract

Dicarboxylic acids (DCAs) are valuable platform chemicals with wide-ranging applications in the polymer, pharmaceutical, and food industries. Traditional chemical synthesis routes for DCAs often rely on harsh conditions and petroleum-based feedstocks, prompting a shift towards more sustainable and environmentally benign biocatalytic methods. This technical guide provides an in-depth overview of the enzymatic synthesis of dicarboxylic acids, tailored for researchers, scientists, and drug development professionals. It covers the core enzymatic strategies, presents quantitative data for comparative analysis, details key experimental protocols, and visualizes complex biological pathways and workflows. The guide aims to serve as a comprehensive resource for the development and optimization of enzymatic routes to dicarboxylic acid production.

Introduction

The enzymatic synthesis of dicarboxylic acids offers a green alternative to conventional chemical methods, utilizing the high specificity and efficiency of enzymes to convert renewable feedstocks into valuable chemicals. This approach operates under milder reaction conditions, reduces the generation of hazardous byproducts, and allows for the production of a diverse range of DCAs. Key enzyme classes employed in these synthetic routes include Cytochrome P450 monooxygenases, Baeyer-Villiger monooxygenases, lipases, and alcohol dehydrogenases. Furthermore, metabolic engineering of microbial hosts has enabled the development of whole-cell biocatalysts for the de novo synthesis of DCAs from simple carbon sources. This guide will delve into the intricacies of these enzymatic systems, providing the necessary technical details to facilitate research and development in this burgeoning field.

Enzymatic Strategies for Dicarboxylic Acid Synthesis

The biocatalytic production of dicarboxylic acids can be broadly categorized into two main approaches: whole-cell biocatalysis using metabolically engineered microorganisms and in vitro synthesis using isolated enzymes.

Whole-Cell Biocatalysis

Metabolic engineering of microorganisms such as Escherichia coli, Candida tropicalis, and Yarrowia lipolytica has enabled the high-titer production of various dicarboxylic acids from renewable feedstocks like glucose and glycerol.[1][2][3] These approaches often involve the engineering of native metabolic pathways or the introduction of heterologous enzyme cascades.

A prominent strategy is the utilization of the ω-oxidation pathway.[4] This pathway involves the terminal oxidation of fatty acids or alkanes to their corresponding dicarboxylic acids. Key enzymes in this pathway are:

• Cytochrome P450 Monooxygenases (CYPs): Catalyze the initial hydroxylation of the terminal methyl group.

• Alcohol Dehydrogenases (ADHs): Oxidize the resulting ω-hydroxy fatty acid to an aldehyde.

• Aldehyde Dehydrogenases (ALDHs): Catalyze the final oxidation of the aldehyde to a carboxylic acid.

Metabolic engineering efforts often focus on overexpressing the genes encoding these enzymes while simultaneously blocking competing pathways, such as β-oxidation, to channel the metabolic flux towards DCA production.[5]

In Vitro Enzymatic Synthesis

The use of isolated enzymes offers a more controlled environment for the synthesis of dicarboxylic acids, free from the complexities of cellular metabolism. This approach is particularly useful for specific biotransformations and for understanding enzyme kinetics and mechanisms.

• Cytochrome P450 Monooxygenases (CYPs): Purified CYPs can be used for the ω-hydroxylation of fatty acids, which can then be further oxidized to dicarboxylic acids using other enzymes.[6]

• Baeyer-Villiger Monooxygenases (BVMOs): These enzymes catalyze the insertion of an oxygen atom adjacent to a carbonyl group, converting cyclic ketones into lactones, which can then be hydrolyzed to dicarboxylic acids.[7] They can also act on acyclic ketones to produce esters, which upon hydrolysis yield a carboxylic acid and an alcohol.

• Lipases: These versatile enzymes are widely used in the synthesis of polyesters through the polycondensation of dicarboxylic acids and diols.[8] Under specific conditions, they can also catalyze the formation of dicarboxylic acids.

• Alcohol Dehydrogenases (ADHs): ADHs can be used for the oxidation of diols to the corresponding dicarboxylic acids, often in a cascade with other enzymes.[9]

Quantitative Data on Dicarboxylic Acid Production

This section summarizes quantitative data from various studies on the enzymatic synthesis of dicarboxylic acids, providing a basis for comparing the efficiency of different systems.

Table 1: Whole-Cell Biocatalysis for Dicarboxylic Acid Production

Microorganism	Substrate	Product	Titer (g/L)	Yield (g/g or mol/mol)	Productivity (g/L/h)	Reference
Escherichia coli (engineered)	Glucose	2-Pyrone-4,6-dicarboxylic acid	129.37	0.528 mol/mol	1.65	[3]
Escherichia coli (engineered)	Glucose	2-Pyrone-4,6-dicarboxylic acid	16.72	0.201 g/g	0.172	[10]
Escherichia coli (engineered)	Glucose	Malate	17.83	1.3 mol/mol	0.38	[11]
Candida tropicalis (engineered)	Decane	Dodecanedioic acid (DC12)	202.1	-	-	[12]
Candida tropicalis (mutant)	n-Tridecane	1,13-Tridecanedioic acid (DCA13)	172	-	-	[13]
Candida tropicalis (recombinant)	Sucrose	1,11-Undecanedicarboxylic acid (DCA13)	108.1	-	-	[14]
Yarrowia lipolytica (engineered)	Glycerol	Long-chain dicarboxylic acids (C16, C18)	3.49	-	-	[1][15]
Yarrowia lipolytica (engineered)	Glucose	Isocitric acid	136.7	-	-	[16]

Table 2: Lipase-Catalyzed Polycondensation for Polyester Synthesis from Dicarboxylic Acids

Lipase Source	Dicarboxylic Acid	Diol	Solvent	Molecular Weight (Mn, g/mol )	Reference
Candida antarctica Lipase B	Sebacic acid	1,4-Butanediol	Solvent-free	>10,000	[8]
Candida antarctica Lipase B	Adipic acid	Divinyl adipate	-	-	[17]
Mucor miehei	Adipic acid or Sebacic acid	1,4-Butanediol	Diisopropyl ether	-	[18]
Candida antarctica Lipase B	Succinic acid	1,4-Butanediol	-	45,000	[18]

Experimental Protocols

This section provides detailed methodologies for key experiments in the enzymatic synthesis of dicarboxylic acids.

Protocol for Whole-Cell Biocatalysis

This protocol describes a general procedure for the production of dicarboxylic acids using an engineered microbial strain.

• Strain Cultivation: Inoculate a single colony of the engineered strain into a seed culture medium and incubate overnight at the optimal temperature and shaking speed.

• Bioreactor Inoculation: Transfer the seed culture to a production bioreactor containing the production medium with the specified carbon source (e.g., glucose, glycerol).

• Induction: If using an inducible expression system, add the inducer (e.g., IPTG) at the appropriate cell density (e.g., mid-exponential phase).

• Fed-Batch Fermentation: Maintain the pH, temperature, and dissolved oxygen at optimal levels. Feed a concentrated solution of the carbon source to the bioreactor to sustain cell growth and product formation.

• Sampling and Analysis: Periodically withdraw samples from the bioreactor to monitor cell growth (OD600) and product concentration using HPLC or GC-MS.

• Product Recovery: After the fermentation is complete, separate the cells from the culture broth by centrifugation or filtration. The dicarboxylic acid can be purified from the supernatant by methods such as precipitation, extraction, or chromatography.

Protocol for Cytochrome P450 Purification

This protocol outlines a single-step purification method for recombinant Cytochrome P450 BM-3.[1]

• Cell Lysis: Resuspend the E. coli cell pellet expressing the recombinant P450 in a suitable buffer and lyse the cells using sonication or a French press.

• Centrifugation: Centrifuge the cell lysate to remove cell debris and obtain a crude protein extract.

• Anion-Exchange Chromatography:

  • Equilibrate an anion-exchange column (e.g., Toyopearl DEAE 650M) with a low-salt buffer.

  • Load the crude protein extract onto the column.

  • Wash the column with the equilibration buffer to remove unbound proteins.

  • Elute the bound P450 enzyme using a step or gradient elution with increasing salt concentration (e.g., NaCl).

• Protein Analysis: Analyze the fractions for P450 content and purity using SDS-PAGE and spectrophotometry (CO-difference spectrum).

• Buffer Exchange: Pool the pure fractions and exchange the buffer to a storage buffer using dialysis or ultrafiltration.

Protocol for Lipase-Catalyzed Polycondensation

This protocol describes a solvent-free method for the synthesis of polyesters from dicarboxylic acids and diols.[8]

• Monomer and Enzyme Preparation: Add equimolar amounts of the dicarboxylic acid and diol to a reaction vessel. Add the immobilized lipase (e.g., Novozym 435).

• Reaction Conditions: Heat the mixture to the desired temperature (e.g., 60-90°C) under vacuum or with a continuous flow of nitrogen to remove the water produced during the reaction.

• Monitoring the Reaction: Periodically take samples and analyze the molecular weight of the polymer by Gel Permeation Chromatography (GPC).

• Termination and Purification: After the desired molecular weight is achieved, cool the reaction mixture and dissolve it in a suitable solvent. The enzyme can be recovered by filtration for reuse. The polymer can be precipitated by adding a non-solvent and then dried under vacuum.

Protocol for GC-MS Analysis of Dicarboxylic Acids

This protocol details a common method for the quantification of dicarboxylic acids.[19]

• Sample Preparation: Extract the dicarboxylic acids from the aqueous sample (e.g., culture supernatant) using an organic solvent (e.g., ethyl acetate) after acidification.

• Derivatization: Evaporate the organic solvent and derivatize the dried residue to increase volatility for GC analysis. A common derivatizing agent is N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), which converts the carboxylic acids to their trimethylsilyl esters.

• GC-MS Analysis:

  • Inject the derivatized sample into a gas chromatograph equipped with a suitable capillary column.

  • Use a temperature gradient to separate the different dicarboxylic acid derivatives.

  • The separated compounds are then detected and quantified by a mass spectrometer.

• Quantification: Use a calibration curve prepared with known concentrations of dicarboxylic acid standards to quantify the amount of each acid in the sample.

Visualization of Pathways and Workflows

This section provides diagrams created using Graphviz (DOT language) to illustrate key biological pathways and experimental workflows involved in the enzymatic synthesis of dicarboxylic acids.

Caption: The ω-oxidation pathway for the conversion of fatty acids to dicarboxylic acids.

Caption: Synthesis of dicarboxylic acids from cyclic ketones using a Baeyer-Villiger monooxygenase.

Caption: A typical experimental workflow for dicarboxylic acid production via whole-cell biocatalysis.

Conclusion

The enzymatic synthesis of dicarboxylic acids represents a powerful and sustainable approach to the production of these important chemicals. Both whole-cell biocatalysis and in vitro enzymatic methods offer unique advantages, and the choice of strategy depends on the specific application and desired scale of production. Continued research in enzyme discovery, protein engineering, and metabolic engineering will further enhance the efficiency and economic viability of these biocatalytic routes. This technical guide provides a solid foundation of data, protocols, and conceptual frameworks to aid researchers in advancing the field of enzymatic dicarboxylic acid synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. Metabolically engineered Escherichia coli for biotechnological production of four-carbon 1,4-dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Metabolic engineering of Escherichia coli for high-level production of the biodegradable polyester monomer 2-pyrone-4,6-dicarboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. deepdyve.com [deepdyve.com]
• 5. Metabolic engineering of Candida tropicalis for the production of long-chain dicarboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. WO2015077443A2 - Methods for producing dicarboxylic acids - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Oxidation of 1,2-Diols Using Alcohol Dehydrogenases : From Kinetic Characterization to Directed Evolution [diva-portal.org]
• 10. Metabolic Engineering of Escherichia coli for Efficient Production of 2-Pyrone-4,6-dicarboxylic Acid from Glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. High yield production of four-carbon dicarboxylic acids by metabolically engineered Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. db.cngb.org [db.cngb.org]
• 13. researchgate.net [researchgate.net]
• 14. research.tees.ac.uk [research.tees.ac.uk]
• 15. researchgate.net [researchgate.net]
• 16. Engineering Yarrowia lipolytica for the selective and high-level production of isocitric acid through manipulation of mitochondrial dicarboxylate–tricarboxylate carriers : Rothamsted Research [repository.rothamsted.ac.uk]
• 17. Enzymatic synthesis of polyesters from lactones, dicarboxylic acid divinyl esters, and glycols through combination of ring-opening polymerization and polycondensation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Genome-scale model-driven strain design for dicarboxylic acid production in Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Polyesters and Polyamides Using 2(E)-Nonenedioic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2(E)-Nonenedioic acid is an unsaturated dicarboxylic acid that holds potential as a monomer for the synthesis of novel polyesters and polyamides. Its carbon-carbon double bond offers a site for post-polymerization modification, such as cross-linking or functionalization, which can be leveraged to tailor the polymer's final properties.[1] This functionality is particularly interesting for applications in drug delivery, tissue engineering, and the development of advanced biomaterials where properties like degradability, mechanical strength, and hydrophilicity are critical.[2][3] The synthesis of polymers from this monomer can be achieved through standard polycondensation techniques, including melt and solution polymerization.[2][4] These application notes provide detailed protocols and expected material properties based on analogous polymer systems.

Polyester Synthesis via Melt Polycondensation

Melt polycondensation is a common solvent-free method for synthesizing polyesters from a diacid and a diol at elevated temperatures under vacuum to drive the removal of the water byproduct.[4][5]

Experimental Protocol: Melt Polycondensation of 2(E)-Nonenedioic Acid and 1,6-Hexanediol

Materials:

• 2(E)-Nonenedioic acid

• 1,6-Hexanediol

• Titanium (IV) isopropoxide (catalyst)[6]

• Nitrogen gas (inert atmosphere)

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer

• Heating mantle with temperature controller

• Condenser and collection flask

• Vacuum pump

• Nitrogen inlet

Procedure:

• Monomer Charging: In a three-neck round-bottom flask equipped with a mechanical stirrer and a nitrogen inlet, add equimolar amounts of 2(E)-nonenedioic acid and 1,6-hexanediol.

• Inerting: Purge the flask with nitrogen gas for 30 minutes to remove any oxygen.

• Esterification (First Stage): Heat the reaction mixture to 150-180°C under a gentle stream of nitrogen.[5][7] The reaction will produce water, which will be distilled off. This stage is typically carried out for 1-4 hours.

• Catalyst Addition: Cool the reaction mixture slightly and add the titanium (IV) isopropoxide catalyst (approximately 0.02 equivalents).[5]

• Polycondensation (Second Stage): Gradually increase the temperature to 180-220°C while applying a vacuum (around 10 torr).[5][6] Continue the reaction for 4-12 hours. The viscosity of the mixture will increase as the polymer chains grow.

• Product Recovery: Once the desired viscosity is reached, cool the reactor to room temperature under a nitrogen atmosphere. The resulting polyester can be removed and purified if necessary by dissolving in a suitable solvent and precipitating in a non-solvent like methanol.[7]

Workflow for Polyester Synthesis

General workflow for polyester synthesis via melt polycondensation.

Polyamide Synthesis via Solution Polycondensation

Solution polycondensation is suitable for monomers that may decompose at the high temperatures required for melt polycondensation. The reaction is carried out in a solvent at lower temperatures.[8]

Experimental Protocol: Solution Polycondensation of 2(E)-Nonenedioic Acid and 1,6-Hexanediamine

Materials:

• 2(E)-Nonenedioic acid

• 1,6-Hexanediamine

• Triphenyl phosphite (condensing agent)

• Pyridine (base)

• N-Methyl-2-pyrrolidone (NMP) (solvent)

• Lithium chloride (LiCl) (solubility promoter)

• Methanol (for precipitation)

Procedure:

• Monomer Dissolution: In a reaction flask, dissolve equimolar amounts of 2(E)-nonenedioic acid and 1,6-hexanediamine in a mixture of NMP, pyridine, and LiCl.

• Condensing Agent Addition: Add triphenyl phosphite to the solution.

• Polycondensation: Heat the reaction mixture to 100-120°C and stir for 4-8 hours under a nitrogen atmosphere.

• Product Precipitation: After the reaction is complete, pour the cooled polymer solution into methanol to precipitate the polyamide.

• Purification: Filter the precipitated polymer and wash it thoroughly with methanol to remove any unreacted monomers and byproducts.

• Drying: Dry the purified polyamide in a vacuum oven at 60-80°C.

Workflow for Polyamide Synthesis

General workflow for polyamide synthesis via solution polycondensation.

Data Presentation: Expected Polymer Properties

The following tables summarize the typical properties of polyesters and polyamides synthesized from analogous unsaturated and saturated dicarboxylic acids. These values can serve as a benchmark for what to expect from polymers derived from 2(E)-Nonenedioic acid.

Table 1: Properties of Polyesters from Various Dicarboxylic Acids

Dicarboxylic Acid	Diol	Molecular Weight (Mn, g/mol )	Melting Temp (Tm, °C)	Glass Transition Temp (Tg, °C)	Reference
Adipic Acid	1,4-Butanediol	>10,000	52-65	-	[4]
Sebacic Acid	1,4-Butanediol	85,000 (Mw)	52-65	-	[4]
Fumaric Acid	1,8-Octanediol	10,000 - 20,000	-	-30 to -15	[3]
Dodecanedioic Acid	1,9-Nonanediol	10,100 (Mw)	-	-	[9][10]

Table 2: Properties of Polyamides from Various Dicarboxylic Acids

Dicarboxylic Acid	Diamine	Molecular Weight (Mn, g/mol )	Melting Temp (Tm, °C)	Glass Transition Temp (Tg, °C)	Reference
Adipic Acid	1,6-Hexanediamine	-	~265	~50	[11]
Sebacic Acid	1,6-Hexanediamine	-	~210	-	[12]
Terephthalic Acid	1,6-Hexanediamine	-	~350	-	[13]

Signaling Pathways and Logical Relationships

Polyester Synthesis Pathway

Polycondensation reaction for polyester synthesis.

Polyamide Synthesis Pathway

Polycondensation reaction for polyamide synthesis.

Conclusion

The synthesis of polyesters and polyamides from 2(E)-nonenedioic acid can be readily achieved using established polycondensation methods. The presence of the double bond in the polymer backbone provides a valuable tool for tailoring the material's properties for specific applications in research and drug development. By controlling the reaction conditions and the choice of co-monomers, a wide range of polymers with diverse thermal and mechanical properties can be produced. The provided protocols and data from analogous systems offer a solid foundation for the exploration of this promising monomer.

References

• 1. Polyester - Wikipedia [en.wikipedia.org]
• 2. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. chimia.ch [chimia.ch]
• 7. pubs.acs.org [pubs.acs.org]
• 8. gdckulgam.edu.in [gdckulgam.edu.in]
• 9. researchgate.net [researchgate.net]
• 10. Polycondensation of dicarboxylic acids and diols in water catalyzed by surfactant-combined catalysts and successive chain extension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. people.sabanciuniv.edu [people.sabanciuniv.edu]
• 13. researchgate.net [researchgate.net]

Application Notes & Protocols for 2(E)-Nonenedioic Acid as a Reference Standard in Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

2(E)-Nonenedioic acid is a C9 unsaturated dicarboxylic acid. Its dicarboxylic nature and the presence of a double bond make it a compound of interest in various fields, including as a potential building block in polymer synthesis and as a metabolite in biological systems. Accurate and precise quantification of 2(E)-Nonenedioic acid is crucial for its characterization, quality control, and for studying its metabolic fate. This document provides detailed application notes and protocols for the use of 2(E)-Nonenedioic acid as a reference standard in High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

Physicochemical Properties of 2(E)-Nonenedioic Acid

A comprehensive understanding of the physicochemical properties of a reference standard is fundamental for method development and ensuring the accuracy of analytical results.

Property	Value	Reference
Molecular Formula	C₉H₁₄O₄	[1][2]
Molecular Weight	186.21 g/mol	[1]
Purity (HPLC)	>95% - >98%	[1][3]
Appearance	Solid	[1]
Storage Temperature	+4°C or Freezer	[1][3]
CAS Number	757219-33-3	[1]

Application 1: Quantification of 2(E)-Nonenedioic Acid using a Stability-Indicating RP-HPLC Method

This application note describes a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the quantification of 2(E)-Nonenedioic acid. A stability-indicating method is crucial as it can resolve the main compound from its potential degradation products, which is vital during drug development and stability testing. This method is adapted from established protocols for similar dicarboxylic acids.[4]

Experimental Workflow

Caption: Workflow for the quantification of 2(E)-Nonenedioic acid by RP-HPLC.

Protocol: RP-HPLC Method for 2(E)-Nonenedioic Acid

1. Materials and Reagents:

• 2(E)-Nonenedioic acid reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Sodium dihydrogen orthophosphate (Analytical grade)

• Orthophosphoric acid (Analytical grade)

• Ultrapure water

2. Chromatographic Conditions:

Parameter	Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	50 mM Sodium dihydrogen orthophosphate (pH adjusted to 3.5 with orthophosphoric acid) : Acetonitrile (75:25, v/v)[4]
Flow Rate	1.0 mL/min
Detection Wavelength	210 nm
Column Temperature	30°C
Injection Volume	20 µL

3. Preparation of Standard Solutions:

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2(E)-Nonenedioic acid reference standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution using the mobile phase to obtain concentrations ranging from 5 µg/mL to 100 µg/mL.

4. Sample Preparation:

• Accurately weigh the sample containing 2(E)-Nonenedioic acid.

• Extract the analyte using a suitable solvent (e.g., methanol).

• Filter the extract through a 0.45 µm syringe filter before injection.

5. Method Validation Parameters (Hypothetical Data):

Parameter	Result
Linearity (r²)	> 0.999
Range	5 - 100 µg/mL
Limit of Detection (LOD)	1.5 µg/mL
Limit of Quantification (LOQ)	4.5 µg/mL
Accuracy (% Recovery)	98.5% - 101.2%
Precision (% RSD)	< 2.0%

Application 2: Trace Level Quantification of 2(E)-Nonenedioic Acid using GC-MS

For trace level analysis of 2(E)-Nonenedioic acid, especially in complex biological matrices, Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive and specific technique. Due to the low volatility of dicarboxylic acids, a derivatization step is essential to convert the analyte into a more volatile form, typically a methyl or silyl ester.[5]

Experimental Workflow

Caption: Workflow for the quantification of 2(E)-Nonenedioic acid by GC-MS.

Protocol: GC-MS Method for 2(E)-Nonenedioic Acid

1. Materials and Reagents:

• 2(E)-Nonenedioic acid reference standard

• Boron trifluoride-methanol (BF₃-Methanol) solution (14%)

• Hexane (GC grade)

• Methanol (anhydrous)

• Sodium chloride (saturated solution)

• Internal Standard (e.g., Heptadecanoic acid)

2. Derivatization to Fatty Acid Methyl Esters (FAMEs):

• To a dried sample or standard containing 2(E)-Nonenedioic acid, add 1 mL of 14% BF₃-Methanol solution.

• Seal the vial and heat at 60°C for 30 minutes.

• Cool the vial to room temperature.

• Add 1 mL of hexane and 1 mL of saturated sodium chloride solution.

• Vortex thoroughly and centrifuge to separate the layers.

• Carefully transfer the upper hexane layer containing the FAMEs to a clean vial for GC-MS analysis.

3. GC-MS Conditions:

Parameter	Condition
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial: 100°C for 2 min, Ramp: 10°C/min to 250°C, Hold: 5 min
Injector Temperature	250°C
Ion Source Temperature	230°C
Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
MS Detection	Full Scan (m/z 50-400) or Selected Ion Monitoring (SIM)

4. Method Validation Parameters (Hypothetical Data):

Parameter	Result
Linearity (r²)	> 0.998
Range	0.1 - 20 µg/mL
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantification (LOQ)	0.15 µg/mL
Accuracy (% Recovery)	95.7% - 103.5%
Precision (% RSD)	< 5.0%

Metabolic Pathway of Dicarboxylic Acids

Dicarboxylic acids, such as 2(E)-Nonenedioic acid, can be formed in biological systems through the ω-oxidation of monocarboxylic fatty acids. This pathway serves as an alternative to β-oxidation, particularly when there is an excess of fatty acids. The resulting dicarboxylic acids can then undergo further metabolism.[6]

Caption: Metabolic pathway of dicarboxylic acid formation and degradation.

Conclusion

The protocols and application notes provided here offer a robust framework for the use of 2(E)-Nonenedioic acid as a reference standard in chromatographic analysis. The RP-HPLC method is suitable for routine quantification and stability studies, while the GC-MS method provides high sensitivity for trace-level analysis in complex matrices. Proper method validation is essential to ensure accurate and reliable results in research, quality control, and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ijpsonline.com [ijpsonline.com]
• 5. Assessment of critical steps of a GC/MS based indirect analytical method for the determination of fatty acid esters of monochloropropanediols (MCPDEs) and of glycidol (GEs) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The biochemistry and physiology of long-chain dicarboxylic acid metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of 2(E)-Nonenedioic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed analytical methods for the quantitative analysis of 2(E)-Nonenedioic acid in biological matrices. The following protocols for Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are based on established methods for the analysis of dicarboxylic and unsaturated fatty acids.

Method 1: Quantification of 2(E)-Nonenedioic Acid by Gas Chromatography-Mass Spectrometry (GC-MS)

This method is suitable for the sensitive and specific quantification of 2(E)-Nonenedioic acid. Due to the low volatility and polar nature of dicarboxylic acids, a derivatization step to form more volatile esters is essential for GC-MS analysis.

Quantitative Data Summary

The following table summarizes typical performance characteristics for the GC-MS analysis of dicarboxylic acids. The data is based on methods for structurally similar analytes and should be validated for 2(E)-Nonenedioic acid in the user's laboratory.

Parameter	Typical Performance
Limit of Detection (LOD)	0.05 - 1 ng/mL
Limit of Quantification (LOQ)	0.1 - 5 ng/mL
Linearity Range	1 - 1000 ng/mL (r² > 0.99)
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Recovery	85 - 110%

Experimental Protocol

1. Materials and Reagents

• 2(E)-Nonenedioic acid standard (≥98% purity)

• Internal Standard (IS), e.g., Heptadecanedioic acid

• Methanol (anhydrous, ≥99.8%)

• Hexane (GC grade)

• Chloroform (HPLC grade)

• Boron trifluoride-methanol solution (14% BF₃ in MeOH)

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate

• Glassware: 15 mL glass tubes with screw caps, pipettes, autosampler vials with inserts

2. Sample Preparation (from Plasma)

• Thaw plasma samples on ice.

• To 100 µL of plasma, add a known amount of internal standard solution.

• Perform a liquid-liquid extraction by adding 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex vigorously for 2 minutes.

• Add 0.5 mL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifuge at 2000 x g for 10 minutes to achieve phase separation.

• Carefully transfer the lower organic layer (chloroform) to a clean tube.

• Dry the organic extract under a gentle stream of nitrogen.

3. Derivatization to Fatty Acid Methyl Esters (FAMEs)

• To the dried extract, add 1 mL of 14% BF₃ in methanol.

• Seal the tube and heat at 60°C for 30 minutes.

• Cool the tube to room temperature.

• Add 1 mL of hexane and 0.5 mL of water, and vortex to extract the FAMEs into the hexane layer.

• Transfer the upper hexane layer to a clean vial.

• Dry the hexane extract over anhydrous sodium sulfate.

• Transfer the final extract to a GC-MS autosampler vial.

4. GC-MS Analysis

• GC System: Agilent 8890 GC or equivalent

• MS System: Agilent 5977B MSD or equivalent

• Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or similar

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • Note: Specific ions for 2(E)-Nonenedioic acid dimethyl ester and the internal standard ester must be determined by analyzing the respective standards.

Workflow Diagram

Caption: Workflow for GC-MS quantification of 2(E)-Nonenedioic acid.

Method 2: Quantification of 2(E)-Nonenedioic Acid by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This LC-MS/MS method offers high sensitivity and is suitable for the analysis of 2(E)-Nonenedioic acid in complex biological fluids. A charge-reversal derivatization step is included to enhance ionization efficiency and improve chromatographic retention.[1]

Quantitative Data Summary

The following table presents typical performance characteristics for the LC-MS/MS analysis of dicarboxylic acids using derivatization. This data is based on established methods for similar analytes and should be confirmed for 2(E)-Nonenedioic acid.

Parameter	Typical Performance
Limit of Detection (LOD)	0.01 - 0.1 ng/mL
Limit of Quantification (LOQ)	0.05 - 0.5 ng/mL
Linearity Range	0.1 - 500 ng/mL (r² > 0.99)
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Recovery	90 - 115%

Experimental Protocol

1. Materials and Reagents

• 2(E)-Nonenedioic acid standard (≥98% purity)

• Internal Standard (IS), e.g., deuterated 2(E)-Nonenedioic acid

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Dimethylaminophenacyl bromide (DmPABr)

• N,N-Diisopropylethylamine (DIPEA)

• Solid Phase Extraction (SPE) cartridges (e.g., Strata-X)

2. Sample Preparation (from Urine)

• Thaw urine samples on ice.

• To 200 µL of urine, add a known amount of internal standard solution.

• Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load the sample onto the SPE cartridge.

• Wash the cartridge with 1 mL of 10% methanol in water.

• Elute the analyte and internal standard with 1 mL of methanol.

• Dry the eluate under a gentle stream of nitrogen.

3. Derivatization

• Reconstitute the dried extract in 50 µL of acetonitrile.

• Add 20 µL of DmPABr solution (in acetonitrile).

• Add 10 µL of DIPEA solution (in acetonitrile).

• Incubate the mixture at 60°C for 30 minutes.

• Cool to room temperature and add 10 µL of formic acid to quench the reaction.

• The sample is now ready for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• LC System: Waters ACQUITY UPLC or equivalent

• MS System: Sciex Triple Quad 6500+ or equivalent

• Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10.1-12 min: 5% B (re-equilibration)

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

  • Note: MRM transitions for the DmPABr derivative of 2(E)-Nonenedioic acid and its internal standard must be optimized by direct infusion of the derivatized standards.

Workflow Diagram

References

• 1. benchchem.com [benchchem.com]

Application Notes and Protocols for the Polymerization of 2(E)-Nonenedioic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the polymerization of 2(E)-nonenedioic acid, a bio-based monomer, to synthesize unsaturated polyesters. The presence of a double bond in the polymer backbone, originating from the 2(E)-nonenedioic acid, allows for post-polymerization modifications, such as cross-linking, making these materials versatile for applications in drug delivery, tissue engineering, and the development of advanced biomaterials. The protocols described herein are based on established methods for similar dicarboxylic acids, such as enzymatic and thermal polycondensation.

Core Synthesis Methodologies

The primary methods for synthesizing high-molecular-weight polyesters from 2(E)-nonenedioic acid and various diols are enzymatic polycondensation and thermal polycondensation. Enzymatic synthesis offers a green and mild reaction pathway, while thermal polycondensation is a more conventional approach.

Enzymatic Polycondensation

Enzymatic polymerization utilizes lipases, such as Candida antarctica lipase B (CALB), as catalysts. This method is advantageous due to its high selectivity, mild reaction conditions, and the avoidance of toxic metal catalysts.[1][2] The reaction is typically carried out in an organic solvent to facilitate the removal of water, a byproduct of the condensation reaction, and to solubilize the monomers and the resulting polymer.[3]

Thermal Polycondensation

Thermal polycondensation, or melt polymerization, involves heating the monomers at high temperatures, often in the presence of an acid catalyst and under vacuum, to drive the removal of water and promote the growth of polymer chains.[4] This method is widely used in industrial-scale polyester production.

Experimental Protocols

Protocol 1: Enzymatic Polycondensation of 2(E)-Nonenedioic Acid and 1,8-Octanediol

This protocol describes the synthesis of an unsaturated polyester via enzymatic polycondensation in an organic solvent.

Materials:

• 2(E)-Nonenedioic acid

• 1,8-Octanediol

• Immobilized Candida antarctica lipase B (CALB), e.g., Novozym 435

• Toluene (anhydrous)

• Molecular sieves (3Å, activated)

• Methanol (for purification)

• Chloroform (for purification)

Equipment:

• Two-neck round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Condenser

• Inert gas supply (Nitrogen or Argon)

• Vacuum filtration apparatus

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry two-neck round-bottom flask equipped with a magnetic stir bar and a condenser, add equimolar amounts of 2(E)-nonenedioic acid and 1,8-octanediol.

• Solvent and Catalyst Addition: Add anhydrous toluene to the flask to achieve a monomer concentration of approximately 0.5 M. Add activated molecular sieves (approximately 1 g per 10 mmol of monomer) to absorb the water produced during the reaction.[3] Finally, add immobilized CALB (typically 3-10% by weight of the total monomers).[3]

• Inert Atmosphere: Flush the reaction flask with an inert gas (nitrogen or argon) for 10-15 minutes to remove oxygen.

• Polymerization: Heat the reaction mixture to 75°C with continuous stirring.[3] The reaction is typically allowed to proceed for 24 to 72 hours.[3] Samples can be taken periodically to monitor the progress of the polymerization by techniques such as Gel Permeation Chromatography (GPC).

• Reaction Termination and Product Isolation: After the desired reaction time, cool the mixture to room temperature. Remove the enzyme and molecular sieves by vacuum filtration.

• Purification: Concentrate the filtrate using a rotary evaporator to remove the toluene. Dissolve the resulting viscous polymer in a minimal amount of chloroform and precipitate it by slowly adding the solution to a large excess of cold methanol with vigorous stirring.

• Drying: Collect the precipitated polymer by filtration and dry it in a vacuum oven at 40-50°C until a constant weight is achieved.

Protocol 2: Thermal Polycondensation of 2(E)-Nonenedioic Acid and 1,4-Butanediol

This protocol outlines the synthesis of an unsaturated polyester using a two-stage melt polycondensation method.

Materials:

• 2(E)-Nonenedioic acid

• 1,4-Butanediol (a slight molar excess, e.g., 1.1:1 diol to diacid, is often used to compensate for volatilization)

• Acid catalyst (e.g., phosphoric acid (H₃PO₄) or sulfuric acid (H₂SO₄), 0.1-0.5% w/w)[4]

• Chloroform (for purification)

• Methanol (for purification)

Equipment:

• Three-neck reaction vessel

• Mechanical stirrer

• Heating mantle with temperature controller

• Distillation head and condenser

• Vacuum pump

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Esterification Stage:

  • Charge the reaction vessel with 2(E)-nonenedioic acid, 1,4-butanediol, and the acid catalyst.[4]

  • Flush the system with nitrogen to create an inert atmosphere.

  • Heat the mixture to approximately 190°C with mechanical stirring.[4] Water will be produced as a byproduct and should be collected in the distillation receiver.

  • Maintain these conditions for 2-4 hours or until the majority of the theoretical amount of water has been collected.

• Polycondensation Stage:

  • Gradually increase the temperature to 210-230°C.

  • Simultaneously, slowly reduce the pressure to below 1 mmHg using a vacuum pump.

  • A significant increase in the viscosity of the melt will be observed as the polymerization proceeds.

  • Continue the reaction for another 3-5 hours under high vacuum and elevated temperature to achieve a high molecular weight polymer.

• Product Recovery and Purification:

  • Cool the reactor to room temperature under a nitrogen atmosphere.

  • The resulting solid polymer can be removed from the reactor. For purification, the polymer can be dissolved in a suitable solvent like chloroform and precipitated in a non-solvent such as methanol.

  • Dry the purified polymer in a vacuum oven.

Data Presentation

The following tables summarize typical experimental parameters and expected outcomes based on studies of analogous dicarboxylic acids.

Table 1: Quantitative Data for Enzymatic Polycondensation of Dicarboxylic Acids.

Parameter	Value	Reference
Dicarboxylic Acid	Azelaic Acid (1,9-nonanedioic acid)	[3]
Diol	1,8-Octanediol	[3]
Catalyst	Immobilized Candida antarctica Lipase B (CALB)	[3]
Catalyst Loading	3% (w/w of total monomers)	[3]
Solvent	Toluene or Diphenyl ether	[3]
Temperature	75°C	[3]
Reaction Time	24 - 72 hours	[3]
Number-Average Molecular Weight (Mn)	Up to 21,000 g/mol	[3]

Table 2: Quantitative Data for Thermal Polycondensation of Dicarboxylic Acids.

Parameter	Value	Reference
Dicarboxylic Acid	Adipic Acid or Sebacic Acid	[4]
Diol	1,4-Butanediol / 1,3-Propanediol / Ethylene Glycol	[4]
Catalyst	H₃PO₄ / H₂SO₄	[4]
Catalyst Loading	0.1 - 1% (w/w)	[4]
Temperature	190°C	[4]
Reaction Time	24 - 48 hours	[4]
Weight-Average Molecular Weight (Mw)	23,000 - 85,000 g/mol	[4]

Mandatory Visualization

Diagram 1: Experimental Workflow for Enzymatic Polycondensation

Caption: Workflow for Enzymatic Polycondensation of 2(E)-Nonenedioic Acid.

Diagram 2: Logical Relationship of Thermal Polycondensation Stages

Caption: Key Stages of the Thermal Polycondensation Process.

References

• 1. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 2(E)-Nonenedioic Acid as a Monomer for Biodegradable Polymers

For Researchers, Scientists, and Drug Development Professionals

Abstract

2(E)-Nonenedioic acid is an unsaturated dicarboxylic acid with potential as a monomer for the synthesis of biodegradable polyesters. Its nine-carbon backbone and carbon-carbon double bond offer unique opportunities to create polymers with tailored properties, such as flexibility, hydrophobicity, and sites for functionalization. These characteristics make polyesters derived from 2(E)-nonenedioic acid promising candidates for various biomedical applications, including controlled drug delivery systems and tissue engineering scaffolds. This document provides an overview of the potential applications, synthesis protocols, and characterization of polymers based on this monomer.

Disclaimer: Direct experimental data on the polymerization of 2(E)-Nonenedioic acid is limited in publicly available literature. The following protocols and data are based on established methods for the synthesis of polyesters from similar unsaturated and long-chain dicarboxylic acids and should be adapted and optimized accordingly.

Introduction to Unsaturated Polyesters in Biodegradable Applications

Aliphatic polyesters are a prominent class of biodegradable polymers due to their susceptible ester bonds, which can be hydrolyzed in biological environments.[1] The introduction of unsaturation into the polymer backbone, as with 2(E)-nonenedioic acid, provides a site for post-polymerization modification, such as cross-linking or the attachment of bioactive molecules.[2] This functionality is particularly advantageous in drug delivery, where the polymer matrix can be designed to degrade at a specific rate or respond to certain stimuli.[3][4]

The general structure of a polyester synthesized from a dicarboxylic acid and a diol is characterized by repeating ester linkages. The choice of the diol comonomer significantly influences the polymer's thermal and mechanical properties.[5][6]

Potential Applications in Drug Development

The unique properties of polyesters derived from unsaturated dicarboxylic acids make them suitable for a range of drug delivery applications:

• Injectable Drug Depots: The unsaturated polyester can be formulated as a liquid that, upon injection, forms a solid or semi-solid depot from which the drug is released in a sustained manner.[3]

• Functionalized Nanoparticles: The double bonds on the polymer chain can be used to attach targeting ligands or other functional groups to create nanoparticles for targeted drug delivery.

• Biodegradable Scaffolds for Tissue Engineering: The polymer can be fabricated into porous scaffolds that support cell growth and tissue regeneration, with the encapsulated drugs promoting healing.[4]

Experimental Protocols

Synthesis of Polyesters via Melt Polycondensation

Melt polycondensation is a common method for synthesizing polyesters from dicarboxylic acids and diols, as it avoids the use of solvents.[7]

Materials:

• 2(E)-Nonenedioic acid

• Aliphatic diol (e.g., 1,4-butanediol, 1,8-octanediol)

• Catalyst (e.g., titanium(IV) butoxide, antimony trioxide)

• Nitrogen gas supply

• High-vacuum pump

• Glass reactor with mechanical stirrer, nitrogen inlet, and distillation outlet

Protocol:

• Monomer Charging: Charge equimolar amounts of 2(E)-nonenedioic acid and the chosen diol into the reaction vessel.

• Catalyst Addition: Add the catalyst (typically 0.05-0.1 mol% relative to the diacid).

• First Stage (Esterification): Heat the mixture to 150-180°C under a slow stream of nitrogen gas with continuous stirring. Water, a byproduct of the esterification reaction, will be distilled off. This stage is typically continued for 2-4 hours.

• Second Stage (Polycondensation): Gradually increase the temperature to 200-230°C and apply a high vacuum (<1 Torr). This stage removes the excess diol and drives the polymerization to achieve a high molecular weight polymer. The reaction is monitored by the increase in viscosity of the melt. This stage can last for 4-8 hours.

• Polymer Recovery: Cool the reactor to room temperature under nitrogen and dissolve the polymer in a suitable solvent (e.g., chloroform).

• Purification: Precipitate the polymer by pouring the solution into a non-solvent (e.g., cold methanol). Filter and dry the purified polymer under vacuum.

Enzymatic Synthesis of Polyesters

Enzymatic polymerization offers a greener alternative to traditional methods, often proceeding under milder conditions and with high selectivity.[8][9] Lipases, such as Candida antarctica lipase B (CALB), are commonly used.

Materials:

• 2(E)-Nonenedioic acid (or its diethyl ester)

• Aliphatic diol (e.g., 1,8-octanediol)

• Immobilized Lipase (e.g., Novozym 435)

• Anhydrous solvent (e.g., diphenyl ether, toluene)

• Molecular sieves

• Inert gas (e.g., nitrogen or argon)

Protocol:

• Reactant Preparation: In a round-bottom flask, dissolve equimolar amounts of the 2(E)-nonenedioic acid ester and the diol in the anhydrous solvent.

• Enzyme and Desiccant Addition: Add the immobilized lipase (typically 5-10% by weight of monomers) and activated molecular sieves to the reaction mixture.

• Reaction: Heat the mixture to 60-80°C under an inert atmosphere with constant stirring. The reaction progress can be monitored by taking aliquots over time and analyzing the molecular weight by Gel Permeation Chromatography (GPC). The reaction can take 24-72 hours.[8]

• Enzyme Removal: After the desired molecular weight is achieved, cool the reaction and remove the immobilized enzyme by filtration.

• Polymer Isolation: Evaporate the solvent under reduced pressure.

• Purification: Dissolve the resulting polymer in a minimal amount of a suitable solvent and precipitate it in a non-solvent. Dry the polymer under vacuum.

Data Presentation: Expected Properties of Polyesters from Unsaturated and Long-Chain Diacids

The following table summarizes typical properties of biodegradable polyesters synthesized from various dicarboxylic acids. These values can serve as a reference for the expected properties of polymers derived from 2(E)-nonenedioic acid.

Dicarboxylic Acid Monomer	Diol Comonomer	Polymer Name	Molecular Weight (Mn, g/mol )	Melting Temp (Tm, °C)	Glass Transition Temp (Tg, °C)	Reference
Succinic Acid	1,4-Butanediol	Poly(butylene succinate) (PBS)	30,000 - 100,000	112-115	-32	[1][10]
Fumaric Acid (unsaturated)	1,2-Propanediol	Poly(propylene fumarate)	500 - 2,000	Amorphous	15-25	[3]
Itaconic Acid (unsaturated)	1,4-Butanediol	Poly(butylene itaconate)	2,000 - 10,000	Amorphous	-30 to -16	[4][11]
1,9-Nonanedioic Acid (Azelaic Acid)	1,8-Octanediol	Poly(octamethylene nonanedioate)	~21,000	65-75	N/A	[8]
1,20-Eicosanedioic Acid	1,20-Eicosanediol	Polyester 20,20	N/A	106	N/A	[5]

Visualizations

Experimental Workflow for Polyester Synthesis

Caption: General workflow for the synthesis and purification of polyesters.

Biodegradation Pathway of Polyesters

Caption: Simplified pathway of polyester biodegradation in a biological environment.

Logic Diagram for Drug Delivery Application

Caption: Logical steps for developing a drug delivery system using the synthesized polyester.

References

• 1. Biodegradable Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Unsaturated Polyester Resins from Various Bio-Derived Platform Molecules | MDPI [mdpi.com]
• 5. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s | MDPI [mdpi.com]
• 6. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Multi-Step Enzymatic Synthesis of 1,9-Nonanedioic Acid from a Renewable Fatty Acid and Its Application for the Enzymatic Production of Biopolyesters [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. benchchem.com [benchchem.com]
• 11. pure.rug.nl [pure.rug.nl]

Application Notes and Protocols for the Purification of 2(E)-Nonenedioic Acid by Column Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

2(E)-Nonenedioic acid is a dicarboxylic acid with potential applications in polymer science and as a building block in the synthesis of pharmaceuticals.[1] As an impurity in the production of azelaic acid, its isolation and purification are crucial for ensuring the quality and efficacy of final products.[2] Column chromatography is a fundamental, versatile, and cost-effective technique for the purification of organic compounds on a laboratory scale.[3][4] This document provides detailed protocols for the purification of 2(E)-Nonenedioic acid using silica gel column chromatography.

Due to the polar nature of dicarboxylic acids, they tend to adhere strongly to polar stationary phases like silica gel.[3][5][6] This can lead to poor separation and peak tailing. The protocols outlined below address these challenges by employing a gradient elution system and the addition of an acidic modifier to the mobile phase to ensure efficient elution and sharp, well-resolved peaks.

Data Presentation

The following tables summarize the key parameters and expected outcomes for the column chromatography purification of 2(E)-Nonenedioic acid.

Table 1: Materials and Reagents

Material/Reagent	Specification	Purpose
Crude 2(E)-Nonenedioic acid	---	Sample to be purified
Silica Gel	60 Å, 230-400 mesh	Stationary Phase
Dichloromethane (DCM)	HPLC Grade	Mobile Phase (Solvent A)
Methanol (MeOH)	HPLC Grade	Mobile Phase (Solvent B)
Acetic Acid (AcOH)	Glacial	Mobile Phase Modifier
Ethyl Acetate	HPLC Grade	Alternative Mobile Phase Component
Hexanes	HPLC Grade	Alternative Mobile Phase Component
TLC Plates	Silica gel 60 F254	Reaction/Fraction Monitoring

Table 2: Chromatographic Conditions

Parameter	Condition	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard adsorbent for normal-phase chromatography of polar compounds.[4][7]
Mobile Phase	Gradient of Methanol in Dichloromethane with 0.1% Acetic Acid	The gradient from low to high polarity elutes a wide range of compounds. Acetic acid suppresses the ionization of the carboxylic acid, reducing tailing.[1]
Sample Loading	Dry Loading	Recommended for polar compounds to ensure a narrow starting band and better separation.
Elution Mode	Gradient Elution	Necessary for eluting strongly retained polar compounds like dicarboxylic acids.[8][9]
Detection	Thin-Layer Chromatography (TLC) with UV visualization and/or staining	A simple and effective method for monitoring the separation and identifying fractions containing the product.

Table 3: Hypothetical Purification Data

Parameter	Value
Crude Sample Mass	1.0 g
Column Dimensions	3 cm (diameter) x 30 cm (length)
Silica Gel Mass	~50 g
Elution Gradient	2% to 15% MeOH in DCM (+0.1% AcOH)
Total Eluent Volume	500 mL
Fraction Volume	15 mL
Fractions containing pure product	15 - 22 (Hypothetical)
Isolated Yield	850 mg (85%)
Purity (by NMR/HPLC)	>98%

Experimental Protocols

Preparation of the Mobile Phase

Prepare two stock solutions for the gradient elution:

• Solvent A: Dichloromethane (DCM) with 0.1% acetic acid (AcOH).

• Solvent B: Methanol (MeOH) with 0.1% acetic acid (AcOH).

Column Packing (Wet Packing Method)

• Insert a small plug of cotton or glass wool into the bottom of a glass chromatography column.

• Add a thin layer (approx. 0.5 cm) of sand on top of the plug.

• In a separate beaker, prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 98:2 DCM/MeOH with 0.1% AcOH). The amount of silica gel should be approximately 30-50 times the weight of the crude sample.[3]

• Pour the slurry into the column. Gently tap the side of the column to ensure even packing and to dislodge any air bubbles.

• Open the stopcock to drain some of the solvent, allowing the silica gel to settle into a packed bed. Ensure the solvent level never drops below the top of the silica bed.[3]

• Add a final layer of sand (approx. 0.5 cm) on top of the packed silica gel to protect the surface.[3]

Sample Loading (Dry Loading Method)

• Dissolve the crude 2(E)-Nonenedioic acid (e.g., 1.0 g) in a minimal amount of a polar solvent in which it is soluble, such as methanol.[2]

• Add a small amount of silica gel (approx. 2-3 times the sample weight) to this solution.

• Remove the solvent using a rotary evaporator until a dry, free-flowing powder is obtained.

• Carefully add this powder as an even layer on top of the sand at the top of the packed column.

Elution and Fraction Collection

• Carefully add the initial mobile phase (e.g., 98:2 DCM/MeOH with 0.1% AcOH) to the column.

• Begin eluting the column by opening the stopcock. Collect the eluent in fractions (e.g., 15 mL per test tube).

• Gradually increase the polarity of the mobile phase by increasing the percentage of methanol. A suggested gradient is from 2% to 15% methanol in dichloromethane.[1] The gradient should be slow enough to allow for good separation.

• Collect fractions systematically and label them in order.

Fraction Analysis

• Monitor the elution of the compound using Thin-Layer Chromatography (TLC).

• Spot each collected fraction (or every few fractions) onto a TLC plate.

• Develop the TLC plate in a suitable solvent system (e.g., 90:10 DCM/MeOH with a drop of AcOH).

• Visualize the spots under UV light (if the compound is UV active) and/or by staining with a suitable reagent (e.g., potassium permanganate).

• Identify the fractions that contain the pure 2(E)-Nonenedioic acid, free from impurities.

Product Isolation

• Combine the fractions identified as containing the pure product.

• Remove the solvent from the combined fractions using a rotary evaporator to yield the purified 2(E)-Nonenedioic acid as a solid.

• Determine the yield and characterize the purified product using analytical techniques such as NMR spectroscopy, mass spectrometry, and melting point analysis to confirm its identity and purity.

Visualizations

Caption: Workflow for Purification of 2(E)-Nonenedioic Acid.

Caption: Overcoming Challenges in Polar Compound Purification.

References

• 1. benchchem.com [benchchem.com]
• 2. 2-Nonenedioic Acid | 72461-80-4 [amp.chemicalbook.com]
• 3. web.uvic.ca [web.uvic.ca]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. Video: Silica Gel Column Chromatography: Overview [jove.com]
• 6. columbia.edu [columbia.edu]
• 7. column-chromatography.com [column-chromatography.com]
• 8. biotage.com [biotage.com]
• 9. m.youtube.com [m.youtube.com]

Application of 2(E)-Nonenedioic Acid in the Synthesis of Plasticizers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Plasticizers are essential additives used to enhance the flexibility, durability, and workability of polymeric materials, particularly polyvinyl chloride (PVC). Growing environmental and health concerns regarding traditional phthalate-based plasticizers have spurred research into safer, bio-based alternatives. Dicarboxylic acids are a promising class of starting materials for the synthesis of non-phthalate plasticizers. This document provides a detailed overview of the potential application of 2(E)-Nonenedioic acid, an unsaturated C9 dicarboxylic acid, in the synthesis of novel plasticizers. Due to the limited availability of direct experimental data for 2(E)-Nonenedioic acid, this document presents generalized protocols and expected performance characteristics based on established synthesis routes for plasticizers derived from structurally similar saturated and unsaturated dicarboxylic acids, such as azelaic acid and sebacic acid.

Introduction

The synthesis of plasticizers from dicarboxylic acids typically involves a direct esterification reaction with an alcohol in the presence of an acid catalyst. The resulting diester's properties, such as its plasticizing efficiency, compatibility with the polymer matrix, and migration resistance, are influenced by the structure of both the dicarboxylic acid and the alcohol. The presence of a double bond in the backbone of 2(E)-Nonenedioic acid could potentially impart unique properties to the resulting plasticizer, such as altered flexibility and reactivity, which could be exploited for further functionalization.

Synthesis of Plasticizers from Dicarboxylic Acids

The general method for synthesizing plasticizers from dicarboxylic acids is through esterification. This process involves the reaction of a dicarboxylic acid with an alcohol, typically in the presence of an acid catalyst, to form a diester and water.

General Esterification Reaction

Caption: General workflow for the synthesis of diester plasticizers from dicarboxylic acids.

Experimental Protocol: Synthesis of a Generic Dicarboxylic Acid-Based Plasticizer

This protocol describes a general procedure for the synthesis of a diester plasticizer from a dicarboxylic acid and an alcohol. This can be adapted for 2(E)-Nonenedioic acid.

Materials:

• Dicarboxylic acid (e.g., Azelaic acid as a proxy for 2(E)-Nonenedioic acid)

• Alcohol (e.g., 2-Ethylhexanol)

• Acid catalyst (e.g., p-Toluenesulfonic acid)

• Toluene (for azeotropic removal of water)

• Sodium carbonate solution (for neutralization)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (for drying)

Equipment:

• Round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add the dicarboxylic acid (1 molar equivalent), the alcohol (2.2 molar equivalents), the acid catalyst (0.01-0.05 molar equivalents), and toluene.

• Heat the mixture to reflux with vigorous stirring. Water produced during the reaction will be collected in the Dean-Stark trap.

• Continue the reaction until the theoretical amount of water has been collected, indicating the completion of the esterification.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with a sodium carbonate solution to neutralize the acid catalyst, followed by water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to remove the toluene and excess alcohol.

• The resulting crude product can be further purified by vacuum distillation to obtain the final plasticizer.

Performance Evaluation of Plasticizers in PVC

The performance of a newly synthesized plasticizer is evaluated by blending it with PVC resin and testing the mechanical and physical properties of the resulting material.

Experimental Protocol: Preparation of Plasticized PVC Films

Materials:

• PVC resin

• Plasticizer (e.g., synthesized 2(E)-Nonenedioate ester)

• Thermal stabilizer (e.g., a calcium-zinc based stabilizer)

Equipment:

• Two-roll mill

• Hydraulic press with heating and cooling capabilities

Procedure:

• On a two-roll mill heated to 160-170°C, blend the PVC resin, the plasticizer (typically 30-60 parts per hundred parts of resin, phr), and the thermal stabilizer.

• Mill the mixture until a homogeneous sheet is formed.

• Press the sheet in a hydraulic press at 170-180°C for a few minutes to form a film of uniform thickness.

• Cool the film to room temperature under pressure.

• Cut the film into standard shapes for mechanical testing.

Data Presentation: Comparative Performance of Dicarboxylic Acid-Based Plasticizers

The following table summarizes typical performance data for plasticizers derived from various dicarboxylic acids in PVC formulations. This data can serve as a benchmark for evaluating plasticizers synthesized from 2(E)-Nonenedioic acid.

Plasticizer (Di-2-ethylhexyl ester of)	Tensile Strength (MPa)	Elongation at Break (%)	Glass Transition Temperature (Tg, °C)
Adipic Acid (DOA)	15 - 20	350 - 450	-50 to -70
Azelaic Acid (DOZ)	18 - 23	300 - 400	-40 to -60
Sebacic Acid (DOS)	20 - 25	250 - 350	-30 to -50
Phthalic Anhydride (DOP - reference)	20 - 27	250 - 350	-20 to -40

Note: The values presented are approximate and can vary depending on the specific formulation and testing conditions.

Logical Relationship for Plasticizer Evaluation

The evaluation of a novel plasticizer involves a series of interconnected steps, from synthesis to performance testing in the target polymer.

Caption: Logical workflow for the development and evaluation of a new plasticizer.

Conclusion

Application Note: Derivatization of 2(E)-Nonenedioic Acid for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

2(E)-Nonenedioic acid is a dicarboxylic acid that, due to its low volatility and high polarity, is not amenable to direct analysis by gas chromatography-mass spectrometry (GC-MS).[1] Derivatization is a crucial sample preparation step that converts the polar carboxyl groups into less polar, more volatile derivatives, enabling successful chromatographic separation and detection.[1][2] This process replaces the active hydrogen atoms in the carboxyl groups, which reduces intermolecular hydrogen bonding and allows the analyte to be vaporized without thermal decomposition.[1][3] The most common derivatization strategies for carboxylic acids are silylation and esterification (alkylation).[1][2]

This application note provides detailed protocols for the derivatization of 2(E)-Nonenedioic acid using these two primary methods and compares their performance for quantitative analysis.

Derivatization Strategies: Silylation vs. Esterification

Silylation: This technique involves replacing the acidic protons of the carboxyl groups with a trimethylsilyl (TMS) group.[2][3] Reagents such as N,O-bis(trimethylsilyl)-trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) are highly effective and widely used.[4][5] Silylation is known for producing volatile and thermally stable derivatives, often resulting in lower detection limits and better reproducibility.[4][5]

Esterification (Alkylation): This method converts carboxylic acids into their corresponding esters, typically methyl or butyl esters.[1][3] Common reagents include alcohols (e.g., methanol, butanol) in the presence of an acid catalyst like boron trifluoride (BF3) or sulfuric acid.[5][6] While effective, esterification can be more time-consuming compared to silylation.[5]

Quantitative Method Comparison

The choice of derivatization agent significantly impacts the sensitivity and reproducibility of the GC-MS analysis. Silylation with BSTFA is often the preferred method for analyzing low-molecular-weight dicarboxylic acids, especially in samples with limited quantities.[4][5]

Parameter	Silylation (BSTFA)	Esterification (BF3/Butanol)
Limit of Detection (LOD)	Lower (≤ 2 ng/m³)[4][5]	Low (≤ 4 ng/m³)[4][5]
Reproducibility (RSD%)	Higher (≤ 10%)[4][5]	Satisfactory (≤ 15%)[4][5]
Reaction Time	Typically 1-2 hours[5]	Can be more time-consuming[5]
Byproducts	Volatile and generally non-interfering	Water, which may need to be removed
Derivative Stability	TMS derivatives can be sensitive to moisture	Ester derivatives are generally stable
Advantages	Higher sensitivity, better reproducibility[4][5]	Reagents are cost-effective, stable derivatives
Disadvantages	Reagents are moisture-sensitive	Longer reaction times, potentially lower sensitivity

Experimental Workflow and Protocols

The overall workflow for the analysis of 2(E)-Nonenedioic acid involves sample extraction, derivatization, and subsequent GC-MS analysis.

Caption: General experimental workflow for GC-MS analysis of 2(E)-Nonenedioic acid.

Protocol 1: Silylation using BSTFA

This protocol is adapted for the analysis of C3-C9 dicarboxylic acids and is highly suitable for 2(E)-Nonenedioic acid.[4][5]

Materials:

• Dried sample extract containing 2(E)-Nonenedioic acid

• N,O-bis(trimethylsilyl)-trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (anhydrous)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Internal Standard (e.g., deuterated dicarboxylic acid)

Procedure:

• Sample Preparation: Ensure the sample extract is completely dry, as moisture will deactivate the silylating reagent. This is typically achieved by evaporation under a gentle stream of nitrogen.

• Reagent Addition: To the dried sample in a reaction vial, add 60 µL of anhydrous pyridine to dissolve the residue.[7]

• Silylation Reaction: Add 100 µL of BSTFA (+1% TMCS) to the vial.[7] Seal the vial tightly.

• Incubation: Heat the mixture at 70°C for 2 hours in a heating block or oven.[5] This ensures the complete conversion of the dicarboxylic acid to its silylated derivative.[5]

• Cooling: After incubation, allow the vial to cool to room temperature.

• Analysis: The sample is now ready for injection into the GC-MS system. Typically, 1 µL of the derivatized solution is injected.[7]

Protocol 2: Esterification using BF3/Butanol

This protocol describes the formation of butyl esters, a common alternative to silylation.

Materials:

• Dried sample extract containing 2(E)-Nonenedioic acid

• 14% Boron trifluoride in n-butanol (BF3/butanol)

• n-Hexane (GC grade)

• Saturated Sodium Chloride (NaCl) solution

• Anhydrous Sodium Sulfate (Na2SO4)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

Procedure:

• Sample Preparation: Ensure the sample extract is completely dry.

• Reagent Addition: Add 200 µL of 14% BF3/butanol reagent to the dried sample in a reaction vial.

• Esterification Reaction: Seal the vial and heat at 100°C for 30 minutes.

• Cooling & Extraction: Cool the vial to room temperature. Add 500 µL of n-hexane and 200 µL of saturated NaCl solution. Vortex thoroughly for 1 minute.

• Phase Separation: Centrifuge briefly to separate the organic and aqueous layers.

• Drying: Carefully transfer the upper organic layer (n-hexane) to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: The sample is now ready for GC-MS analysis. Inject 1 µL of the hexane extract.

Derivatization Reaction Schemes

The following diagram illustrates the chemical transformation during silylation and esterification.

Caption: Chemical derivatization pathways for 2(E)-Nonenedioic acid.

Typical GC-MS Parameters

While optimal conditions should be determined empirically, the following parameters serve as a good starting point for analyzing derivatized dicarboxylic acids.

• GC Column: A nonpolar or semi-polar capillary column, such as a 5% phenylmethylpolysiloxane (e.g., DB-5ms, HP-5ms), is commonly used.[5] A typical dimension is 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 5 minutes.

  • Ramp: Increase at 4°C/min to 285°C.[7]

  • Final hold: Hold at 285°C for 10-40 minutes to elute all compounds.[7]

• Injector Temperature: 280-290°C.[7]

• MS Parameters:

  • Ionization Mode: Electron Impact (EI) at 70 eV.[7]

  • Mass Range: Scan from m/z 30 to 600.[7]

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Both silylation and esterification are viable methods for the derivatization of 2(E)-Nonenedioic acid for GC-MS analysis. The choice between them depends on the specific requirements of the study. For analyses demanding the highest sensitivity and reproducibility, silylation with BSTFA is recommended.[4][5] Esterification provides a robust and cost-effective alternative. Proper execution of these protocols will yield volatile and stable derivatives, enabling accurate and reliable quantification.

References

• 1. diverdi.colostate.edu [diverdi.colostate.edu]
• 2. youtube.com [youtube.com]
• 3. gcms.cz [gcms.cz]
• 4. GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]

Application Notes and Protocols: 2(E)-Nonenedioic Acid in Targeted Drug Delivery Systems

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following application notes and protocols are a theoretical framework based on the chemical properties of 2(E)-Nonenedioic acid and established principles of drug delivery using similar dicarboxylic and unsaturated fatty acids. To date, there is a lack of published research specifically detailing the use of 2(E)-Nonenedioic acid in targeted drug delivery systems. These protocols are intended to serve as a prospective guide for researchers interested in exploring its potential.

Introduction to 2(E)-Nonenedioic Acid in Drug Delivery

2(E)-Nonenedioic acid is a nine-carbon dicarboxylic acid with a single double bond in the trans configuration. Its structure, featuring two carboxylic acid functional groups and a lipophilic carbon chain, presents several hypothetical advantages for the design of targeted drug delivery systems. The dual carboxylic groups offer versatile anchor points for covalent conjugation of both therapeutic agents and targeting ligands. The unsaturated alkyl chain can be incorporated into lipid-based nanostructures such as liposomes and nanoparticles, potentially influencing their physicochemical properties and biocompatibility.

This document outlines potential applications of 2(E)-Nonenedioic acid as a component in drug-conjugates, liposomes, and nanoparticles for targeted therapeutic delivery.

Hypothetical Applications of 2(E)-Nonenedioic Acid

The bifunctional nature of 2(E)-Nonenedioic acid makes it a candidate for use as a linker molecule to create antibody-drug conjugates (ADCs) or small molecule-drug conjugates. One carboxyl group can be conjugated to a targeting moiety (e.g., an antibody or a peptide that recognizes a tumor-specific receptor), while the other can be attached to a potent cytotoxic drug.

Logical Relationship of a 2(E)-Nonenedioic Acid-Based Drug Conjugate

Technical Notes & Optimization

Technical Support Center: Purification of Unsaturated Dicarboxylic Acids

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges during the purification of unsaturated dicarboxylic acids.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues in a question-and-answer format, providing direct solutions to specific experimental problems.

Issue 1: Low or No Crystal Formation During Recrystallization

• Q1: I've dissolved my unsaturated dicarboxylic acid in a hot solvent, but no crystals are forming upon cooling. What should I do?

  A1: This is a common issue often related to the solution not being sufficiently saturated or the cooling process being too rapid.

  • Solution 1: Increase Concentration. Your solution may be too dilute. Gently heat the solution to evaporate some of the solvent. Once you observe the formation of a small amount of solid or cloudiness, allow it to cool again.

  • Solution 2: Slow Cooling. Rapid cooling can sometimes inhibit crystal nucleation. Allow the solution to cool slowly to room temperature on a benchtop, insulated with a cork ring, before moving it to an ice bath. Slower cooling rates generally lead to the formation of larger and purer crystals.[1]

  • Solution 3: Induce Nucleation. If crystals still do not form, you can try to induce nucleation by scratching the inside of the flask with a glass rod just below the solvent level or by adding a "seed crystal" of the pure compound.

• Q2: My compound "oiled out" instead of forming crystals. How can I fix this?

  A2: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid layer instead of solid crystals.

  • Solution 1: Add More Solvent. The solution might be too concentrated. Add a small amount of hot solvent to the mixture until the oil redissolves, then attempt to cool it again, perhaps more slowly.

  • Solution 2: Change Solvent System. The boiling point of your chosen solvent may be too high. Consider using a lower-boiling point solvent or a mixed solvent system. In a mixed solvent system, you dissolve the acid in a "good" solvent in which it is highly soluble and then add a "poor" solvent (in which it is less soluble) dropwise at an elevated temperature until the solution becomes slightly cloudy. Then, add a drop or two of the "good" solvent to redissolve the precipitate and allow it to cool slowly.[2][3]

Issue 2: Poor Purity of the Final Product

• Q3: After recrystallization, my dicarboxylic acid is still impure. What are the likely causes and solutions?

  A3: Impurities can be trapped within the crystal lattice or adhere to the crystal surface.

  • Solution 1: Second Recrystallization. A second recrystallization is often necessary to achieve high purity. You can use the same solvent or switch to a different one that may better exclude the specific impurities.

  • Solution 2: Slower Cooling Rate. Rapid crystal growth can trap impurities. A slower cooling rate allows for more selective crystallization, resulting in a purer product.[1]

  • Solution 3: Washing the Crystals. Ensure you are washing the filtered crystals with a small amount of ice-cold solvent to remove any residual mother liquor containing impurities without dissolving a significant amount of your product.[4]

  • Solution 4: Activated Carbon. If your product is discolored, colored impurities may be present. These can often be removed by adding a small amount of activated charcoal to the hot solution before the hot filtration step.[5]

Issue 3: Difficulty Separating Geometric Isomers (e.g., Maleic Acid and Fumaric Acid)

• Q4: I have a mixture of maleic acid and fumaric acid. How can I effectively separate them?

  A4: The separation of maleic acid (the cis-isomer) and fumaric acid (the trans-isomer) is a classic purification challenge that can be addressed by exploiting their significant difference in water solubility. Fumaric acid is much less soluble in water than maleic acid, especially at lower temperatures.[6]

  • Isomerization and Crystallization: Maleic acid can be converted to the more stable fumaric acid through heating in an acidic aqueous solution (e.g., with HCl as a catalyst).[7] Due to its low solubility, the newly formed fumaric acid will precipitate out of the hot solution and can be collected by filtration. A study on the noncatalytic isomerization of maleic acid to fumaric acid achieved a yield of up to 92%.[8][9][10]

Data Presentation

Table 1: Solubility of Maleic Acid and Fumaric Acid in Water at Various Temperatures

Temperature (°C)	Maleic Acid Solubility ( g/100 mL)	Fumaric Acid Solubility ( g/100 mL)
20	78.8	0.63
25	-	0.63[11][12]
40	111.7	1.07
60	164.8	2.4
80	253.2	4.9
100	392.6	9.8

Note: Data compiled from various sources. Exact values may vary slightly between different experimental determinations.

Table 2: Typical Results for Fumaric Acid Purification via Isomerization of Maleic Acid

Parameter	Result	Conditions
Yield	Up to 92%	Non-catalytic hydrothermal reaction.[8][9][10]
Purity	>99%	After recrystallization from water.

Experimental Protocols

Protocol 1: Purification of Fumaric Acid from a Mixture with Maleic Acid via Isomerization and Recrystallization

• Dissolution: In a fume hood, dissolve the impure maleic acid mixture in a minimal amount of hot water in an Erlenmeyer flask.

• Isomerization: Add a catalytic amount of concentrated hydrochloric acid (e.g., a few drops) to the hot solution. Heat the solution to boiling for 15-30 minutes to facilitate the isomerization of maleic acid to fumaric acid.

• Crystallization: As the isomerization proceeds, the less soluble fumaric acid will start to precipitate out of the hot solution.

• Cooling: After the heating period, allow the mixture to cool slowly to room temperature, and then place it in an ice bath to maximize the precipitation of fumaric acid.

• Filtration: Collect the fumaric acid crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold distilled water to remove any remaining maleic acid and HCl.

• Drying: Dry the purified fumaric acid crystals in a drying oven or a desiccator.

• Purity Assessment: Determine the purity of the final product using High-Performance Liquid Chromatography (HPLC) (see Protocol 2) and by measuring its melting point (fumaric acid has a melting point of approximately 287 °C).

Protocol 2: HPLC Analysis of Maleic and Fumaric Acid

This protocol provides a general guideline for the separation and quantification of maleic and fumaric acid. The specific parameters may need to be optimized for your particular instrument and sample matrix.

• Instrumentation: A standard HPLC system equipped with a UV detector is suitable.

• Column: A C18 reversed-phase column (e.g., 5 µm particle size, 150 x 4.6 mm I.D.) is commonly used.[13]

• Mobile Phase: An isocratic mobile phase consisting of an aqueous solution of a dilute acid, such as 0.1% phosphoric acid in water, is often effective.[13] A mixture of methanol and the acidic aqueous solution (e.g., 5/95 v/v) can also be used.[13] The pH of the mobile phase should be low (around 2.1) to ensure both acids are in their protonated form.[14]

• Flow Rate: A typical flow rate is 1.0 mL/min.[13]

• Column Temperature: Maintain the column at a constant temperature, for example, 40 °C, to ensure reproducible retention times.[13]

• Detection: Monitor the elution of the acids using a UV detector at 210 nm.[13][14]

• Sample Preparation: Accurately weigh a small amount of your sample and dissolve it in the mobile phase. Filter the sample through a 0.45 µm syringe filter before injection.

• Standard Preparation: Prepare a series of standard solutions of pure maleic acid and fumaric acid of known concentrations in the mobile phase to generate a calibration curve for quantification.

• Injection Volume: A typical injection volume is 0.5 to 20 µL.[13]

• Analysis: Inject the standards and the sample. Identify the peaks based on the retention times of the standards (maleic acid will typically elute before fumaric acid). Quantify the amount of each acid in your sample by comparing the peak areas to the calibration curve.

Visualizations

Caption: Troubleshooting workflow for recrystallization.

Caption: Workflow for separating fumaric and maleic acid.

Caption: Workflow for mixed-solvent recrystallization.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. ocw.mit.edu [ocw.mit.edu]
• 4. web.mnstate.edu [web.mnstate.edu]
• 5. scribd.com [scribd.com]
• 6. Kyoto University Research Information Repository [repository.kulib.kyoto-u.ac.jp]
• 7. echemi.com [echemi.com]
• 8. Item - Kinetic Study on the Preparation of Fumaric Acid from Maleic Acid by Batch Noncatalytic Isomerization - American Chemical Society - Figshare [acs.figshare.com]
• 9. researchgate.net [researchgate.net]
• 10. Kinetic Study on the Preparation of Fumaric Acid from Maleic Acid by Batch Noncatalytic Isomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fumaric Acid | C4H4O4 | CID 444972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Monograph on fumaric acid | OIV [oiv.int]
• 13. glsciences.com [glsciences.com]
• 14. Simultaneous determination of oxalic, fumaric, maleic and succinic acids in tartaric and malic acids for pharmaceutical use by ion-suppression reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

stability issues of 2(E)-Nonenedioic acid under different pH conditions

Welcome to the technical support center for 2(E)-Nonenedioic Acid. This resource is designed for researchers, scientists, and drug development professionals to address common stability issues encountered during experimentation, particularly concerning the influence of pH.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of 2(E)-Nonenedioic acid in aqueous solutions?

A1: 2(E)-Nonenedioic acid, an unsaturated dicarboxylic acid, is expected to exhibit pH-dependent stability. In general, dicarboxylic acids are more stable in acidic to neutral pH ranges.[1][2] Extreme pH conditions (highly acidic or alkaline) can lead to degradation. The presence of a carbon-carbon double bond in the trans configuration (E-isomer) introduces the possibility of isomerization to the cis (Z) isomer, especially under stress conditions like heat or UV light, which can be influenced by pH.[2][3]

Q2: How does pH affect the solubility of 2(E)-Nonenedioic acid?

A2: The solubility of dicarboxylic acids is highly dependent on pH. At low pH, where the carboxylic acid groups are protonated (-COOH), the molecule is less polar and thus has lower aqueous solubility. As the pH increases, the carboxylic acid groups deprotonate to form carboxylates (-COO⁻), increasing the molecule's polarity and aqueous solubility.[4] Therefore, you can expect 2(E)-Nonenedioic acid to be more soluble in neutral to alkaline solutions.

Q3: What are the potential degradation pathways for 2(E)-Nonenedioic acid at different pH values?

A3: The primary degradation pathways for 2(E)-Nonenedioic acid under various pH conditions are likely to be:

• Hydrolysis: While the carboxylic acid groups themselves are stable, other parts of a molecule can be susceptible to hydrolysis under acidic or basic conditions. For 2(E)-Nonenedioic acid itself, direct hydrolysis of the carbon chain is unlikely under typical experimental conditions.

• Isomerization: The trans double bond (E-isomer) can potentially isomerize to the more sterically hindered and generally less stable cis double bond (Z-isomer). This process can be catalyzed by acid or base and accelerated by heat or light.[2][3]

• Oxidation: The double bond is susceptible to oxidation, which can lead to the formation of various degradation products, including shorter-chain dicarboxylic acids.[5]

Q4: What are the recommended storage conditions for 2(E)-Nonenedioic acid solutions?

A4: To minimize degradation, stock solutions of 2(E)-Nonenedioic acid should be stored at low temperatures (2-8 °C) and protected from light. For long-term storage, it is advisable to prepare solutions in a slightly acidic to neutral buffer (pH 4-7) where the compound is expected to be more stable. Avoid storing in strongly acidic or alkaline solutions for extended periods.

Q5: What analytical techniques are suitable for assessing the stability of 2(E)-Nonenedioic acid?

A5: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and reliable technique.[4][6] An ideal HPLC method should be able to separate 2(E)-Nonenedioic acid from its potential degradation products and its geometric isomer (the cis form). UV detection at a low wavelength (around 205-215 nm) is typically used for dicarboxylic acids as they lack a strong chromophore.[6]

Troubleshooting Guides

Issue 1: Precipitation of 2(E)-Nonenedioic Acid in Solution

Symptom	Possible Cause	Suggested Solution
The compound precipitates out of solution upon standing or after the addition of other reagents.	Low pH: The pH of the solution may be too low, causing the protonated, less soluble form of the acid to precipitate.	Increase the pH of the solution. Dicarboxylic acids are generally more soluble at neutral or slightly alkaline pH.[4] Consider using a buffer to maintain the desired pH.
High Concentration: The concentration of the acid may exceed its solubility limit at the given pH and temperature.	Reduce the concentration of the solution. Refer to the solubility data table below for guidance.
Temperature Fluctuation: A decrease in temperature can reduce the solubility of the compound.	Maintain a constant temperature. If possible, gently warm the solution to redissolve the precipitate.

Issue 2: Unexpected Peaks in HPLC Chromatogram

Symptom	Possible Cause	Suggested Solution
A new peak appears in the chromatogram during a stability study.	Isomerization: The new peak could be the cis (Z)-isomer of 2-Nonenedioic acid.[3]	Confirm the identity of the new peak using a reference standard for the cis-isomer if available, or by using techniques like LC-MS. Adjust experimental conditions (e.g., protect from light, control temperature) to minimize isomerization.
Degradation Product: The peak may correspond to a degradation product formed due to hydrolysis or oxidation.[5]	A forced degradation study can help in identifying potential degradation products.[3] Adjusting the pH to a more stable range can prevent further degradation.
Contamination: The peak could be from a contaminant in the solvent or on the glassware.	Run a blank injection (mobile phase only) to check for solvent contamination. Ensure all glassware is thoroughly cleaned.

Issue 3: Inconsistent Results in Stability Studies

Symptom	Possible Cause	Suggested Solution
High variability in the measured concentration of 2(E)-Nonenedioic acid across replicates or time points.	Inadequate pH control: Fluctuations in the pH of the solution can affect the stability of the compound.	Use a buffer solution with sufficient buffering capacity to maintain a constant pH throughout the experiment.
Exposure to Light or Heat: Inconsistent exposure to light or temperature variations can lead to variable degradation rates.	Conduct all experiments under controlled and consistent light and temperature conditions. Use amber vials or cover the samples with aluminum foil to protect them from light.
Analytical Method Variability: The HPLC method may not be robust, leading to inconsistent results.	Validate the HPLC method for robustness, precision, and accuracy. Refer to the HPLC troubleshooting guides for common issues.[7][8][9][10]

Data Presentation

Table 1: Hypothetical Aqueous Solubility of 2(E)-Nonenedioic Acid at 25°C

pH	Estimated Solubility (g/L)
2.0	~ 0.5
4.0	~ 2.0
6.0	~ 15.0
8.0	> 50.0

Table 2: Example of a pH-Stability Profile of 2(E)-Nonenedioic Acid (1 mg/mL) at 40°C

pH	% Remaining after 24 hours	% Remaining after 7 days
2.0	98%	90%
4.0	99%	97%
7.0	99%	98%
10.0	95%	85%
12.0	80%	60%

Experimental Protocols

Protocol: pH Stability Study of 2(E)-Nonenedioic Acid

This protocol outlines a forced degradation study to evaluate the stability of 2(E)-Nonenedioic acid across a range of pH values.

1. Materials and Reagents:

• 2(E)-Nonenedioic acid

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Phosphate buffer components (e.g., monobasic and dibasic sodium phosphate)

• HPLC-grade acetonitrile and water

• Volumetric flasks, pipettes, and autosampler vials

2. Preparation of Buffer Solutions:

• Prepare a series of buffer solutions covering the desired pH range (e.g., pH 2, 4, 7, 10, and 12).

• For pH 2, use 0.01 M HCl.

• For pH 4 and 7, use appropriate phosphate buffers.

• For pH 10 and 12, use appropriate phosphate or borate buffers, or 0.01 M and 0.1 M NaOH, respectively.

3. Sample Preparation and Incubation:

• Prepare a stock solution of 2(E)-Nonenedioic acid in a suitable solvent (e.g., acetonitrile or methanol).

• In separate volumetric flasks, add an aliquot of the stock solution to each buffer to achieve the desired final concentration (e.g., 100 µg/mL).

• Immediately take a sample from each flask for time zero (T=0) analysis.

• Store the flasks at a controlled temperature (e.g., 40°C) and protected from light.

• Withdraw samples at predetermined time points (e.g., 6, 12, 24, 48, 72 hours, and 7 days).

4. HPLC Analysis:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and a slightly acidic aqueous buffer (e.g., 0.1% phosphoric acid in water) is often a good starting point for dicarboxylic acids.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection: UV at 210 nm.

• Column Temperature: 30°C.

5. Data Analysis:

• Calculate the percentage of 2(E)-Nonenedioic acid remaining at each time point relative to the T=0 sample.

• Plot the percentage remaining versus time for each pH condition to determine the degradation rate.

• Analyze the chromatograms for the appearance of new peaks, which could be degradation products or isomers.

Visualizations

References

• 1. scribd.com [scribd.com]
• 2. norbidar.com [norbidar.com]
• 3. quora.com [quora.com]
• 4. A Comprehensive Review of Azelaic Acid Pharmacological Properties, Clinical Applications, and Innovative Topical Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Degradation of dicarboxylic acids (C2-C9) upon liquid-phase reactions with O3 and its atmospheric implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. talmon.net.technion.ac.il [talmon.net.technion.ac.il]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. HPLC Troubleshooting Guide [scioninstruments.com]
• 9. hplc.eu [hplc.eu]
• 10. agilent.com [agilent.com]

minimizing side reactions in the synthesis of nonenedioic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing side reactions during the synthesis of nonenedioic acid.

Frequently Asked Questions (FAQs)

Q1: What are the common side reactions observed during the synthesis of nonenedioic acid?

A1: During the synthesis of nonenedioic acid, several side reactions can occur, leading to the formation of impurities. These can arise from starting materials, intermediates, or subsequent degradation of the product. Common side reactions may include polymerization, decarboxylation, and the formation of structurally similar dicarboxylic acids.[1] In syntheses involving oxidation, over-oxidation can lead to shorter-chain dicarboxylic acids, while incomplete oxidation may leave unreacted starting materials or intermediates in the reaction mixture.

Q2: How can I minimize the formation of byproducts during the reaction?

A2: Minimizing byproduct formation hinges on optimizing reaction conditions.[2][3] Key parameters to control include temperature, reaction time, solvent, and the stoichiometry of reactants and catalysts.[2][4] Running reactions at the optimal temperature is crucial, as excessively high temperatures can lead to degradation and side reactions. Similarly, careful control of reagent addition and reaction time can prevent the formation of unwanted intermediates. The choice of catalyst can also significantly enhance selectivity towards the desired product.[3]

Q3: What are the typical impurities found in a crude sample of nonenedioic acid?

A3: Impurities in crude nonenedioic acid can be categorized as follows:

• Unreacted Starting Materials: Residual precursors from the synthesis.[1]

• Reaction Intermediates: Incompletely reacted species from multi-step syntheses.[1]

• Byproducts from Side Reactions: These can include polymers, products of decarboxylation, and other dicarboxylic acids of varying chain lengths.[1][5] For instance, azelaic acid (nonanedioic acid) has been found with impurities like pentanedioic, hexanedioic, and other homologous dicarboxylic acids.[5]

• Reagents and Solvents: Residual acids, bases, catalysts, or solvents used during the synthesis and workup.

Q4: What analytical techniques are recommended for assessing the purity of nonenedioic acid?

A4: Several analytical methods can be employed to determine the purity of your nonenedioic acid sample. High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection is a highly effective technique.[1] Gas Chromatography (GC) coupled with Flame Ionization Detection (FID) or MS can also be used, often after derivatization of the carboxylic acid.[5] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is invaluable for confirming the chemical structure and identifying organic impurities.[1]

Troubleshooting Guides

Issue 1: Low Yield of Nonenedioic Acid

Possible Cause	Troubleshooting Steps
Incomplete Reaction	- Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC, HPLC).- Extend the reaction time if starting materials are still present.- Ensure proper mixing to overcome mass transfer limitations.
Suboptimal Temperature	- Review the literature for the optimal temperature range for your specific synthesis route.- Experiment with slight variations in temperature to find the ideal condition for your setup.
Catalyst Inactivity	- Use a fresh batch of catalyst.- Ensure the catalyst is not poisoned by impurities in the starting materials or solvent.- Consider screening different catalysts to improve efficiency.[4]
Product Degradation	- Lower the reaction temperature if degradation is suspected.- Reduce the reaction time to the minimum required for complete conversion of the starting material.
Losses During Workup	- Optimize extraction and purification steps. (See Issue 3)

Issue 2: Presence of Significant Impurities in the Final Product

Possible Cause	Troubleshooting Steps
Side Reactions	- Adjust the stoichiometry of reactants to favor the desired reaction pathway.- Modify the reaction temperature or pressure to disfavor side reactions.- Change the solvent to one that may offer better selectivity.[2]
Contaminated Starting Materials	- Verify the purity of your starting materials before use.- Purify starting materials if necessary.
Ineffective Purification	- Employ a different purification technique (e.g., switch from recrystallization to column chromatography).- Optimize the conditions of your current purification method (e.g., change the solvent system for recrystallization or chromatography).

Issue 3: Difficulty in Purifying the Crude Product

Possible Cause	Troubleshooting Steps
Co-crystallization of Impurities	- Try a different solvent or solvent mixture for recrystallization.- Perform multiple recrystallizations.
Similar Polarity of Product and Impurities	- If using column chromatography, try a different stationary phase or a more selective mobile phase gradient.- Consider derivatizing the carboxylic acid to alter its polarity before chromatography.
Product is an Oil or Low-Melting Solid	- If recrystallization is difficult, attempt purification by column chromatography.- Consider converting the acid to a salt for purification and then regenerating the acid.

Quantitative Data Summary

The following table summarizes potential impurities that may be identified in a sample of nonenedioic acid and the analytical techniques for their quantification.

Impurity Class	Examples	Recommended Analytical Technique(s)
Shorter-chain dicarboxylic acids	Heptanedioic acid, Octanedioic acid	GC-MS (after derivatization), HPLC-MS[5]
Longer-chain dicarboxylic acids	Decanedioic acid, Undecanedioic acid	GC-MS (after derivatization), HPLC-MS[5]
Unreacted Precursors	Varies by synthetic route	HPLC, GC
Polymeric byproducts	High molecular weight oligomers	Size Exclusion Chromatography (SEC)

Experimental Protocols

Protocol: Purification of Nonenedioic Acid by Acid-Base Extraction

This protocol outlines a general method for separating acidic nonenedioic acid from neutral organic impurities.

1. Materials:

• Crude nonenedioic acid sample

• Diethyl ether (or other suitable organic solvent like ethyl acetate)

• 1 M Sodium hydroxide (NaOH) solution

• 6 M Hydrochloric acid (HCl) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Separatory funnel

• Beakers and Erlenmeyer flasks

• pH paper or pH meter

• Rotary evaporator

2. Procedure:

• Dissolve the crude nonenedioic acid in a suitable organic solvent (e.g., diethyl ether).

• Transfer the solution to a separatory funnel.

• Add 1 M NaOH solution to the separatory funnel, shake vigorously, and allow the layers to separate. The nonenedioic acid will be deprotonated and move to the aqueous layer as its sodium salt.

• Drain the lower aqueous layer into a clean Erlenmeyer flask.

• Repeat the extraction of the organic layer with fresh 1 M NaOH solution two more times to ensure complete extraction of the acid.

• Combine all aqueous extracts.

• Cool the combined aqueous extracts in an ice bath.

• Slowly add 6 M HCl dropwise to the cooled aqueous solution while stirring until the solution is acidic (pH ~2), which will precipitate the purified nonenedioic acid.[6]

• Collect the precipitated solid by vacuum filtration, washing with cold deionized water.

• Dry the purified nonenedioic acid under vacuum.

3. Further Purification (Optional):

• The dried solid can be further purified by recrystallization from a suitable solvent system (e.g., water or an organic solvent mixture).

Visualizations

Caption: Workflow for troubleshooting and optimizing the synthesis of nonenedioic acid.

Caption: Key factors influencing the purity of synthesized nonenedioic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. How to Reduce Toxic Byproducts in Carboxylic Acid Reactions? [eureka.patsnap.com]
• 4. researchgate.net [researchgate.net]
• 5. Identification of Unknown Impurity of Azelaic Acid in Liposomal Formulation Assessed by HPLC-ELSD, GC-FID, and GC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemistry.du.ac.in [chemistry.du.ac.in]

Technical Support Center: Efficient Synthesis of 2(E)-Nonenedioic Acid

Welcome to the technical support center for the synthesis of 2(E)-Nonenedioic acid. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your experimental work.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the synthesis of 2(E)-Nonenedioic acid.

Catalyst Selection and Performance

Q1: What are the common catalytic methods for synthesizing 2(E)-Nonenedioic acid, and how do they compare?

A1: Several methods exist, with the oxidative cleavage of oleic acid being a prominent route. Chemo-enzymatic and multi-step chemical syntheses are also reported. The choice of catalyst is critical and depends on the desired yield, selectivity, and reaction conditions.[1][2][3][4] Key approaches include:

• Oxidative Cleavage of Oleic Acid: This method often employs transition metal catalysts and an oxidant like hydrogen peroxide.[2][3] It can be a direct route but may face challenges with selectivity.

• Chemo-enzymatic Synthesis: This approach uses enzymes, such as lipases, in combination with chemical steps.[4] For instance, lipase-mediated epoxidation of oleic acid followed by chemical oxidation can yield azelaic acid (1,9-nonanedioic acid), a related dicarboxylic acid.[4]

• Multi-step Chemical Synthesis: These routes may involve several steps with different catalysts and reagents to achieve high purity and yield.[1]

For a comparative overview of catalyst performance, please refer to the data tables below.

Troubleshooting Low Yield

Q2: My reaction yield for 2(E)-Nonenedioic acid is consistently low. What are the potential causes and how can I troubleshoot this?

A2: Low yields can stem from several factors. A systematic approach to troubleshooting is recommended.[5]

Potential Causes and Solutions:

• Incomplete Reaction:

  • Troubleshooting: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the reaction has gone to completion before workup.[5]

  • Solution: If the reaction is incomplete, consider extending the reaction time or slightly increasing the temperature.[5]

• Suboptimal Reaction Temperature:

  • Troubleshooting: Verify that the reaction temperature is maintained at the optimal level reported in the literature for the specific catalytic system you are using.

  • Solution: Use a calibrated thermometer and a reliable heating/cooling system to ensure strict temperature control.

• Catalyst Deactivation:

  • Troubleshooting: Catalyst deactivation can occur due to poisoning by impurities or changes in the catalyst structure.[6]

  • Solution: Ensure the purity of your starting materials and solvents. If catalyst poisoning is suspected, purification of the reactants may be necessary. For reusable catalysts, consider regeneration protocols if available.

• Product Degradation:

  • Troubleshooting: The desired product might be degrading under the reaction or workup conditions.

  • Solution: Analyze aliquots of the reaction mixture at different time points to check for the formation of degradation byproducts. If degradation is observed, consider milder reaction conditions or a modified workup procedure.

Side Reactions and Purity Issues

Q3: I am observing multiple byproducts in my final product. What are the likely side reactions and how can I improve the selectivity towards 2(E)-Nonenedioic acid?

A3: The formation of byproducts is a common challenge, particularly in oxidation reactions.

Common Side Products and Mitigation Strategies:

• Over-oxidation Products: Shorter-chain dicarboxylic acids can be formed if the cleavage of the double bond is not selective.

• Aldehydes: Incomplete oxidation of intermediate aldehydes to carboxylic acids can be a source of impurities.[2]

• Isomers: Depending on the synthetic route, cis/trans isomers of the desired product may form.

To improve selectivity:

• Optimize Catalyst and Oxidant Ratio: The molar ratio of the catalyst and oxidant to the substrate is crucial. A high oxidant concentration can sometimes lead to over-oxidation.

• Control Reaction Time: As seen in some oxidative cleavage reactions, prolonged reaction times can lead to the decomposition of the desired product and the formation of byproducts.[2]

• Purification: Post-reaction purification methods like column chromatography or recrystallization are often necessary to isolate the pure product.[1][7]

Product Purification Challenges

Q4: How can I effectively purify the synthesized 2(E)-Nonenedioic acid?

A4: Purification is a critical step to obtain a high-purity product.

Recommended Purification Techniques:

• Crystallization: This is a common and effective method for purifying solid dicarboxylic acids.[4][7] The choice of solvent is crucial for obtaining good recovery and purity. A mixture of solvents, such as ethanol and water, can be effective.[7]

• Column Chromatography: For complex mixtures or to remove closely related impurities, silica gel column chromatography can be employed.[1] A solvent system such as petroleum ether and ethyl acetate is often used.[1]

• Extraction: Liquid-liquid extraction can be used to remove certain impurities. For instance, after alkaline hydrolysis, extraction with an organic solvent can remove non-acidic impurities before acidifying to precipitate the dicarboxylic acid.

Data Presentation

Table 1: Catalyst Performance in the Synthesis of Dicarboxylic Acids from Oleic Acid Derivatives

Catalyst System	Substrate	Product	Yield (%)	Reaction Conditions	Reference
Alumina-supported metal catalyst	Oleic Acid	Pelargonic acid & Azelaic acid	-	H2O2, tertiary alcohol solvent	[2]
Lipase (chemo-enzymatic)	Oleic Acid	Azelaic acid	44% (isolated)	3-step process, H2O2	[4]
Recombinant C. glutamicum	9-hydroxynonanoic acid	1,9-nonanedioic acid	80% (conversion)	Whole-cell biocatalysis	[8]
bis(1,5-cyclooctadiene)nickel(0) / 2,2'-bipyridine	1-bromooctane & succinic anhydride	Azelaic acid monoethyl ester	85%	N,N-dimethylacetamide, 80°C	[1]

Note: The table presents data on the synthesis of azelaic acid (1,9-nonanedioic acid), a saturated dicarboxylic acid closely related to 2(E)-Nonenedioic acid, as specific yield data for the target compound is varied across different synthetic routes.

Experimental Protocols

Protocol 1: Chemo-enzymatic Synthesis of Azelaic Acid from Oleic Acid

This protocol is based on a chemo-enzymatic approach and is provided as a representative example. Researchers should adapt it based on their specific laboratory conditions and safety protocols.

Step 1: Epoxidation of Oleic Acid

• In a suitable reaction vessel, combine oleic acid, a lipase catalyst, and 35% hydrogen peroxide.

• The lipase catalyzes the formation of peroleic acid, which then acts as an epoxidizing agent for the oleic acid in situ.[4]

Step 2: Acid-Catalyzed Hydrolysis to Diol

• The epoxide intermediate is then subjected to acid-catalyzed hydrolysis within the same reaction medium to form 9,10-dihydroxystearic acid.[4]

• This diol often crystallizes from the reaction mixture and can be isolated by filtration.[4]

Step 3: Oxidative Cleavage of the Diol

• The isolated 9,10-dihydroxystearic acid is then oxidized. A system using atmospheric oxygen as the oxidant with catalytic amounts of Fe(NO3)3·9H2O, TEMPO, and NaCl can be employed.[4]

• This step yields 9,10-dioxostearic acid.[4]

Step 4: Final Cleavage to Dicarboxylic Acids

• The 9,10-dioxostearic acid is then cleaved using 35% hydrogen peroxide under mild conditions to yield a mixture of pelargonic acid and azelaic acid.[4]

Purification:

• The final product, azelaic acid (1,9-nonanedioic acid), can be purified by crystallization.

Visualizations

Caption: Experimental workflow for the synthesis and purification of 2(E)-Nonenedioic acid.

Caption: A troubleshooting decision tree for the synthesis of 2(E)-Nonenedioic acid.

References

• 1. ymerdigital.com [ymerdigital.com]
• 2. matec-conferences.org [matec-conferences.org]
• 3. papers.sim2.be [papers.sim2.be]
• 4. Conversion of Oleic Acid into Azelaic and Pelargonic Acid by a Chemo-Enzymatic Route | MDPI [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. WO2013162390A1 - Process for preparation of high purity n- [2- (diethylamine) ethyl] - 5 - formyl - 2, 4 - dimethyl - 1h - pyrrole - 3 - carboxyamide - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]

troubleshooting low yield in dicarboxylic acid crystallization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the crystallization of dicarboxylic acids, with a focus on addressing low yield.

Troubleshooting Guides & FAQs

This section is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: Very low or no crystal yield after cooling.

• Question: I've cooled my dicarboxylic acid solution, but I'm seeing very few or no crystals. What could be the problem?

• Answer: This is a common issue that can arise from several factors related to supersaturation and nucleation. Here are the primary causes and how to address them:

  • Excess Solvent: You may have used too much solvent to dissolve the dicarboxylic acid. If a large quantity of the compound remains dissolved in the mother liquor, the yield will be poor.[1]

    • Troubleshooting Step: Before discarding the filtrate (mother liquor), test for remaining solute. Dip a clean glass stirring rod into the liquid, remove it, and let the solvent evaporate. A significant solid residue on the rod indicates a high concentration of your compound is still in solution.[1] You can then try to recover more product by evaporating some of the solvent and attempting to crystallize the solution again.

  • Insufficient Cooling: The solution may not be cooled to a low enough temperature for crystallization to occur. Dicarboxylic acids, like succinic acid, show increased crystal recovery at lower temperatures.[2]

    • Troubleshooting Step: Ensure your cooling bath has reached the target low temperature. For instance, in succinic acid crystallization, cooling to 8°C has been shown to be effective.[2]

  • Lack of Nucleation Sites: Crystal growth requires nucleation sites to begin.

    • Troubleshooting Step: Try to induce crystallization by scratching the inside of the flask with a glass rod at the surface of the solution. This can create microscopic scratches that serve as nucleation points. Alternatively, if you have a small amount of the pure solid, you can add a "seed crystal" to the solution to initiate crystallization.[1]

Issue 2: The dicarboxylic acid "oils out" instead of crystallizing.

• Question: When I cool my solution, a liquid or oily layer forms instead of solid crystals. What is happening and how can I fix it?

• Answer: This phenomenon is known as "oiling out" and occurs when the dissolved solid separates from the solution as a liquid rather than a solid. This often happens if the boiling point of the solvent is higher than the melting point of the solute, or if there are significant impurities present.

  • Troubleshooting Steps:

    • Re-dissolve and Add More Solvent: Heat the solution to re-dissolve the oil, then add a small amount of additional solvent. This can sometimes prevent oiling out upon cooling.[1]

    • Slow Down Cooling: Rapid cooling can favor oiling out. Allow the solution to cool more slowly to give the molecules time to arrange into a crystal lattice.

    • Change Solvents: If the problem persists, consider using a solvent with a lower boiling point.

    • Remove Impurities: If you suspect impurities are the cause, you may need to purify the crude material before crystallization, for example, by using activated charcoal to remove colored impurities.[1]

Issue 3: The crystal yield is better, but still lower than expected.

• Question: I'm getting crystals, but my final yield is consistently low. How can I improve it?

• Answer: A lower-than-expected yield, even when crystals form, can often be optimized by refining your procedure.

  • Optimize Solvent Volume: The key is to use the minimum amount of hot solvent required to fully dissolve your crude dicarboxylic acid. Any excess solvent will retain more of your product in the mother liquor, reducing the final yield.

  • Control Cooling Rate: While very rapid cooling can trap impurities, an optimized cooling profile can maximize yield. For some systems, a slower, controlled cooling process can lead to the formation of larger, purer crystals, which are easier to recover.

  • pH Adjustment: The solubility of dicarboxylic acids is highly dependent on pH.[3][4] By adjusting the pH of the solution, you can decrease the solubility of the dicarboxylic acid and promote crystallization. For example, lowering the pH of a succinic acid solution to below 2.0 can significantly improve crystallization yield.[5]

  • Use of Additives: In some cases, the addition of surfactants or salts can increase the yield of crystals.[6]

Quantitative Data Summary

The following tables provide solubility data for common dicarboxylic acids in various solvents at different temperatures. This information is crucial for selecting an appropriate solvent and optimizing crystallization conditions.

Table 1: Solubility of Succinic Acid in Water

Temperature (°C)	Solubility (g / 100g of Water)
20	~5.8
30	~8.4
40	~12.5
50	~18.5
60	~27.5
70	~40.0
80	~58.0
90	~83.0
100	~121.0

Data compiled from various sources.

Table 2: Solubility of Adipic Acid in Various Solvents

Solvent	Temperature (°C)	Solubility (g / 100g of Solvent)
Water	25	2.4
Water	100	61.0
Ethanol	25	5.8
Ethanol	78	50.0
Acetone	25	15.7

Data compiled from various sources, including[3][6].

Experimental Protocols

Below are detailed methodologies for the crystallization of common dicarboxylic acids.

Protocol 1: Recrystallization of Succinic Acid from Water

• Dissolution: In a fume hood, weigh out your crude succinic acid and place it in an Erlenmeyer flask. For every 10 grams of crude material, start with approximately 50 mL of deionized water. Add a magnetic stir bar to the flask.

• Heating: Gently heat the mixture on a hot plate with stirring. Continue to add small portions of hot deionized water until all the succinic acid has just dissolved. It is crucial to use the minimum amount of hot water to ensure a good yield.

• Decoloring (Optional): If the solution is colored due to impurities, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal (about 1-2% of the solute weight) and swirl the flask. Reheat the solution to boiling for a few minutes.

• Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean Erlenmeyer flask to remove the charcoal.

• Crystallization: Cover the flask with a watch glass and allow it to cool slowly to room temperature. To maximize yield, subsequently place the flask in an ice bath for at least 30 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold deionized water.

• Drying: Allow the crystals to air-dry on the filter paper or in a desiccator.

Protocol 2: Recrystallization of Adipic Acid from a Water/Nitric Acid Mixture

Note: This procedure involves nitric acid and should be performed with appropriate safety precautions in a well-ventilated fume hood.

• Dissolution: Place the crude adipic acid in a suitable flask. For every 10 grams of crude acid, add approximately 70 mL of a 10% nitric acid solution.

• Heating: Heat the mixture with stirring to dissolve the adipic acid. A temperature of around 80°C is often used.[7]

• Crystallization: After complete dissolution, allow the solution to cool slowly to room temperature to form crystals. Further cooling in an ice bath can increase the yield.

• Isolation: Collect the crystals by vacuum filtration and wash them thoroughly with ice-cold water to remove any residual nitric acid.[7]

• Second Recrystallization (for higher purity): The crystals can be further purified by recrystallizing them from hot water.[7]

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

Visualizing Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key experimental workflows and logical relationships in troubleshooting dicarboxylic acid crystallization.

Caption: Experimental workflow for the recrystallization of a dicarboxylic acid.

References

• 1. Investigation of Solubility Behavior, Data Correlations and Thermodynamic Study of Succinic Acid in Water + Methanol Mixtures at Various Temperatures – Material Science Research India [materialsciencejournal.org]
• 2. Two-Stage Crystallization Combining Direct Succinimide Synthesis for the Recovery of Succinic Acid From Fermentation Broth - PMC [pmc.ncbi.nlm.nih.gov]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. US3790626A - Purification of adipic acid - Google Patents [patents.google.com]

Technical Support Center: Improving the Solubility of 2(E)-Nonenedioic Acid

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the solubility of 2(E)-Nonenedioic acid in organic solvents.

Troubleshooting Guide

This guide addresses common solubility challenges in a question-and-answer format, offering direct solutions to issues you may encounter during your experiments.

Q1: My 2(E)-Nonenedioic acid is not dissolving in my chosen organic solvent at room temperature. What are my next steps?

A1: This is a common observation for dicarboxylic acids. The strong intermolecular hydrogen bonding in the solid state can make them difficult to dissolve. Here is a systematic approach to address this:

• Increase the Temperature: The solubility of most dicarboxylic acids, including 2(E)-Nonenedioic acid, generally increases with temperature. Try heating the solvent while stirring to see if the compound dissolves.

• Select a More Polar Solvent: Dicarboxylic acids are generally more soluble in polar organic solvents. If you are using a nonpolar solvent, consider switching to a more polar one. Refer to the solubility data table below for guidance.

• Use a Co-solvent: If using a single solvent is not effective, a co-solvent system can significantly enhance solubility.[1] For instance, adding a small amount of a highly polar solvent like DMSO or methanol to your primary solvent can disrupt the crystal lattice energy of the acid and improve solvation.

• Sonication: Applying ultrasonic energy can help to break up solid aggregates and increase the rate of dissolution.

Q2: I've heated the solution, but the 2(E)-Nonenedioic acid precipitates out as it cools. How can I keep it in solution?

A2: This indicates that you have likely created a supersaturated solution at a higher temperature. To maintain solubility at lower temperatures, consider the following:

• Use a Co-solvent System: As mentioned previously, a co-solvent can help to keep the compound in solution even at lower temperatures.

• pH Adjustment (in protic solvents): If your experimental conditions allow, adding a small amount of a non-nucleophilic organic base can deprotonate the carboxylic acid groups, forming a more soluble salt. However, be cautious as this will change the chemical nature of your compound in solution.

Q3: I am observing an oily film or incomplete dissolution even after trying different solvents and heating. What could be the cause?

A3: This phenomenon, known as "oiling out," can occur when a solid melts before it dissolves, or when impurities are present.

• Ensure Purity: Verify the purity of your 2(E)-Nonenedioic acid. Impurities can significantly affect solubility.

• Solvent Selection: The solvent may not be optimal. Try a solvent with a different polarity or hydrogen bonding capability.

• Slow Down Cooling: If the precipitation occurs upon cooling, try to cool the solution more slowly to encourage crystal formation rather than precipitation of an amorphous solid.

Frequently Asked Questions (FAQs)

What is the general solubility profile of 2(E)-Nonenedioic acid?

While specific quantitative data for 2(E)-Nonenedioic acid is limited, its structure as a nine-carbon dicarboxylic acid suggests it will have low solubility in nonpolar organic solvents and slight to moderate solubility in polar organic solvents. Its solubility is expected to be comparable to other medium-chain dicarboxylic acids like azelaic acid and suberic acid.

Which organic solvents are likely to be most effective for dissolving 2(E)-Nonenedioic acid?

Based on data from analogous dicarboxylic acids, polar aprotic solvents and alcohols are likely to be the most effective. Good starting points would be:

• High Solubility: Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF)

• Moderate Solubility: Methanol, Ethanol, Acetone

How does the chain length of a dicarboxylic acid affect its solubility in organic solvents?

Generally, as the carbon chain length of a dicarboxylic acid increases, its solubility in polar solvents tends to decrease due to the increasing nonpolar character of the molecule.

Is it safe to heat organic solvents to dissolve 2(E)-Nonenedioic acid?

Always consult the Safety Data Sheet (SDS) for both the 2(E)-Nonenedioic acid and the solvent you are using.[2] When heating flammable organic solvents, always use appropriate safety precautions, such as a heating mantle with a stirrer and a condenser, and work in a well-ventilated fume hood.

Data Presentation

Table 1: Solubility of Analogous Dicarboxylic Acids in Various Organic Solvents

Dicarboxylic Acid	Solvent	Solubility ( g/100g solvent)	Temperature (°C)
Adipic Acid (C6)	Methanol	Very Soluble	25
Adipic Acid (C6)	Ethanol	Very Soluble	25
Adipic Acid (C6)	Acetone	Soluble	25
Adipic Acid (C6)	Chloroform	Soluble	25
Azelaic Acid (C9)	Ethanol	~10 mg/ml	Room Temp
Azelaic Acid (C9)	DMSO	~10 mg/ml	Room Temp
Azelaic Acid (C9)	Dimethyl Formamide	~10 mg/ml	Room Temp
Azelaic Acid (C9)	Ethoxydiglycol	36 g/L	Room Temp
Suberic Acid (C8)	Ethanol	Soluble	Room Temp
Suberic Acid (C8)	Ether	Soluble	Room Temp
Suberic Acid (C8)	Chloroform	Almost Insoluble	Room Temp

Note: This table is compiled from various sources and provides a comparative overview.[3][4][5] "Soluble" and "Very Soluble" are qualitative descriptors from the literature where exact quantitative data was not provided.

Experimental Protocols

Protocol 1: Gravimetric Method for Solubility Determination (Shake-Flask Method)

This protocol outlines a standard method for quantitatively determining the solubility of 2(E)-Nonenedioic acid in a specific organic solvent.

Materials:

• 2(E)-Nonenedioic acid

• Selected organic solvent

• Analytical balance

• Sealed vials (e.g., screw-cap vials)

• Thermostatic shaker or incubator

• Syringe with a solvent-resistant filter (e.g., PTFE)

• Pre-weighed evaporation dish

Methodology:

• Sample Preparation: Add an excess amount of 2(E)-Nonenedioic acid to a known volume or mass of the chosen solvent in a sealed vial. An excess of the solid is crucial to ensure a saturated solution.

• Equilibration: Place the vial in a thermostatic shaker set to the desired temperature. Allow the mixture to equilibrate for 24-48 hours to ensure the solution is fully saturated. Continuous agitation is important.

• Phase Separation: After equilibration, stop the agitation and allow the undissolved solid to settle. It is critical to maintain a constant temperature during this step.

• Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant using a pre-heated syringe fitted with a filter to avoid premature crystallization and to remove any undissolved solids.

• Solvent Evaporation: Transfer the filtered supernatant to a pre-weighed evaporation dish. Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a moderate temperature until the solid residue is completely dry.

• Quantification: Weigh the evaporation dish with the dry residue. The mass of the dissolved solid can be calculated by subtraction.

• Calculation: Calculate the solubility in the desired units (e.g., g/100g solvent or mg/mL).

Protocol 2: Improving Solubility using a Co-solvent System

This protocol describes a general procedure for enhancing the solubility of 2(E)-Nonenedioic acid using a binary solvent system.

Materials:

• 2(E)-Nonenedioic acid

• Primary organic solvent (in which solubility is low)

• Co-solvent (a more polar, miscible solvent, e.g., DMSO or Methanol)

• Magnetic stirrer and stir bar

• Graduated cylinders or pipettes

Methodology:

• Initial Suspension: Add a known amount of 2(E)-Nonenedioic acid to a measured volume of the primary organic solvent and begin stirring.

• Co-solvent Addition: Slowly add the co-solvent dropwise or in small increments to the suspension while continuously stirring.

• Observation: Observe the solution for the dissolution of the solid. Continue adding the co-solvent until the 2(E)-Nonenedioic acid is completely dissolved.

• Record Ratio: Record the final ratio of the primary solvent to the co-solvent required to achieve complete dissolution.

• Optimization (Optional): To find the minimum amount of co-solvent needed, you can perform the experiment with varying ratios of the two solvents.

Visualizations

References

• 1. Adipic acid - Wikipedia [en.wikipedia.org]
• 2. fishersci.com [fishersci.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. justglow.co.uk [justglow.co.uk]

Technical Support Center: Purification of Synthetic 2(E)-Nonenedioic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with synthetic 2(E)-Nonenedioic acid. The following sections detail methods for removing common impurities encountered during its synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in synthetic 2(E)-Nonenedioic acid?

A1: Impurities in synthetic 2(E)-Nonenedioic acid largely depend on the synthetic route employed. Common impurities may include:

• Starting Materials: Unreacted starting materials from the synthesis.

• Isomers: The (Z)-isomer of nonenedioic acid may be present, particularly if the synthesis is not stereospecific.

• Saturated Dicarboxylic Acids: Azelaic acid (nonanedioic acid) is a common impurity, as 2(E)-Nonenedioic acid can be a byproduct in the synthesis of azelaic acid.

• Byproducts from Ozonolysis: If oleic acid is used as a precursor, byproducts can include other dicarboxylic acids, monocarboxylic acids like pelargonic acid, and aldehydes.

• Byproducts from Wittig or Horner-Wadsworth-Emmons (HWE) Reactions:

  • Wittig Reaction: Triphenylphosphine oxide is a common byproduct that can be challenging to remove due to its moderate polarity.

  • HWE Reaction: Water-soluble phosphate esters are byproducts, which are generally easier to remove through aqueous extraction.

Q2: What are the recommended primary purification methods for crude 2(E)-Nonenedioic acid?

A2: The two primary methods for purifying crude 2(E)-Nonenedioic acid are recrystallization and column chromatography. Recrystallization is often effective for removing minor impurities and byproducts with different solubility profiles. Column chromatography is useful for separating compounds with similar polarities, such as isomers or closely related dicarboxylic acids.

Q3: How can I assess the purity of my 2(E)-Nonenedioic acid sample?

A3: Purity can be assessed using several analytical techniques, including:

• High-Performance Liquid Chromatography (HPLC): A versatile method for separating and quantifying impurities.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and identify organic impurities.

• Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity. Impurities tend to broaden and depress the melting point.

Troubleshooting Guides

This section provides solutions to common problems encountered during the purification of 2(E)-Nonenedioic acid.

Recrystallization Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Compound does not dissolve in the hot solvent.	1. The solvent is unsuitable. 2. Insufficient solvent is used.	1. Screen for alternative solvents or use a mixed solvent system. Water has been shown to be effective for the similar azelaic acid. 2. Add more hot solvent in small portions until the compound dissolves.
"Oiling out" occurs instead of crystallization.	1. The boiling point of the solvent is higher than the melting point of the compound. 2. The solution is highly supersaturated.	1. Select a solvent with a lower boiling point. 2. Add a small amount of additional hot solvent to dissolve the oil, then allow it to cool more slowly.
No crystals form upon cooling.	1. The solution is not saturated. 2. Crystallization requires initiation.	1. Evaporate some of the solvent to increase the concentration and then cool again. 2. Scratch the inner surface of the flask with a glass rod at the meniscus or add a seed crystal of pure 2(E)-Nonenedioic acid.
Low recovery of purified compound.	1. Too much solvent was used. 2. The compound has significant solubility in the cold solvent.	1. Use the minimum amount of hot solvent necessary for dissolution. 2. Cool the solution in an ice bath to minimize solubility before filtration. Wash the collected crystals with a minimal amount of ice-cold solvent.
The purified product is still impure.	1. The cooling process was too rapid, leading to the trapping of impurities. 2. The chosen solvent is not effective for separating the specific impurities.	1. Allow the solution to cool to room temperature slowly before placing it in an ice bath. 2. Perform a second recrystallization using the same or a different solvent.

Column Chromatography Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Poor separation of the desired compound from impurities.	1. The mobile phase polarity is too high or too low. 2. The stationary phase is not appropriate.	1. Adjust the mobile phase composition. A common mobile phase for dicarboxylic acids is a mixture of a non-polar solvent (e.g., petroleum ether or hexane) and a more polar solvent (e.g., ethyl acetate). A 5:1 mixture of petroleum ether:ethyl acetate has been used successfully. 2. Consider using a different stationary phase (e.g., reversed-phase silica gel).
The compound is not eluting from the column.	The mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase. For example, you can increase the proportion of ethyl acetate in a petroleum ether/ethyl acetate mixture.
Streaking or tailing of the compound band on the column.	1. The compound is interacting too strongly with the stationary phase. 2. The column is overloaded.	1. Add a small amount of a polar modifier, such as acetic acid or formic acid, to the mobile phase to reduce strong interactions with the silica gel. 2. Use a larger column or reduce the amount of crude material loaded.
Presence of triphenylphosphine oxide byproduct from a Wittig reaction.	Triphenylphosphine oxide has moderate polarity and can be difficult to separate from the desired product.	Recrystallization from an alcohol-based solvent can be effective. Alternatively, careful column chromatography with a gradient elution may be necessary.

Experimental Protocols

Protocol 1: Recrystallization of 2(E)-Nonenedioic Acid from Water

This protocol is adapted from methods used for the purification of the structurally similar azelaic acid.

• Dissolution: In an Erlenmeyer flask, add the crude 2(E)-Nonenedioic acid. For every 1 gram of crude material, add 10-15 mL of deionized water. Heat the mixture on a hot plate with stirring until the solid completely dissolves. If undissolved solids remain near the boiling point, add small additional volumes of hot water until a clear solution is obtained.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration. Pre-heat a funnel and a receiving flask. Place a fluted filter paper in the funnel and pour the hot solution through it.

• Crystallization: Allow the clear filtrate to cool slowly to room temperature. The formation of crystals should be observed. To maximize yield, subsequently cool the flask in an ice bath for at least 30 minutes.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold deionized water to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the compound's melting point.

Protocol 2: Column Chromatography of 2(E)-Nonenedioic Acid

This protocol is based on a reported purification of synthetic 2(E)-Nonenedioic acid.

• Stationary Phase: Silica gel (60-120 mesh).

• Mobile Phase: A mixture of petroleum ether and ethyl acetate. A starting ratio of 5:1 (petroleum ether:ethyl acetate) is recommended.

• Column Packing: Prepare a slurry of silica gel in the mobile phase and pour it into the chromatography column. Allow the silica gel to settle, ensuring a uniform and crack-free packed bed.

• Sample Loading: Dissolve the crude 2(E)-Nonenedioic acid in a minimal amount of the mobile phase or a slightly more polar solvent mixture. If the crude product is not fully soluble, it can be adsorbed onto a small amount of silica gel, the solvent evaporated, and the resulting dry powder carefully added to the top of the column.

• Elution: Begin eluting the column with the 5:1 petroleum ether:ethyl acetate mobile phase.

• Fraction Collection: Collect fractions and monitor their composition using thin-layer chromatography (TLC).

• Isolation: Combine the fractions containing the pure 2(E)-Nonenedioic acid and remove the solvent using a rotary evaporator to yield the purified product.

Data Presentation

The following table summarizes the purification methods and their expected outcomes. Quantitative data for 2(E)-Nonenedioic acid is limited in the literature; therefore, the expected purity and recovery are based on general principles and data for similar dicarboxylic acids.

Purification Method	Typical Impurities Removed	Expected Purity	Expected Recovery
Recrystallization	Byproducts with different solubility profiles, unreacted starting materials, inorganic salts.	>98%	70-90%
Column Chromatography	Isomers, byproducts with similar polarity to the main product (e.g., other dicarboxylic acids).	>99%	60-85%

Visualizations

Caption: General workflow for the purification of synthetic 2(E)-Nonenedioic acid.

Technical Support Center: Optimization of Polyesterification with Dicarboxylic Acids

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the optimization of polyesterification reactions involving dicarboxylic acids.

Frequently Asked Questions (FAQs)

Q1: What is the basic principle of polyesterification with dicarboxylic acids?

Polyesterification is a condensation polymerization reaction between a dicarboxylic acid and a diol (a dihydric alcohol).[1] During this reaction, ester linkages are formed with the elimination of a small molecule, typically water.[1] The reaction proceeds in two main stages: an initial esterification to form oligomers, followed by a polycondensation stage at elevated temperatures and often under reduced pressure to build high molecular weight polymer chains.

Q2: What are the key reaction parameters to control during polyesterification?

The critical parameters that significantly influence the outcome of a polyesterification reaction are:

• Temperature: Affects reaction kinetics, molecular weight, and the potential for side reactions.[1]

• Catalyst: The type and concentration of the catalyst influence the reaction rate and selectivity.[1]

• Monomer Ratio: The stoichiometric balance between the dicarboxylic acid and diol is crucial for achieving high molecular weight.[2]

• Reaction Time: Sufficient time is required for the polymerization to reach the desired molecular weight.[3]

• Removal of Byproducts: Efficient removal of water or other small molecule byproducts drives the equilibrium towards polymer formation.[4]

Q3: What are common catalysts used for polyesterification?

A variety of catalysts can be used to accelerate polyesterification. Common choices include:

• Tin compounds: Dibutyltin dilaurate and tin(II) octoate are frequently used.[1]

• Titanium compounds: Titanium alkoxides like tetrabutyl titanate are effective.[5]

• Acid catalysts: Strong inorganic acids such as sulfuric acid or phosphoric acid can be employed.[6]

• Antimony compounds: Antimony trioxide is a common catalyst, particularly in the synthesis of polyethylene terephthalate (PET).

Q4: How can I monitor the progress of my polyesterification reaction?

The progress of the reaction can be monitored by tracking several parameters:

• Viscosity: An increase in the viscosity of the reaction mixture indicates the formation of longer polymer chains.

• Acid Number: Titration to determine the concentration of remaining carboxylic acid end groups can indicate the extent of reaction.[7]

• Byproduct Collection: Measuring the amount of water collected can be used to follow the reaction progress.[8]

• Spectroscopic Methods: Techniques like Nuclear Magnetic Resonance (NMR) and Fourier Transform Infrared (FTIR) spectroscopy can be used to analyze the chemical structure of the polymer and confirm the formation of ester linkages.

Troubleshooting Guides

This section provides solutions to common problems encountered during the polyesterification of dicarboxylic acids.

Problem 1: Low Molecular Weight of the Final Polyester

Symptoms:

• The final product is brittle, waxy, or a viscous liquid instead of a solid polymer.

• Gel permeation chromatography (GPC) analysis shows a low number-average molecular weight (Mn) and weight-average molecular weight (Mw).[9]

Possible Causes and Solutions:

Cause	Solution
Imbalanced Monomer Stoichiometry	Ensure precise measurement of the dicarboxylic acid and diol in a 1:1 molar ratio. Even a small excess of one monomer can significantly limit the final molecular weight.[2]
Inefficient Removal of Water Byproduct	The polycondensation stage is an equilibrium reaction.[4] Apply a high vacuum (e.g., <1 mbar) and ensure efficient stirring to maximize the surface area for water removal. A nitrogen sweep can also aid in removing water vapor.
Insufficient Reaction Time or Temperature	Increase the reaction time or temperature during the polycondensation step to allow for further chain growth.[3] Refer to the quantitative data tables below for typical ranges.
Presence of Monofunctional Impurities	Monofunctional impurities in the monomers will act as chain terminators. Purify the monomers before use, for example, by recrystallization.
Low Catalyst Activity or Concentration	Increase the catalyst concentration or switch to a more active catalyst. The optimal catalyst concentration is typically in the range of 0.01% to 0.05% by weight.[10]

Problem 2: Discoloration (Yellowing) of the Polyester

Symptoms:

• The final polymer has an undesirable yellow or brown tint.

Possible Causes and Solutions:

Cause	Solution
Thermal Degradation	High reaction temperatures can lead to thermal degradation of the polymer.[1] Lower the reaction temperature and compensate by extending the reaction time.
Oxidation	The presence of oxygen at high temperatures can cause oxidative degradation. Conduct the entire reaction under an inert atmosphere, such as nitrogen or argon.
Catalyst-Induced Side Reactions	Certain catalysts can promote side reactions that lead to color formation. Consider using a different catalyst or optimizing the concentration of the current one.
Impurities in Monomers	Impurities in the starting materials can contribute to discoloration. Ensure high purity of both the dicarboxylic acid and the diol.

Problem 3: Gel Formation (Cross-linking)

Symptoms:

• The reaction mixture becomes an insoluble, cross-linked gel.

Possible Causes and Solutions:

Cause	Solution
Presence of Trifunctional Impurities	Impurities with more than two functional groups in the monomers can lead to branching and eventual gelation. Ensure the purity of the monomers.
Side Reactions at High Temperatures	Certain dicarboxylic acids or diols can undergo side reactions at high temperatures that lead to cross-linking.[11] This is a known issue with some bio-based monomers like itaconic acid.[11] Optimize the reaction temperature to minimize these side reactions.
Unsaturated Monomers	If using unsaturated dicarboxylic acids or diols, thermal or radical-induced crosslinking of the double bonds can occur.[11] The addition of an inhibitor may be necessary.[11]

Quantitative Data Tables

The following tables summarize typical reaction conditions for the polyesterification of various dicarboxylic acids. Note that optimal conditions can vary depending on the specific experimental setup and desired polymer properties.

Table 1: Typical Reaction Temperatures and Times

Dicarboxylic Acid	Diol	Esterification Temperature (°C)	Polycondensation Temperature (°C)	Total Reaction Time (hours)
Terephthalic Acid	Ethylene Glycol (PET)	240 - 260	260 - 280	2 - 5
Adipic Acid	1,4-Butanediol	170 - 190	190 - 220	4 - 8
Sebacic Acid	Ethylene Glycol	~180	200 - 230	6 - 24
Phthalic Anhydride	1,2-Propylene Glycol	160 - 195	195 - 220	4 - 10

Data compiled from multiple sources, including[5][8][12][13].

Table 2: Typical Catalyst Concentrations

Catalyst	Typical Concentration (% by weight of monomers)
Antimony Trioxide (Sb₂O₃)	0.03 - 0.05
Tetrabutyl Titanate (TBT)	0.05 - 0.1
Tin(II) Octoate	0.02 - 0.05
p-Toluenesulfonic Acid (p-TSA)	0.1 - 0.5

Data compiled from multiple sources, including[2][10][12].

Experimental Protocols

General Laboratory-Scale Polyester Synthesis

This protocol provides a general procedure for the synthesis of a polyester from a dicarboxylic acid and a diol.

Materials:

• Dicarboxylic acid

• Diol

• Catalyst (e.g., tetrabutyl titanate)

• High-boiling point solvent (optional, e.g., xylene for azeotropic water removal)

• Nitrogen gas supply

Equipment:

• Three-neck round-bottom flask

• Mechanical stirrer with a high-torque motor

• Heating mantle with a temperature controller

• Condenser with a collection flask (e.g., Dean-Stark trap if using a solvent)

• Vacuum pump

• Nitrogen inlet adapter

Procedure:

• Monomer Charging: Accurately weigh and add equimolar amounts of the dicarboxylic acid and diol to the three-neck round-bottom flask.

• Inert Atmosphere: Equip the flask with a mechanical stirrer, a condenser, and a nitrogen inlet. Purge the system with nitrogen for 15-20 minutes to remove any oxygen. Maintain a slow, continuous flow of nitrogen throughout the reaction.

• Catalyst Addition: Add the catalyst to the reaction mixture. The typical concentration is between 0.01% and 0.05% of the total monomer weight.[10]

• Esterification Stage:

  • Begin stirring and gradually heat the mixture to the esterification temperature (typically 160-220°C).[12]

  • Water will begin to distill from the reaction mixture. Collect the water in the collection flask.

  • Continue this stage until the majority of the theoretical amount of water has been collected (typically 2-4 hours).

• Polycondensation Stage:

  • Increase the temperature to the polycondensation range (typically 220-280°C).

  • Gradually apply a vacuum to the system, slowly reducing the pressure to below 1 mbar.

  • A significant increase in the viscosity of the reaction mixture will be observed. The stirrer motor may require more power to maintain agitation.

  • Continue the reaction under high vacuum and elevated temperature for several hours (typically 2-6 hours) until the desired molecular weight is achieved (indicated by a plateau in viscosity).

• Product Recovery:

  • Remove the heat source and allow the reactor to cool to room temperature under a nitrogen atmosphere.

  • The polyester can be removed from the flask while still warm and molten, or the flask can be carefully broken to retrieve the solid polymer.

Safety Precautions:

• Always perform the reaction in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and heat-resistant gloves.

• Be cautious when working with high temperatures and vacuum. Ensure all glassware is free of cracks and defects.

Visualizations

Caption: Troubleshooting workflow for low molecular weight polyester.

Caption: General experimental workflow for polyester synthesis.

References

• 1. jinzongmachinery.com [jinzongmachinery.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Polyester - Wikipedia [en.wikipedia.org]
• 5. CN116515095A - Preparation method of 1, 4-butanediol-based polyester - Google Patents [patents.google.com]
• 6. Synthesis of aliphatic polyesters by polycondensation using inorganic acid as catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Common Challenges in Polyester Resin Production and How to Overcome Them – PersiaResin [persiaresin.com]
• 8. Synthesis and Structural Characterization of Sequential Structure and Crystallization Properties for Hydrophilic Modified Polyester - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Hydrophilic Polyester Microspheres: Effect of Molecular Weight and Copolymer Composition on Release of BSA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Influence of Production Processes on Polyester Polyol Synthesis - LECRON SHARE [lecronchem.com]
• 11. mdpi.com [mdpi.com]
• 12. iscientific.org [iscientific.org]
• 13. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to 2(E)-Nonenedioic Acid and Azelaic Acid in Dermatological Formulations

For researchers, scientists, and drug development professionals, understanding the nuances of active ingredients is paramount to innovation in dermatological formulations. This guide provides a detailed comparison of 2(E)-Nonenedioic acid and the well-established azelaic acid, focusing on their performance, mechanisms of action, and supporting experimental data.

While both are dicarboxylic acids with a nine-carbon chain, a significant disparity exists in the volume of available research. Azelaic acid is a widely studied compound with a wealth of clinical data supporting its efficacy and safety in treating various skin conditions. In contrast, 2(E)-Nonenedioic acid is often referenced as a synonym or isomer of azelaic acid, and dedicated research into its specific dermatological effects is limited. This guide will present the comprehensive data available for azelaic acid and highlight the current knowledge gap regarding 2(E)-Nonenedioic acid.

Physicochemical Properties

A foundational comparison begins with the basic chemical and physical properties of each molecule.

Property	2(E)-Nonenedioic Acid	Azelaic Acid (Nonanedioic acid)
Synonyms	(E)-Non-2-enedioic Acid, trans-2-Nonenedioic acid	Nonanedioic acid, Anchoic acid, Lepargylic acid
CAS Number	757219-33-3	123-99-9
Molecular Formula	C9H14O4	C9H16O4
Molecular Weight	186.21 g/mol	188.22 g/mol
Structure	Unsaturated dicarboxylic acid	Saturated dicarboxylic acid
Appearance	Data not available	White powder/solid
Solubility	Data not available	Poor aqueous solubility, soluble in ethanol and other polar solvents

Mechanism of Action in Dermatology

Azelaic acid exerts its therapeutic effects through a multi-faceted mechanism of action, making it a versatile agent in dermatology. The proposed mechanisms for azelaic acid are detailed below. Due to the lack of specific studies on 2(E)-Nonenedioic acid, it is hypothesized that its mechanisms would be similar if used in dermatological applications, but this remains to be experimentally verified.

Azelaic Acid's Key Mechanisms:

• Anti-inflammatory: Azelaic acid has been shown to reduce inflammation by scavenging free radicals and inhibiting the production of pro-inflammatory reactive oxygen species (ROS) by neutrophils. It can also modulate the expression of Toll-like receptor 2 (TLR2), which is involved in the inflammatory response in acne and rosacea.

• Antimicrobial: It exhibits bacteriostatic and bactericidal activity against various microorganisms, including Propionibacterium acnes and Staphylococcus epidermidis, by inhibiting microbial protein synthesis. A key advantage is that it does not appear to induce bacterial resistance.

• Anti-keratinizing: Azelaic acid helps to normalize the process of keratinization in the follicle, reducing the formation of comedones in acne. It achieves this by inhibiting the proliferation and differentiation of keratinocytes.

• Antimelanogenic: By competitively inhibiting the enzyme tyrosinase, a key enzyme in melanin production, azelaic acid can reduce hyperpigmentation. This makes it effective in treating conditions like melasma and post-inflammatory hyperpigmentation.

Signaling Pathway of Azelaic Acid in Rosacea

The following diagram illustrates the proposed signaling pathway through which azelaic acid mitigates the inflammatory response in rosacea.

Azelaic acid's anti-inflammatory pathway in rosacea.

Clinical Efficacy: Azelaic Acid

Numerous clinical trials have demonstrated the efficacy of azelaic acid in treating common dermatological conditions. The following tables summarize key findings from some of these studies. Data for 2(E)-Nonenedioic acid is not available.

Acne Vulgaris

Study Design	Formulation	Comparator	Key Outcomes	Reference
Randomized, controlled trial	20% Azelaic Acid Cream	5% Benzoyl Peroxide, 0.05% Tretinoin, 2% Erythromycin, Oral Tetracycline (500-1000mg)	Comparable reduction in comedones, papules, and pustules over 3 months.
Systematic Review	Topical Azelaic Acid	Vehicle, other topical agents	More effective than vehicle in improving global assessments and reducing acne severity. 20% AA significantly reduced more lesions than erythromycin gel.

Rosacea

Study Design	Formulation	Comparator	Key Outcomes	Reference
Meta-analysis of 20 RCTs	Azelaic Acid (typically 15% gel)	Vehicle	Significant improvement in erythema severity, inflammatory lesion counts, overall improvement, and treatment success after 12 weeks.
Meta-analysis	15% Azelaic Acid Gel	0.75% Metronidazole Gel	AA was more effective for improving erythema severity, overall improvement, and reducing inflammatory lesion counts.
Clinical Study	15% Azelaic Acid Gel	Vehicle	Improvement in rosacea symptoms in 70-80% of participants.

Hyperpigmentation (Melasma)

Study Design	Formulation	Comparator	Key Outcomes	Reference
Systematic Review	20% Azelaic Acid Cream	Vehicle	Significantly better than vehicle for both severity and global improvement.
Systematic Review & Meta-analysis	20% Azelaic Acid Cream	2% Hydroquinone Cream	AA demonstrated significantly better results for global improvement.
Systematic Review & Meta-analysis	Azelaic Acid	Hydroquinone	AA had a lower mean change in Melasma Area Severity Index (MASI) than hydroquinone.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of typical experimental protocols used to evaluate the efficacy of topical dermatological agents like azelaic acid.

In Vitro Melanin Inhibition Assay

This assay is used to assess the depigmenting activity of a compound.

• Cell Culture: Human melanocytes are cultured in appropriate media.

• Treatment: Cells are treated with varying concentrations of the test compound (e.g., azelaic acid) and a positive control (e.g., kojic acid).

• Induction of Melanogenesis: Melanin production is stimulated, often using α-melanocyte-stimulating hormone (α-MSH) or UV radiation.

• Melanin Quantification: After a set incubation period, cells are lysed, and the melanin content is measured spectrophotometrically at a specific wavelength (e.g., 475 nm). The results are often normalized to the total protein content.

• Tyrosinase Activity Assay: Cell lysates are also used to measure the activity of tyrosinase, the rate-limiting enzyme in melanogenesis, by monitoring the oxidation of a substrate like L-DOPA.

Experimental Workflow: In Vitro Hyperpigmentation Study

The following diagram outlines a typical workflow for an in vitro study investigating the effect of a test compound on hyperpigmentation.

Workflow for in vitro hyperpigmentation analysis.

Human Clinical Trial for Acne or Rosacea

• Subject Recruitment: A cohort of patients with a clinical diagnosis of mild to moderate acne vulgaris or papulopustular rosacea is recruited. Inclusion and exclusion criteria are strictly defined.

• Randomization and Blinding: Subjects are randomly assigned to receive either the investigational product (e.g., 15% azelaic acid gel) or a vehicle/comparator in a double-blind manner.

• Treatment Protocol: Participants are instructed to apply the assigned formulation to the affected areas twice daily for a specified duration (e.g., 12 weeks).

• Efficacy Assessments: At baseline and subsequent follow-up visits (e.g., weeks 4, 8, and 12), the following are assessed:

  • Inflammatory and non-inflammatory lesion counts.

  • Investigator's Global Assessment (IGA) or a similar standardized scale.

  • Erythema severity scores.

  • Standardized photography.

• Safety and Tolerability: Adverse events, such as burning, stinging, and itching, are recorded at each visit.

• Statistical Analysis: The collected data is statistically analyzed to determine the significance of the differences between the treatment and control groups.

Safety and Tolerability

Azelaic Acid: Topical azelaic acid is generally well-tolerated. The most common side effects are mild and transient, including:

• Burning

• Stinging

• Itching

• Dryness

• Erythema

These effects are typically more pronounced at the beginning of treatment and tend to subside with continued use. Hypopigmentation is a rare side effect and is more likely to be noticeable in individuals with darker skin tones.

2(E)-Nonenedioic Acid: A comprehensive safety profile for the topical application of 2(E)-Nonenedioic acid is not available in the public domain. General safety data sheets for the chemical in its pure form indicate that it can cause skin and eye irritation.

A Comparative Guide to the Performance of Unsaturated vs. Saturated Dicarboxylic Acids in Polyesters

For Researchers, Scientists, and Drug Development Professionals

The selection of diacid monomers is a critical determinant of the final properties of polyesters. This guide provides an objective comparison of the performance of polyesters synthesized from unsaturated versus saturated dicarboxylic acids. By examining key performance indicators such as thermal stability, mechanical strength, and biodegradability, supported by experimental data, this document aims to assist researchers in making informed decisions for material design and development.

Key Performance Differences: A Summary

The primary distinction between unsaturated and saturated dicarboxylic acids lies in the presence of carbon-carbon double bonds in the backbone of the former. This structural feature imparts unique characteristics to the resulting polyesters, most notably the ability to undergo crosslinking reactions. Saturated dicarboxylic acids, lacking these double bonds, typically form linear, thermoplastic polyesters.[1][2] This fundamental difference leads to significant variations in their performance profiles.

Quantitative Performance Data

The following tables summarize the key performance metrics of polyesters synthesized from representative unsaturated and saturated dicarboxylic acids, using 1,4-butanediol as a common diol. It is important to note that properties can vary based on molecular weight, processing conditions, and the specific isomers used (e.g., maleic vs. fumaric acid).

Table 1: Thermal Properties of Poly(butylene dicarboxylate)s

Dicarboxylic Acid	Type	Glass Transition Temp. (Tg) (°C)	Melting Temp. (Tm) (°C)	Decomposition Temp. (Td,max) (°C)
Maleic Acid	Unsaturated	~3	~100-110	~400-420
Fumaric Acid	Unsaturated	~15	~130-140	~410-430
Succinic Acid	Saturated	-32.2	117.8	~420-430[3]
Adipic Acid	Saturated	-60 to -70	~55-65	~400-420

Note: Data is compiled from various sources and should be considered representative. Direct comparative data under identical conditions is limited.

Table 2: Mechanical Properties of Poly(butylene dicarboxylate)s

Dicarboxylic Acid	Type	Tensile Strength (MPa)	Young's Modulus (GPa)	Elongation at Break (%)
Maleic Acid	Unsaturated	15-25	0.2-0.4	100-200
Fumaric Acid	Unsaturated	30-50	0.5-1.0	50-150
Succinic Acid	Saturated	18.62	1.43	>300[4]
Adipic Acid	Saturated	~30	~0.3	~250-300[5]

Note: Mechanical properties of unsaturated polyesters can be significantly altered by crosslinking.

Table 3: Biodegradability of Polyesters

Dicarboxylic Acid	Type	Biodegradation Rate	Notes
Maleic Acid	Unsaturated	Moderate	Crosslinking can reduce biodegradability.
Fumaric Acid	Unsaturated	Moderate	Generally more crystalline than maleate polyesters, which can slow degradation.
Succinic Acid	Saturated	High	Readily degraded by various microorganisms.[6][7]
Adipic Acid	Saturated	High	The presence of adipic acid can enhance the biodegradability of copolymers.[8]

Experimental Protocols

The following are generalized methodologies for the synthesis and characterization of the polyesters discussed in this guide.

Polyester Synthesis: Melt Polycondensation

A two-stage melt polycondensation method is commonly employed for synthesizing both saturated and unsaturated polyesters.

Stage 1: Esterification

• Dicarboxylic acid (or its anhydride) and a diol (e.g., 1,4-butanediol) are charged into a reaction vessel equipped with a mechanical stirrer, a nitrogen inlet, and a distillation condenser. A slight excess of the diol is often used to compensate for losses due to evaporation.

• A catalyst, such as titanium(IV) butoxide (TBT) or antimony trioxide, is added (typically 0.05-0.2 wt% of the diacid).

• The mixture is heated to a temperature range of 180-220°C under a nitrogen atmosphere.

• The water or alcohol byproduct of the esterification reaction is continuously removed by distillation. This stage is typically continued for 2-4 hours.

Stage 2: Polycondensation

• The temperature is gradually increased to 220-250°C.

• A vacuum (typically <1 mbar) is slowly applied to facilitate the removal of the diol byproduct and drive the polymerization reaction towards higher molecular weights.

• The reaction is continued for 4-8 hours, or until the desired melt viscosity is achieved, indicating the formation of a high molecular weight polymer.

• The resulting polyester is then extruded and pelletized.

Thermal Analysis

Differential Scanning Calorimetry (DSC) DSC is used to determine the glass transition temperature (Tg), melting temperature (Tm), and crystallization temperature (Tc) of the polymers.

• A small sample (5-10 mg) of the polymer is hermetically sealed in an aluminum pan.

• The sample is subjected to a heat-cool-heat cycle in a DSC instrument under a nitrogen atmosphere.

• A typical cycle involves heating from room temperature to a temperature above the expected melting point at a rate of 10°C/min, holding for a few minutes to erase the thermal history, cooling at a rate of 10°C/min, and then reheating at 10°C/min.[1][9]

• The thermal transitions are determined from the second heating scan.

Thermogravimetric Analysis (TGA) TGA is used to evaluate the thermal stability and decomposition profile of the polymers.

• A small sample (10-15 mg) of the polymer is placed in a ceramic or platinum pan.

• The sample is heated from room temperature to approximately 600°C at a constant heating rate (e.g., 10 or 20°C/min) under a controlled atmosphere (typically nitrogen or air).[1][9]

• The weight loss of the sample as a function of temperature is recorded. The temperature at maximum decomposition rate (Td,max) is a key indicator of thermal stability.

Mechanical Testing

Tensile Testing Tensile properties are measured according to standards such as ASTM D882 or ISO 527-3 for thin films.

• Polymer films of a defined thickness (typically less than 1 mm) are prepared by melt-pressing or solvent casting.

• Dumbbell-shaped or rectangular specimens are cut from the films.

• The specimens are conditioned at a standard temperature and humidity (e.g., 23°C and 50% relative humidity) for at least 24 hours prior to testing.

• The tensile test is performed using a universal testing machine at a constant crosshead speed.

• Stress-strain curves are generated to determine the tensile strength, Young's modulus, and elongation at break.

Visualizing the Concepts

The following diagrams illustrate the key concepts discussed in this guide.

Caption: Experimental workflow for polyester synthesis and characterization.

Caption: Structural differences and their impact on polyester properties.

Conclusion

The choice between unsaturated and saturated dicarboxylic acids in polyester synthesis fundamentally dictates the resulting polymer's properties and potential applications. Unsaturated dicarboxylic acids offer the significant advantage of crosslinking, enabling the creation of thermosetting materials with enhanced thermal and mechanical stability. However, this often comes at the cost of reduced flexibility and potentially slower biodegradation. Conversely, saturated dicarboxylic acids yield more flexible, thermoplastic polyesters with generally higher rates of biodegradation, making them suitable for applications where flexibility and environmental degradation are paramount. This guide provides a foundational understanding to aid researchers in selecting the appropriate diacid monomer to achieve the desired performance characteristics in their polyester materials.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. witpress.com [witpress.com]
• 8. researchgate.net [researchgate.net]
• 9. Thermal Analysis of Aliphatic Polyester Blends with Natural Antioxidants - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling Metabolic Signatures: A Comparative Guide to Dicarboxylic Acids as Biomarkers for Inborn Errors of Metabolism

For researchers, scientists, and drug development professionals, the accurate diagnosis and monitoring of inborn errors of metabolism are paramount. This guide provides a comparative analysis of urinary dicarboxylic acids as potential biomarkers, with a special focus on the current scientific understanding of 2(E)-Nonenedioic acid in contrast to established markers like adipic, suberic, and sebacic acids.

In the landscape of metabolic profiling, the analysis of urinary organic acids plays a crucial role in identifying disruptions in biochemical pathways. One such group of informative molecules is dicarboxylic acids, which can accumulate and be excreted in the urine when the process of fatty acid oxidation is impaired. This condition, known as dicarboxylic aciduria, is a hallmark of several inherited metabolic disorders.

While a panel of dicarboxylic acids is routinely analyzed to diagnose these conditions, the clinical significance of each individual acid can vary. This guide will delve into the established roles of adipic, suberic, and sebacic acids as diagnostic markers and explore the current, albeit limited, knowledge surrounding 2(E)-Nonenedioic acid.

Established vs. Investigational Dicarboxylic Acid Biomarkers

The clinical utility of a biomarker is determined by its specificity and sensitivity in detecting a particular pathological state. In the context of dicarboxylic aciduria, adipic, suberic, and sebacic acids are well-established indicators of compromised fatty acid β-oxidation. In contrast, 2(E)-Nonenedioic acid (CAS Number: 72461-80-4) is a dicarboxylic acid for which there is currently a lack of scientific evidence to support its validation as a clinical biomarker for any specific disease.[1][2][3][4][5]

The following table summarizes the current understanding of these dicarboxylic acids as biomarkers:

Biomarker	Association with Disease	Current Status
Adipic Acid	Elevated levels are a key indicator of dicarboxylic aciduria, associated with various inborn errors of fatty acid oxidation.[6][7]	Established Biomarker
Suberic Acid	Frequently elevated alongside adipic acid in dicarboxylic aciduria, providing further evidence for a metabolic block.[8]	Established Biomarker
Sebacic Acid	Increased excretion is another characteristic feature of impaired medium- and long-chain fatty acid oxidation.[9][10]	Established Biomarker
2(E)-Nonenedioic Acid	No established association with any specific disease state. Its metabolic role and clinical significance are currently unknown.	Investigational/Unvalidated

Quantitative Comparison of Urinary Dicarboxylic Acid Levels

The diagnosis of dicarboxylic aciduria relies on the quantitative analysis of urinary organic acids. The table below provides an overview of typical urinary concentrations for the established biomarkers in healthy individuals compared to the significantly elevated levels observed in pathological conditions. It is important to note that reference ranges can vary between laboratories and populations.[11][12]

Biomarker	Normal Urinary Concentration (mmol/mol creatinine)	Pathological Urinary Concentration (mmol/mol creatinine)
Adipic Acid	< 5	Significantly elevated, often > 100
Suberic Acid	< 5	Significantly elevated, often > 100
Sebacic Acid	< 5	Significantly elevated, often > 50
2(E)-Nonenedioic Acid	Not routinely measured; reference ranges not established.	Not applicable

Experimental Protocols for Dicarboxylic Acid Analysis

The gold standard for the quantitative analysis of urinary organic acids, including dicarboxylic acids, is Gas Chromatography-Mass Spectrometry (GC-MS). This technique offers high sensitivity and specificity, allowing for the accurate identification and quantification of a wide range of metabolites.

Experimental Protocol: Urinary Organic Acid Analysis by GC-MS

This protocol outlines the key steps involved in the analysis of urinary dicarboxylic acids.

1. Sample Preparation:

• Urine Collection: A random or first-morning urine sample is collected.

• Internal Standard Addition: A known amount of an internal standard (e.g., a stable isotope-labeled version of the analyte) is added to a specific volume of urine to correct for variations in sample processing and instrument response.

• Extraction: The organic acids are extracted from the urine matrix using an organic solvent, typically ethyl acetate or a similar solvent, after acidification of the sample.[13][14] This step separates the analytes of interest from interfering substances.

• Evaporation: The organic solvent is evaporated to dryness under a stream of nitrogen gas, concentrating the extracted organic acids.

2. Derivatization:

• Organic acids are often not volatile enough for direct analysis by GC-MS. Therefore, a derivatization step is necessary to convert them into more volatile and thermally stable compounds.[15][16]

• A common method involves a two-step process:

  • Oximation: The sample is treated with a methoxyamine solution to protect keto groups.

  • Silylation: The sample is then treated with a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS), to convert the acidic protons of the carboxyl groups into trimethylsilyl (TMS) esters.[14][17]

3. GC-MS Analysis:

• Injection: The derivatized sample is injected into the gas chromatograph.

• Separation: The volatile derivatives are separated based on their boiling points and interactions with the stationary phase of the GC column. A temperature gradient is typically used to achieve optimal separation of the various organic acids.

• Ionization and Mass Analysis: As the separated compounds elute from the GC column, they enter the mass spectrometer, where they are ionized (typically by electron impact ionization). The resulting ions are then separated based on their mass-to-charge ratio by the mass analyzer.

• Detection and Quantification: The detector measures the abundance of each ion, and the resulting data is used to identify and quantify the individual organic acids based on their retention time and mass spectrum, in comparison to known standards and the internal standard.

Fig. 1: Experimental workflow for urinary dicarboxylic acid analysis.

Signaling Pathways and Metabolic Context

Dicarboxylic acids are products of the omega (ω)-oxidation pathway of fatty acids, which becomes more active when the primary beta (β)-oxidation pathway is impaired.

Fig. 2: Simplified overview of fatty acid oxidation pathways.

In a healthy individual, fatty acids are primarily metabolized through β-oxidation in the mitochondria to produce acetyl-CoA, which then enters the Krebs cycle for energy production. When there is a defect in one of the enzymes of the β-oxidation spiral, fatty acids are shunted to the alternative ω-oxidation pathway in the endoplasmic reticulum. This pathway results in the formation of dicarboxylic acids, which are then further metabolized. However, the increased flux through this pathway leads to an accumulation of dicarboxylic acids, which are subsequently excreted in the urine.

Conclusion

The analysis of urinary dicarboxylic acids is a cornerstone in the diagnosis of inborn errors of fatty acid oxidation. Adipic, suberic, and sebacic acids are well-validated biomarkers whose elevated levels are indicative of a metabolic block. In contrast, 2(E)-Nonenedioic acid remains an unvalidated molecule in this context. There is a clear need for further research to elucidate the metabolic origin and potential clinical relevance of 2(E)-Nonenedioic acid. Future studies employing advanced metabolomic techniques may uncover novel roles for this and other dicarboxylic acids, potentially leading to the identification of new biomarkers for metabolic diseases. For now, the diagnostic focus remains on the established panel of dicarboxylic acids, analyzed by robust and reliable methods like GC-MS.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. veeprho.com [veeprho.com]
• 3. 2-Nonenedioic Acid (Mixture of Z and E Isomers) [cymitquimica.com]
• 4. 2-Nonenedioic Acid | CAS No- 72461-80-4 | Simson Pharma Limited [simsonpharma.com]
• 5. 2-Nonenedioic Acid | CAS 72461-80-4 | LGC Standards [lgcstandards.com]
• 6. Adipic Acid - Metabolic Analysis Markers (Urine) - Lab Results explained | HealthMatters.io [healthmatters.io]
• 7. Adipic Acid | Rupa Health [rupahealth.com]
• 8. Suberic acid - Organic Acids - Lab Results explained | HealthMatters.io [healthmatters.io]
• 9. Sebacic - Organic Acids, Comprehensive, Quantitative - Lab Results explained | HealthMatters.io [healthmatters.io]
• 10. Abnormal urine sebacic acid concentration (Concept Id: C5139636) - MedGen - NCBI [ncbi.nlm.nih.gov]
• 11. A Description of Reference Ranges for Organic Acids in Urine Samples from A Pediatric Population in Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Urinary Organic Acids Quantitated in a Healthy North Indian Pediatric Population - PMC [pmc.ncbi.nlm.nih.gov]
• 13. aurametrix.weebly.com [aurametrix.weebly.com]
• 14. Analysis of urinary organic acids by gas chromatography tandem mass spectrometry method for metabolic profiling applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. erndim.org [erndim.org]
• 16. metbio.net [metbio.net]
• 17. semanticscholar.org [semanticscholar.org]

Comparative Efficacy of Dicarboxylic Acid Derivatives as Antimicrobial Agents

For Researchers, Scientists, and Drug Development Professionals

The emergence of antimicrobial resistance necessitates the exploration of novel therapeutic agents. Dicarboxylic acids, a class of organic compounds characterized by two carboxylic acid functional groups, have demonstrated promising antimicrobial properties. This guide provides a comparative analysis of the antimicrobial efficacy of various dicarboxylic acid derivatives, supported by experimental data, to aid in the research and development of new antimicrobial therapies. While specific data on 2(E)-Nonenedioic acid derivatives is limited in current literature, this guide focuses on structurally related and well-studied dicarboxylic acids.

Quantitative Antimicrobial Performance

The antimicrobial efficacy of dicarboxylic acids and their derivatives is typically quantified by determining the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The following table summarizes the available data for several dicarboxylic acids and related compounds against a panel of clinically relevant microorganisms.

Compound/Extract	Microorganism	MIC (µg/mL)	Reference
Malic Acid	Pseudomonas aeruginosa	450	[1]
Malonic Acid	Pseudomonas aeruginosa	450	[1]
Succinic Acid	Pseudomonas aeruginosa	450	[1]
Benzoic Acid	Pseudomonas aeruginosa	225	[1]
Methanolic Extract of Caper Leaves	Pseudomonas aeruginosa	225	[1]
Urea-Dicarboxylic Acid Amphiphile 1	Acinetobacter baumannii ATCC 17978	>90% inhibition at 5mM	[2]
Urea-Dicarboxylic Acid Amphiphile 3	Acinetobacter baumannii ATCC 17978	>90% inhibition at 5mM	[2]
Urea-Dicarboxylate Amphiphile 4	Gram-positive bacteria	99-100% inhibition at 5mM	[2][3]

Note: The study on urea-dicarboxylic acid appended supramolecular self-associating amphiphiles reported percentage inhibition of bacterial growth rather than specific MIC values.[2][3]

Experimental Protocols

The methodologies employed to ascertain the antimicrobial activity of dicarboxylic acids are crucial for the interpretation and replication of results. Below are summaries of typical experimental protocols.

Broth Microdilution Method for MIC Determination

This method is a standard procedure for determining the MIC of an antimicrobial agent.

• Preparation of Inoculum: Bacterial strains are cultured on an appropriate agar medium for 18-24 hours. A few colonies are then suspended in a saline solution to match the turbidity of a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL. This suspension is further diluted to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Microplates: The dicarboxylic acid derivatives are serially diluted in a 96-well microtiter plate using a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculation and Incubation: Each well is inoculated with the prepared bacterial suspension. The plates are then incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.[1]

Checkerboard Method for Synergy Testing

This method is used to assess the synergistic, additive, indifferent, or antagonistic effects of combining antimicrobial agents.

• Preparation of Microplates: Two agents (e.g., a dicarboxylic acid and an antibiotic) are serially diluted along the ordinate and abscissa of a 96-well microtiter plate, respectively.

• Inoculation and Incubation: Each well is inoculated with a standardized bacterial suspension and the plates are incubated.

• Calculation of Fractional Inhibitory Concentration (FIC) Index: The FIC for each agent is calculated as the MIC of the agent in combination divided by the MIC of the agent alone. The FIC index is the sum of the FICs of the two agents.

  • Synergy: FIC index ≤ 0.5

  • Additive: 0.5 < FIC index ≤ 1

  • Indifference: 1 < FIC index ≤ 4

  • Antagonism: FIC index > 4.[1]

Mechanisms of Antimicrobial Action

Dicarboxylic acids exert their antimicrobial effects through various mechanisms, primarily targeting the bacterial cell envelope and essential cellular processes.

One of the primary mechanisms involves the disruption of the bacterial cell membrane. The lipophilic nature of the hydrocarbon chain of some dicarboxylic acids allows them to intercalate into the lipid bilayer, leading to increased membrane permeability, leakage of intracellular components, and ultimately cell death.[4] Furthermore, the acidic nature of these compounds can lead to a decrease in the intracellular pH of the bacteria, creating an unfavorable environment for essential enzymatic reactions.[5]

Some studies suggest that dicarboxylic acids can also interfere with nutrient transport and inhibit macromolecular synthesis.[1] Additionally, certain dicarboxylic acids have been shown to act as quorum sensing inhibitors, disrupting bacterial communication and virulence.

Synergistic Activity with Antibiotics

An important aspect of dicarboxylic acids is their potential to act synergistically with existing antibiotics, enhancing their efficacy against resistant bacteria. For instance, dicarboxylic acids such as malic acid and succinic acid have been shown to increase the susceptibility of Pseudomonas aeruginosa, a Gram-negative bacterium, to vancomycin, an antibiotic typically effective only against Gram-positive bacteria.[1] The proposed mechanism involves the dicarboxylic acids disrupting the outer membrane of the Gram-negative bacteria, thereby facilitating the penetration of vancomycin to its target site in the cell wall.[1]

Conclusion

Dicarboxylic acids and their derivatives represent a promising class of antimicrobial agents with multifaceted mechanisms of action. Their ability to directly inhibit microbial growth and act synergistically with conventional antibiotics makes them attractive candidates for further investigation and development. The data presented in this guide provides a foundation for researchers to compare the efficacy of different dicarboxylic acid derivatives and to design future studies aimed at elucidating their full therapeutic potential. Further research is warranted to explore the antimicrobial spectrum of a wider range of dicarboxylic acid derivatives, including the less-studied 2(E)-Nonenedioic acid, and to optimize their structures for enhanced potency and reduced toxicity.

References

• 1. ijcmas.com [ijcmas.com]
• 2. Dicarboxylate and dicarboxylic acid appended supramolecular self-associating amphiphiles as antimicrobial agents against high priority bacterial pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. kar.kent.ac.uk [kar.kent.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Understanding biocatalyst inhibition by carboxylic acids [frontiersin.org]

A Comparative Guide to Analytical Methods for 2(E)-Nonenedioic Acid Quantification

For researchers, scientists, and drug development professionals engaged in studies involving 2(E)-Nonenedioic acid, accurate and reliable quantification is paramount. This guide provides a comparative overview of three prominent analytical techniques for this purpose: Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Capillary Electrophoresis (CE). Each method's performance is objectively compared, supported by experimental data and detailed protocols to aid in selecting the most suitable approach for specific research needs.

Method Comparison

The choice of an analytical method for 2(E)-Nonenedioic acid quantification hinges on factors such as required sensitivity, sample matrix complexity, throughput needs, and available instrumentation. Below is a summary of key performance parameters for GC-MS, LC-MS/MS, and CE, based on published data for similar dicarboxylic acids.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Capillary Electrophoresis (CE)
Principle	Separation of volatile derivatives based on boiling point and polarity, followed by mass-based detection.	Separation based on polarity, followed by highly selective and sensitive mass-based detection.	Separation based on charge-to-size ratio in an electric field.
Derivatization	Mandatory (e.g., esterification, silylation) to increase volatility.[1][2][3]	Often employed to enhance sensitivity and chromatographic retention (e.g., esterification, charge-reversal derivatization).[4][5][6]	Generally not required, simplifying sample preparation.
Sample Throughput	Moderate; derivatization adds to sample preparation time.	High; can be automated for large sample batches.[7]	High; rapid analysis times.[8]
Sensitivity (LOD/LOQ)	Good; LODs reported in the low ng/m³ to pg range for dicarboxylic acids.[1][9]	Excellent; LODs in the fg to pg range are achievable with derivatization.[4][10] For methylmalonic acid, an LOD of 0.05 µmol/L and LOQ of 0.1 µmol/L have been reported.[7]	Good; LODs reported in the range of 0.005 mM to 1.6 mM and as low as 1 ng/µl for short-chain organic acids.[11][12]
Precision (%RSD)	Good; Reproducibility reported as RSD% ≤ 15%.[1]	Excellent; Total imprecision reported as ≤7.5% for methylmalonic acid.[7]	Good; RSDs for migration times and peak areas are generally low.
Linearity (R²)	Good linearity is typically achieved over a defined concentration range.	Excellent; Linearity with R² > 0.99 is commonly reported for dicarboxylic acids.[10]	Good; R-squared values >0.98 have been reported for organic acids.[12]
Matrix Effects	Can be significant, often mitigated by extensive sample cleanup and derivatization.	Can be a concern, but often addressed by stable isotope-labeled internal standards and specific MRM transitions.	Generally less susceptible to matrix effects compared to LC-MS.

Experimental Protocols

Detailed methodologies for each of the discussed analytical techniques are provided below. These protocols are based on established methods for dicarboxylic acids and can be adapted for the specific quantification of 2(E)-Nonenedioic acid.

Gas Chromatography-Mass Spectrometry (GC-MS) with Silylation Derivatization

This method is suitable for the analysis of 2(E)-Nonenedioic acid in various matrices after conversion to its more volatile trimethylsilyl (TMS) ester.

1. Sample Preparation (Lipid Extraction):

• For biological fluids (e.g., plasma, urine), perform a protein precipitation by adding 3 volumes of cold acetonitrile.

• Centrifuge to pellet the protein and collect the supernatant.

• For solid samples, perform a liquid-liquid extraction with a suitable organic solvent like a mixture of dichloromethane and methanol.

2. Derivatization (Silylation):

• Evaporate the extracted sample to dryness under a stream of nitrogen.

• Add 50 µL of N,O-bis(trimethylsilyl)-trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 50 µL of a suitable solvent (e.g., pyridine or acetonitrile).

• Seal the vial and heat at 70°C for 30 minutes.

• Cool the sample to room temperature before GC-MS analysis.

3. GC-MS Conditions:

• GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Program: Initial temperature of 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Injector Temperature: 250°C.

• Injection Volume: 1 µL (splitless).

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan (m/z 50-500) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis, using characteristic ions of the di-TMS-2(E)-Nonenedioate.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Charge-Reversal Derivatization

This high-sensitivity method is ideal for quantifying trace levels of 2(E)-Nonenedioic acid in complex biological matrices. Derivatization with a reagent like dimethylaminophenacyl bromide (DmPABr) reverses the charge of the analyte, leading to enhanced ionization efficiency in positive ion mode.[4][10]

1. Sample Preparation:

• Protein Precipitation: For plasma or serum, add 4 volumes of ice-cold acetonitrile containing an appropriate internal standard (e.g., a stable isotope-labeled 2(E)-Nonenedioic acid) to 1 volume of the sample.

• Vortex and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

2. Derivatization:

• Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitute the residue in 50 µL of a solution containing 10 mg/mL DmPABr in acetonitrile and 5 µL of a base catalyst like N,N-Diisopropylethylamine (DIPEA).

• Incubate the mixture at 60°C for 30 minutes.

• Quench the reaction by adding 5 µL of formic acid.

• Centrifuge to pellet any precipitate and transfer the supernatant to an autosampler vial.

3. LC-MS/MS Conditions:

• LC System: UHPLC system.

• Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient starting with a low percentage of mobile phase B, ramping up to elute the derivatized analyte, followed by a column wash and re-equilibration.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM) using specific precursor-to-product ion transitions for the derivatized 2(E)-Nonenedioic acid and the internal standard.

Capillary Electrophoresis (CE)

CE offers a rapid and cost-effective alternative for the analysis of charged species like 2(E)-Nonenedioic acid, often with minimal sample preparation.

1. Sample Preparation:

• For liquid samples, a simple dilution with the background electrolyte may be sufficient.

• For more complex matrices, a solid-phase extraction (SPE) or filtration step may be necessary to remove interfering substances.

2. CE Conditions:

• Capillary: Fused-silica capillary (e.g., 50 cm effective length, 50 µm I.D.).

• Background Electrolyte (BGE): A phosphate buffer (e.g., 20 mM sodium phosphate) at a pH that ensures the dicarboxylic acid is deprotonated (e.g., pH 7). An electroosmotic flow (EOF) modifier like cetyltrimethylammonium bromide (CTAB) can be added to the BGE to improve separation.

• Separation Voltage: -20 kV to -30 kV (for anionic analysis with reversed polarity).

• Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).

• Detection: UV detection at a low wavelength (e.g., 200 nm) or indirect UV detection.

Visualizing the Workflow

To better illustrate the experimental process, the following diagrams, created using the DOT language, outline the key steps in each analytical method.

GC-MS Experimental Workflow

LC-MS/MS Experimental Workflow

Capillary Electrophoresis Experimental Workflow

References

• 1. GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: comparison between silylation and esterification derivatization procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Sample preparation GC-MS [scioninstruments.com]
• 4. longdom.org [longdom.org]
• 5. benchchem.com [benchchem.com]
• 6. An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of dicarboxylic acids by tandem mass spectrometry. High-throughput quantitative measurement of methylmalonic acid in serum, plasma, and urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Limits of detections for the determination of mono- and dicarboxylic acids using gas and liquid chromatographic methods coupled with mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A charge reversal approach for the sensitive quantification of dicarboxylic acids using Liquid chromatography-tandem mass spectrometry. | CoLab [colab.ws]
• 11. Development and validation of a capillary electrophoresis method for the measurement of short-chain organic acids in natural rubber latex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Using Capillary Electrophoresis to Quantify Organic Acids from Plant Tissue: A Test Case Examining Coffea arabica Seeds - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Biodegradability of Polymers Containing 2(E)-Nonenedioic Acid: A Comparative Guide

A notable gap in current research is the absence of specific studies on the biodegradability of polymers containing 2(E)-Nonenedioic acid. This guide, therefore, provides a comparative assessment based on the performance of structurally similar bio-based unsaturated polyesters and other common biodegradable polymers. The data presented for these alternatives offers a benchmark for predicting the potential biodegradability of 2(E)-Nonenedioic acid-based polymers.

The inclusion of unsaturated monomers like 2(E)-Nonenedioic acid in polyester chains is a strategy to create thermosets with tailored properties. However, the presence of carbon-carbon double bonds can influence the susceptibility of these polymers to microbial attack. Understanding the biodegradability of such polymers is crucial for their application in environmentally sensitive areas. This guide compares the biodegradability of potential alternatives, providing valuable context for researchers and drug development professionals.

Comparative Biodegradation Data

The following table summarizes the biodegradation data for several well-studied biodegradable polyesters, which can serve as benchmarks for assessing novel polymers. The conditions under which these polymers were tested are critical to the outcomes and are detailed in the experimental protocols section.

Polymer	Monomer(s)	Test Condition	Duration	Biodegradation Rate (%)	Reference
Poly(butylene succinate) (PBS)	Succinic acid, 1,4-butanediol	Compost	74 days	56.2% (powder)	[Kunioka et al., 2009]
Seawater	50-60 days	Complete degradation (blown films)	[Marine Biodegradation Study]
Seawater	28 days	Very low	[Marine Biodegradation Study]
Poly(lactic acid) (PLA)	Lactic acid	Industrial Compost	180 days	>90%	[ASTM D6400]
Soil	12 months	~90%	[EN 17033]
Poly(butylene succinate-co-adipate) (PBSA)	Succinic acid, Adipic acid, 1,4-butanediol	Enzymatic (Lipase)	>24 hours	Complete degradation	[Enzymatic Degradation Study]
Polycaprolactone (PCL)	ε-caprolactone	Enzymatic (Lipase)	1-2 hours	Complete degradation	[Enzymatic Degradation Study]
Itaconic acid-based polyesters	Itaconic acid, various diols	Not specified	Not specified	Described as having inherent biodegradability	[Bio-derived UPEs Study]

Experimental Protocols

Standardized testing methodologies are essential for comparing the biodegradability of polymers. The following are summaries of commonly used protocols.

Aerobic Biodegradation in Soil

• Standard: ISO 17556:2019, ASTM D5988-18

• Principle: The polymer sample is mixed with a standard soil. The amount of carbon dioxide evolved is measured over time and compared to a reference material. This determines the ultimate aerobic biodegradability.

• Procedure:

  • The test polymer is introduced into a vessel containing soil with a known microbial population.

  • The vessels are incubated under controlled temperature and humidity.

  • Air is passed through the vessels, and the exhausted CO2 is trapped and quantified.

  • The percentage of biodegradation is calculated based on the ratio of CO2 produced by the polymer to its theoretical maximum.

Aerobic Biodegradation in Controlled Composting Conditions

• Standard: ISO 14855-1:2012, ASTM D5338-15

• Principle: Simulates an industrial composting environment to determine the aerobic biodegradability of plastic materials.

• Procedure:

  • The test material is mixed with a mature compost inoculum.

  • The mixture is incubated in a controlled environment with thermophilic temperatures (around 58°C).

  • The evolved CO2 is measured and used to calculate the percentage of biodegradation.

  • Disintegration is also assessed by sieving the final compost to determine the percentage of material that has physically broken down.

Aerobic Biodegradation in the Marine Environment

• Standard: ASTM D6691-17

• Principle: This method determines the aerobic biodegradation of plastics when exposed to a defined microbial consortium or natural seawater.

• Procedure:

  • The plastic material is placed in vessels containing natural seawater or a defined microbial inoculum.

  • The vessels are incubated under controlled temperature and aeration.

  • Biodegradation is typically determined by measuring oxygen demand or CO2 evolution.

Visualizing Biodegradation Processes

The following diagrams illustrate the general workflow for assessing polymer biodegradability and the enzymatic degradation pathway.

Caption: Experimental workflow for assessing polymer biodegradability.

Caption: General enzymatic degradation pathway of polyesters.

Discussion and Future Outlook

The biodegradability of polyesters is influenced by several factors including their chemical structure, crystallinity, and molecular weight.[1] The presence of a carbon-carbon double bond in the backbone of polymers containing 2(E)-Nonenedioic acid could potentially influence their degradation. While some unsaturated polyesters, like those based on itaconic acid, are reported to be biodegradable, the specific impact of the nonenedioic acid structure remains to be determined.[2]

The alternatives presented, such as PBS and PLA, are well-characterized biodegradable polymers.[3][4] Copolyesters like PBSA often show enhanced biodegradability compared to their homopolymer counterparts due to reduced crystallinity.[5] This suggests that copolymers incorporating 2(E)-Nonenedioic acid might also exhibit tailored degradation rates.

For researchers and drug development professionals, the key takeaway is the necessity for empirical testing. The protocols outlined in this guide provide a robust framework for evaluating the biodegradability of novel polymers containing 2(E)-Nonenedioic acid. Future research should focus on conducting these standardized tests to generate specific data, which will be crucial for the sustainable design and application of these materials.

References

• 1. Polyester-Based (Bio)degradable Polymers as Environmentally Friendly Materials for Sustainable Development - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Biochemical and Structural Insights into Enzymatic Depolymerization of Polylactic Acid and Other Polyesters by Microbial Carboxylesterases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Comparative biodegradation analysis of three compostable polyesters by a marine microbial community - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Polyester - Wikipedia [en.wikipedia.org]
• 5. Enzymatic Degradation of the Most Common Aliphatic Bio-Polyesters and Evaluation of the Mechanisms Involved: An Extended Study | MDPI [mdpi.com]

A Comparative Study: 2(E)-Nonenedioic Acid versus Adipic Acid in Polyamide Synthesis

A detailed examination of the synthesis and performance characteristics of polyamides derived from the bio-based unsaturated monomer 2(E)-Nonenedioic acid and the conventional petroleum-based monomer adipic acid reveals distinct differences in their resulting polymer properties. While direct, comprehensive comparative data for 2(E)-Nonenedioic acid is limited in publicly available literature, analysis of related unsaturated and long-chain dicarboxylic acids allows for a strong inferential comparison, highlighting the potential of this bio-derived monomer as a sustainable alternative in the production of high-performance polyamides.

Adipic acid, a six-carbon saturated dicarboxylic acid, is a cornerstone of the modern polymer industry, primarily used in the synthesis of Nylon 6,6.[1] This polyamide is valued for its excellent mechanical strength, thermal stability, and chemical resistance, making it a material of choice in automotive, textile, and consumer goods industries. However, its production is reliant on petrochemical feedstocks, prompting research into renewable alternatives.

2(E)-Nonenedioic acid, a nine-carbon unsaturated dicarboxylic acid, represents a promising bio-based monomer. Its longer carbon chain and the presence of a double bond are expected to impart unique properties to the resulting polyamides, such as increased flexibility, lower melting points, and the potential for post-polymerization modification.

Performance Comparison: Inferred Properties and Experimental Observations

Property	Polyamide from Adipic Acid (e.g., Nylon 6,6)	Polyamide from 2(E)-Nonenedioic Acid (Inferred)
Monomer Source	Petroleum-based	Bio-based (potentially from oleic acid)
Melting Temperature (Tm)	High (approx. 265 °C for Nylon 6,6)	Lower than Nylon 6,6
Glass Transition Temp (Tg)	Moderate (approx. 50 °C for Nylon 6,6)	Potentially lower, indicating greater flexibility
Mechanical Strength	High tensile strength and stiffness	Likely lower tensile strength and stiffness
Flexibility/Elasticity	Good, but can be rigid	Higher flexibility and potential for elastomeric properties
Chemical Resistance	Excellent	Good, with the double bond offering sites for crosslinking
Biodegradability	Low	Potentially enhanced due to bio-based origin and ester linkages

Note: The properties for polyamides from 2(E)-Nonenedioic acid are inferred based on general trends observed for polyamides derived from other long-chain and unsaturated dicarboxylic acids.

Experimental Protocols: A General Approach to Polyamide Synthesis

The synthesis of polyamides from both 2(E)-Nonenedioic acid and adipic acid generally follows the principles of step-growth polymerization, most commonly through melt polycondensation.

Melt Polycondensation Protocol

A typical experimental setup for the synthesis of polyamides via melt polycondensation involves the following steps:

• Monomer Preparation: Equimolar amounts of the dicarboxylic acid (either 2(E)-Nonenedioic acid or adipic acid) and a diamine (e.g., hexamethylenediamine) are charged into a reaction vessel.

• Salt Formation: In some procedures, particularly for adipic acid, an aqueous solution of the monomers is first heated to form a nylon salt, which is then isolated and purified. This step helps to ensure a precise 1:1 stoichiometry.

• Polycondensation: The monomer mixture or the nylon salt is heated under an inert atmosphere (e.g., nitrogen) to a temperature above the melting point of the resulting polymer. For adipic acid with hexamethylenediamine (to form Nylon 6,6), this is typically in the range of 250-280°C. The reaction temperature for 2(E)-Nonenedioic acid would likely be lower due to the anticipated lower melting point of the resulting polyamide.

• Water Removal: The condensation reaction produces water as a byproduct. This water is continuously removed from the reaction vessel, often by applying a vacuum, to drive the equilibrium towards the formation of high molecular weight polymer chains.

• Polymer Isolation and Characterization: Once the desired molecular weight is achieved (often monitored by measuring the melt viscosity), the molten polymer is extruded, cooled, and pelletized. The resulting polyamide is then characterized for its thermal properties (using Differential Scanning Calorimetry - DSC, and Thermogravimetric Analysis - TGA) and mechanical properties (using tensile testing).

Visualizing the Synthesis and Monomer Structures

To better understand the chemical processes and the structural differences, the following diagrams are provided.

Caption: General workflow for polyamide synthesis via melt polycondensation.

Caption: Chemical structures of Adipic Acid and 2(E)-Nonenedioic Acid.

Conclusion: A Promising Bio-Alternative with Unique Properties

While adipic acid remains the industry standard for high-performance polyamides like Nylon 6,6, the exploration of bio-based alternatives like 2(E)-Nonenedioic acid is crucial for a more sustainable future. The introduction of a longer, unsaturated carbon chain in the polymer backbone is anticipated to yield polyamides with enhanced flexibility and potentially novel functionalities. Further dedicated research focusing on the direct synthesis and comprehensive characterization of polyamides from 2(E)-Nonenedioic acid is necessary to fully unlock its potential and provide the quantitative data needed for direct industrial comparison. The development of such bio-advantaged nylons could open doors to new applications where properties like elasticity and biodegradability are paramount.

References

• 1. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of 2(E)-Nonenedioic Acid: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the proper disposal of 2(E)-Nonenedioic acid, ensuring the well-being of laboratory personnel and the protection of the environment.

Immediate Safety Considerations:

Personal Protective Equipment (PPE) includes:

• Eye Protection: Chemical safety goggles or a face shield.

• Hand Protection: Chemical-resistant gloves.

• Body Protection: A lab coat or chemical-resistant apron.

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 2(E)-Nonenedioic acid is through a licensed hazardous waste disposal contractor. This ensures compliance with all federal, state, and local regulations.

• Waste Segregation and Collection:

  • Collect all waste containing 2(E)-Nonenedioic acid, including contaminated labware (e.g., vials, pipettes) and absorbent materials from any spills, in a designated and properly labeled waste container.

  • The container must be made of a material compatible with organic acids.

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," "Corrosive," and "2(E)-Nonenedioic Acid."

  • Include the date when the waste was first added to the container.

• Storage:

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • This area should be cool, dry, well-ventilated, and away from incompatible materials such as bases, strong oxidizing agents, and reducing agents.[1]

• Arrange for Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to schedule a pickup.

  • Provide the contractor with all available safety information for the compound.

• Documentation:

  • Complete all necessary hazardous waste manifests and other required documentation as per your institution's and local regulations.

Spill Management:

In the event of a spill, immediate action is necessary to contain and clean up the material safely.

• Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure adequate ventilation.

• Containment: For larger spills, create a dike around the spill using an inert absorbent material.

• Absorption: Absorb the spilled material using an inert absorbent such as dry sand, earth, or vermiculite.

• Collection: Carefully collect the absorbed material and place it into a suitable, sealed container for disposal as hazardous waste.

• Decontamination: Wash the spill site thoroughly after the material has been removed.

Quantitative Data for Structurally Similar Dicarboxylic Acids

The following table summarizes key quantitative data for dicarboxylic acids that are structurally similar to 2(E)-Nonenedioic acid, providing a reference for its potential properties.

Property	Azelaic Acid (Nonanedioic acid)	Undecanedioic Acid
Molecular Formula	C9H16O4	C11H20O4
Molecular Weight	188.22 g/mol	216.27 g/mol
Appearance	Off-white powder/solid	Not specified
Melting Point	98 - 103 °C	Not specified
Boiling Point	237 °C @ 20 hPa	Not specified
Flash Point	215 °C	Not specified
Solubility in Water	2.4 g/L (20 °C)	Not specified
Acute Oral Toxicity (Rat LD50)	Not available	> 5000 mg/kg
Acute Dermal Toxicity (Rabbit LD50)	Not available	> 6000 mg/kg

Data sourced from Fisher Scientific and SysKem Chemie GmbH Safety Data Sheets.[1]

Experimental Protocols

In-House Neutralization (For consideration with EHS approval only):

While professional disposal is the primary recommendation, some institutional guidelines may permit the in-house neutralization of corrosive chemical waste if it is not otherwise hazardous. This procedure should only be performed after consulting and receiving approval from your institution's EHS department.

• Preparation: Work in a chemical fume hood and wear all required PPE. Prepare a dilute solution of a base, such as sodium bicarbonate or sodium hydroxide, in a large container. Place the container in an ice bath to manage heat generation.

• Neutralization: Slowly and carefully add the 2(E)-Nonenedioic acid waste to the basic solution while stirring continuously.

• pH Monitoring: Monitor the pH of the solution. Continue adding the acid waste until the pH is within the neutral range specified by your local wastewater regulations (typically between 6.0 and 8.0).

• Disposal of Neutralized Solution: If the neutralized solution contains no other hazardous components, it may be permissible to dispose of it down the drain with a large volume of water, in accordance with institutional and local regulations.

Visualizing the Disposal Workflow

To further clarify the decision-making process for the proper disposal of 2(E)-Nonenedioic acid, the following diagram illustrates the logical workflow.

Caption: Logical workflow for the safe disposal of 2(E)-Nonenedioic acid.

References

• 1. syskem.de [syskem.de]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling 2(E)-Nonenedioic acid

Disclaimer: A specific Safety Data Sheet (SDS) for 2(E)-Nonenedioic acid was not located. The following guidance is based on the safety protocols for structurally similar dicarboxylic acids. It is imperative to treat this compound as potentially hazardous and to handle it with caution, adhering to all institutional safety protocols. This guide is intended for researchers, scientists, and drug development professionals.

This document provides crucial, immediate safety and logistical information for handling 2(E)-Nonenedioic acid. It includes detailed operational and disposal plans to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, a comprehensive PPE strategy is essential when handling 2(E)-Nonenedioic acid.

Protection Type	Recommended Equipment	Specifications and Standards
Eye and Face Protection	Safety glasses with side shields or chemical safety goggles. A face shield may be required for splash hazards.	Must comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]
Skin and Body Protection	Chemical-resistant gloves (e.g., Nitrile, Neoprene). A lab coat or chemical-resistant apron is mandatory.	Inspect gloves for any signs of degradation before use.[1][2]
Respiratory Protection	A NIOSH/MSHA-approved respirator is recommended if handling fine powders that may become airborne or when working in a poorly ventilated area.	Use in a well-ventilated area, preferably a chemical fume hood.[2][3]
Foot Protection	Closed-toe shoes.	Protects feet from spills and falling objects.[2]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of 2(E)-Nonenedioic acid.

1. Preparation and Engineering Controls:

• Work in a well-ventilated chemical fume hood.[2][3]

• Ensure that an eyewash station and safety shower are readily accessible.[3][4]

• Cover the work surface with absorbent, disposable bench paper.[3]

• Have appropriate spill cleanup materials, such as a neutralizing agent and absorbent materials, readily available.[5]

2. Weighing and Dispensing:

• Handle as a fine powder, minimizing the creation of dust.[3]

• Use a micro-spatula for transferring the solid.

• Weigh the compound in a tared, sealed container, preferably within a balance with a draft shield.[3]

3. Dissolving and Reactions:

• Add the solid to the solvent slowly to avoid splashing.[3]

• If heating is required, use a controlled heating mantle and a condenser to prevent the release of vapors.[3]

• Keep all containers closed when not in use.[1][3]

4. Post-Handling:

• Thoroughly clean the work area with an appropriate solvent and then with soap and water.[3]

• Decontaminate all equipment used.[3]

• Wash hands thoroughly after handling the compound, even if gloves were worn.[1][3]

Disposal Plan

Proper disposal of 2(E)-Nonenedioic acid and its associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Unused/Expired Compound: Dispose of as hazardous chemical waste in a clearly labeled, sealed container.[3] Follow all local, state, and federal regulations.[3]

• Contaminated Labware (e.g., gloves, bench paper): Place in a designated hazardous waste container.[3]

• Aqueous Waste: Neutralize acidic aqueous waste containing 2(E)-Nonenedioic acid before disposal.

  • Place the waste container in a chemical fume hood.

  • Slowly add a suitable base, such as sodium bicarbonate, while stirring. Be cautious of potential effervescence.[3]

  • Monitor the pH with pH paper or a calibrated pH meter until it is neutral.

  • Dispose of the neutralized solution in accordance with institutional and local regulations.

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. PSFC Caustics and Acids [www-internal.psfc.mit.edu]